SRX3177

Core Science & Biosynthesis

SRX3177: A Technical Guide to its Tri-Targeted Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRX3177 is a novel, first-in-class small molecule inhibitor engineered to simultaneously engage three critical oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal domain (BET) protein BRD4.[1][2] This multi-targeted approach is designed to exploit synthetic lethality relationships in cancer cells, offering a potentially more potent and less toxic therapeutic strategy compared to the combination of single-target agents.[1][3] SRX3177 has demonstrated significant preclinical activity in various cancer models and has also been identified as a potent inhibitor of SARS-CoV-2 replication.[1][4] This technical guide provides an in-depth overview of the mechanism of action of SRX3177, including its molecular targets, effects on signaling pathways, and the experimental methodologies used for its characterization.

Core Mechanism of Action: A Triad of Inhibition

SRX3177's innovative design, based on a thieno-pyranone scaffold, allows it to potently and competitively inhibit three distinct and synergistic targets.[1][2]

PI3K Inhibition

SRX3177 targets the alpha and delta isoforms of phosphoinositide 3-kinase (PI3Kα and PI3Kδ).[2] The PI3K/AKT/mTOR pathway is a crucial signaling cascade that promotes cell growth, proliferation, and survival, and its hyperactivation is a common feature in many cancers.[1] By inhibiting PI3K, SRX3177 blocks the phosphorylation of AKT, a key downstream effector, thereby attenuating this pro-survival signaling pathway.[1][2]

CDK4/6 Inhibition

As a potent ATP-competitive inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), SRX3177 targets the cell cycle machinery.[1][2] CDK4 and CDK6, in complex with cyclin D, phosphorylate the retinoblastoma (Rb) protein, leading to the release of E2F transcription factors and progression through the G1 phase of the cell cycle.[1] SRX3177-mediated inhibition of CDK4/6 prevents Rb phosphorylation, resulting in cell cycle arrest at the G1/S checkpoint.[1][2]

BRD4 Inhibition

SRX3177 also targets the bromodomains (BD1 and BD2) of BRD4, a key epigenetic reader.[2] BRD4 binds to acetylated histones and recruits transcriptional machinery to promoters and enhancers of target genes, including the potent oncogene MYC and Cyclin D1.[1][5] By competitively binding to the acetyl-lysine binding pockets of BRD4, SRX3177 displaces it from chromatin, leading to the downregulation of MYC and Cyclin D1 transcription.[1][5] This further reinforces the G1 cell cycle arrest and can induce apoptosis.[1]

Quantitative Data

The following tables summarize the in vitro inhibitory and cytotoxic activities of SRX3177.

Table 1: In Vitro Inhibitory Activity of SRX3177 [2][6]

Target	IC50 (nM)
CDK4	<2.5
CDK6	3.3
PI3Kα	79.3
PI3Kδ	83.4
PI3Kγ	3180
BRD4 BD1	32.9
BRD4 BD2	88.8

Table 2: In Vitro Cytotoxicity of SRX3177 in Cancer Cell Lines [1]

Cell Line	Cancer Type	Maximal IC50 (nM)
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	578
Neuroblastoma Panel	Neuroblastoma	385
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	495

Table 3: Antiviral Activity of SRX3177 against SARS-CoV-2 (Omicron Variant) in Calu-3 Cells [1]

Parameter	Value (µM)
IC50	0.25
CC50	4.57

Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagrams illustrate the key signaling pathways targeted by SRX3177.

Caption: SRX3177 inhibits the PI3K/AKT signaling pathway.

Caption: SRX3177 inhibits the CDK4/6-Rb pathway, causing G1 arrest.

Caption: SRX3177 displaces BRD4 from chromatin, inhibiting oncogene transcription.

Experimental Workflows

The following diagrams outline the workflows for key experiments used to elucidate the mechanism of action of SRX3177.

Caption: Workflow for assessing apoptosis induction by SRX3177.

Caption: Workflow for analyzing cell cycle effects of SRX3177.

Caption: Workflow for assessing BRD4 chromatin occupancy.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These are generalized protocols and may require optimization for specific cell lines and experimental conditions.

Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This protocol is for the detection of apoptosis by flow cytometry.[5][7][8][9]

• Cell Treatment: Seed cells at an appropriate density and treat with SRX3177 at various concentrations or a vehicle control for the desired time period.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1 µL of propidium iodide (PI) solution (100 µg/mL).

• Incubation: Incubate the cells at room temperature for 15 minutes in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer and analyze immediately by flow cytometry.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for the analysis of cell cycle distribution by flow cytometry.[10][11][12][13]

• Cell Treatment: Treat cells with SRX3177 as described for the apoptosis assay.

• Cell Harvesting: Harvest cells and wash once with PBS.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while vortexing gently. Fix for at least 30 minutes on ice.

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (100 µg/mL) and incubate at 37°C for 30 minutes.

• Staining: Add propidium iodide to a final concentration of 50 µg/mL and incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry.

Cycloheximide (B1669411) (CHX) Chase Assay for Protein Stability

This protocol is used to determine the half-life of a protein of interest.[14][15][16][17][18]

• Cell Culture and Treatment: Culture cells to the desired confluency. Treat with SRX3177 for a predetermined time if assessing the drug's effect on protein stability.

• CHX Addition: Add cycloheximide (CHX) to the culture medium at a final concentration of 50-100 µg/mL to inhibit new protein synthesis.

• Time Course: Harvest cells at various time points after CHX addition (e.g., 0, 30, 60, 120 minutes).

• Cell Lysis: Lyse the cells in an appropriate lysis buffer containing protease inhibitors.

• Western Blotting: Determine the protein concentration of the lysates, and analyze equal amounts of protein by SDS-PAGE and Western blotting using an antibody against the protein of interest.

• Densitometry: Quantify the band intensities at each time point to determine the rate of protein degradation.

Chromatin Immunoprecipitation (ChIP) Assay for BRD4 Binding

This protocol is for assessing the binding of BRD4 to specific genomic regions.[19][20][21][22][23]

• Cell Treatment: Treat cells with SRX3177 or a vehicle control.

• Cross-linking: Add formaldehyde to the culture medium to a final concentration of 1% and incubate for 10 minutes at room temperature to cross-link proteins to DNA. Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to an average fragment size of 200-1000 bp.

• Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate the chromatin overnight at 4°C with an anti-BRD4 antibody or a control IgG.

• Immune Complex Capture: Add protein A/G beads to capture the antibody-protein-DNA complexes.

• Washing: Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the cross-links by heating at 65°C.

• DNA Purification: Purify the DNA using a PCR purification kit.

• Analysis: Analyze the purified DNA by qPCR using primers for specific gene promoters (e.g., MYC) or by next-generation sequencing (ChIP-seq).

Conclusion

SRX3177 represents a rational and innovative approach to cancer therapy by simultaneously disrupting three key oncogenic signaling pathways. Its ability to inhibit PI3K, CDK4/6, and BRD4 leads to a multi-pronged attack on cancer cell proliferation, survival, and cell cycle progression. The preclinical data strongly support its potential as a potent and less toxic therapeutic agent. Furthermore, its unexpected antiviral activity against SARS-CoV-2 highlights the potential for broader applications of this unique triple inhibitor. The detailed experimental methodologies provided in this guide serve as a resource for researchers to further investigate the multifaceted mechanism of action of SRX3177 and explore its full therapeutic potential.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Discovery of novel CDK4/6-PI3K-BRD4 inhibitor SRX3177 for augmented anti-cancer activity - Guillermo Morales [grantome.com]
• 4. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SRX3177 | CDK/PI3K/BRD4 Inhibitor | AmBeed-信号通路专用抑制剂 [ambeed.cn]
• 7. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 9. kumc.edu [kumc.edu]
• 10. vet.cornell.edu [vet.cornell.edu]
• 11. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 12. ucl.ac.uk [ucl.ac.uk]
• 13. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 14. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life [bio-protocol.org]
• 15. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life [en.bio-protocol.org]
• 17. Video: Cycloheximide Chase Analysis of Protein Degradation in Saccharomyces cerevisiae [jove.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. ChIP assay: Chromatin immunoprecipitation assay was performed according to the protocol of ChIP assay kit (Upstate Biotechnolo [www2.lbl.gov]
• 22. med.upenn.edu [med.upenn.edu]
• 23. Chromatin Immunoprecipitation (ChIP) Protocol | Rockland [rockland.com]

SRX3177: A Technical Guide to a Novel Triple-Action Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a novel, rationally designed small molecule inhibitor that simultaneously targets three key oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic reader protein BRD4.[1] This multi-targeted approach is based on the principle of synthetic lethality, aiming to orthogonally disrupt cancer cell signaling and overcome resistance mechanisms associated with single-agent therapies.[1][2] This technical guide provides an in-depth overview of the molecular targets of SRX3177, presenting quantitative data on its inhibitory activity, detailed experimental protocols for its characterization, and visualizations of the relevant signaling pathways and experimental workflows.

Molecular Targets and Inhibitory Activity

SRX3177 was designed to concurrently inhibit PI3K, CDK4/6, and BRD4, leveraging the synergistic effects of blocking these interconnected pathways.[1][2] The inhibitor has demonstrated potent activity against its intended targets in various in vitro enzymatic assays.

Quantitative Inhibitory Activity

The half-maximal inhibitory concentrations (IC₅₀) of SRX3177 against its primary targets are summarized in the table below.

Target Family	Specific Target	IC₅₀ (nM)
PI3K	PI3Kα	79.3[1][2]
PI3Kδ	83.4[1][2]
CDK	CDK4	2.54[1][2]
CDK6	3.26[1][2]
BRD4	Bromodomain 1 (BD1)	32.9[1][2]
Bromodomain 2 (BD2)	88.8[1][2]
Table 1: In vitro enzymatic inhibitory activity of SRX3177 against its primary targets.

Signaling Pathways and Mechanism of Action

SRX3177 exerts its anti-cancer effects by modulating several critical signaling cascades. The inhibition of PI3K, CDK4/6, and BRD4 leads to a multi-pronged attack on tumor cell proliferation, survival, and gene expression.

PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a central regulator of cell growth, survival, and metabolism. SRX3177 inhibits PI3Kα and PI3Kδ, leading to a reduction in the phosphorylation of Akt, a key downstream effector.[1]

PI3K/Akt signaling pathway and the inhibitory action of SRX3177.

CDK4/6-Rb Signaling Pathway

CDK4 and CDK6 are key regulators of the cell cycle, specifically the G1 to S phase transition. They phosphorylate the Retinoblastoma (Rb) protein, leading to the release of E2F transcription factors and cell cycle progression. SRX3177's inhibition of CDK4/6 prevents Rb phosphorylation, resulting in cell cycle arrest.[1]

CDK4/6-Rb signaling pathway and the inhibitory action of SRX3177.

BRD4 and Transcriptional Regulation

BRD4 is a member of the BET family of proteins that binds to acetylated histones and recruits transcriptional machinery to promoters and enhancers, thereby activating the transcription of key oncogenes such as c-Myc.[1] SRX3177 displaces BRD4 from chromatin, leading to the downregulation of c-Myc expression.[3]

BRD4-mediated transcriptional regulation and its inhibition by SRX3177.

Experimental Protocols

This section provides representative protocols for the key experiments used to characterize the activity of SRX3177.

In Vitro Kinase and Binding Assays for IC₅₀ Determination

This assay quantifies PI3K activity by measuring the amount of ADP produced in the kinase reaction.

Workflow for PI3K Kinase Activity Assay.

Protocol:

• Prepare serial dilutions of SRX3177 in a suitable assay buffer.

• Add the diluted inhibitor or vehicle control to the wells of a 384-well plate.

• Add recombinant PI3Kα or PI3Kδ enzyme to each well and incubate for 15-30 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of PIP2 substrate and ATP.

• Incubate for 60 minutes at 30°C.

• Stop the reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure luminescence using a plate reader.

• Calculate the IC₅₀ value by fitting the data to a dose-response curve.

This time-resolved fluorescence resonance energy transfer (TR-FRET) assay measures the phosphorylation of a substrate by CDK4/6.

Protocol:

• Prepare serial dilutions of SRX3177.

• In a 384-well plate, combine the inhibitor, recombinant CDK4/Cyclin D1 or CDK6/Cyclin D3, a fluorescein-labeled Rb peptide substrate, and ATP.

• Incubate for 60 minutes at room temperature to allow for substrate phosphorylation.

• Stop the reaction by adding EDTA.

• Add a terbium-labeled anti-phospho-Rb antibody.

• Incubate for 60 minutes at room temperature to allow for antibody binding.

• Measure the TR-FRET signal (emission at 520 nm and 495 nm with excitation at 340 nm).

• The ratio of the two emission signals is proportional to the amount of phosphorylated substrate. Calculate the IC₅₀ from the dose-response curve.

This assay measures the ability of SRX3177 to disrupt the interaction between BRD4 and an acetylated histone peptide.

Protocol:

• Prepare serial dilutions of SRX3177.

• In a 384-well plate, combine the inhibitor, biotinylated acetylated histone H4 peptide, and GST-tagged BRD4 bromodomain 1 (BD1) or 2 (BD2).

• Incubate for 30 minutes at room temperature.

• Add streptavidin-coated donor beads and glutathione-coated acceptor beads.

• Incubate for 60-120 minutes at room temperature in the dark.

• Measure the AlphaScreen signal. A decrease in signal indicates inhibition of the BRD4-histone interaction.

• Determine the IC₅₀ from the dose-response curve.

Cellular Assays

This protocol details the detection of phosphorylated Akt (p-Akt) and Rb (p-Rb) in cell lysates.

References

• 1. ADP-Glo™ Kinase Assay [worldwide.promega.com]
• 2. A bead-based proximity assay for BRD4 ligand discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LanthaScreen® Kinase Activity Assays | Thermo Fisher Scientific - HK [thermofisher.com]

SRX3177 Signaling Pathway Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a novel small molecule inhibitor engineered to simultaneously target three critical oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal domain (BET) protein BRD4.[1] This multi-targeted approach is designed to induce synthetic lethality and overcome resistance mechanisms that can emerge with single-agent therapies.[2] This technical guide provides an in-depth overview of the signaling pathways inhibited by SRX3177, detailed experimental protocols for its characterization, and a summary of its quantitative inhibitory activities.

Core Signaling Pathways Inhibited by SRX3177

SRX3177 exerts its anti-cancer effects through the concurrent inhibition of three distinct but interconnected signaling pathways crucial for cell growth, proliferation, and survival.

PI3K/Akt/mTOR Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell metabolism, growth, and proliferation. SRX3177's inhibition of PI3K blocks the downstream phosphorylation of Akt, a key signaling node, thereby disrupting this entire cascade.[2]

Caption: Inhibition of the PI3K/Akt/mTOR pathway by SRX3177.

CDK4/6-Rb Pathway

The CDK4/6-Rb pathway governs the G1-S phase transition of the cell cycle. By inhibiting CDK4/6, SRX3177 prevents the phosphorylation of the retinoblastoma (Rb) protein.[2] This maintains Rb in its active, hypophosphorylated state, where it binds to and sequesters the E2F transcription factor, thereby halting cell cycle progression.[3][4]

Caption: Inhibition of the CDK4/6-Rb pathway by SRX3177.

BRD4-c-Myc Axis

BRD4, a member of the BET family of proteins, is an epigenetic reader that plays a critical role in the transcription of key oncogenes, most notably c-Myc.[5] SRX3177 inhibits the binding of BRD4 to acetylated histones, leading to the downregulation of c-Myc transcription and a subsequent decrease in c-Myc protein stability.[6][7]

Caption: Inhibition of the BRD4-c-Myc axis by SRX3177.

Quantitative Data Summary

The multi-targeted nature of SRX3177 is reflected in its potent inhibitory activity against its respective targets and its efficacy in various cancer cell lines.

Table 1: In Vitro Enzymatic Inhibition Profile of SRX3177

Target	IC50 (nM)
CDK4	2.54[1]
CDK6	3.26[1]
PI3Kα	79.3[1]
PI3Kδ	83.4[1]
BRD4-BD1	32.9[1]
BRD4-BD2	88.8[1]

Table 2: Cellular Activity of SRX3177 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	578 (maximal)
Neuroblastoma Panel	Neuroblastoma	385 (maximal)
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	495 (maximal)

Table 3: Cytotoxicity and Antiviral Activity of SRX3177 against SARS-CoV-2 (Omicron Variant) in Calu-3 Cells

Parameter	Value (µM)
CC50	4.57
IC50	0.25

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the activity of SRX3177.

Cell Viability and Cytotoxicity (MTT Assay)

This colorimetric assay measures cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow Diagram:

Caption: MTT assay experimental workflow.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 2 x 10³ to 2 x 10⁴ cells/well in 100 µL of culture medium.

• Compound Treatment: After 24 hours, treat the cells with various concentrations of SRX3177. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 48 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[8]

• Formazan (B1609692) Formation: Incubate the plate for 4 hours at 37°C.[8]

• Solubilization: Add 100 µL of solubilization solution to each well.[8]

• Overnight Incubation: Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance of the samples using a microplate reader at a wavelength between 550 and 600 nm.[8]

Protein Stability (Cycloheximide Chase Assay)

This assay is used to determine the half-life of a protein by inhibiting new protein synthesis with cycloheximide (B1669411) and observing the degradation of the existing protein over time.

Workflow Diagram:

Caption: Cycloheximide chase assay workflow.

Protocol:

• Cell Culture and Treatment: Culture cells to the desired confluency and treat with SRX3177 or vehicle control for a specified time.

• Inhibit Protein Synthesis: Add cycloheximide (CHX) to the culture medium at a pre-determined optimal concentration (typically 50-300 µg/mL).[9]

• Time Course Collection: Harvest cells at various time points after CHX addition (e.g., 0, 0.5, 1, 2, 4, 8 hours). The t=0 sample is collected immediately after adding CHX.

• Protein Extraction: Lyse the cells at each time point and determine the total protein concentration.

• Western Blot Analysis: Separate equal amounts of protein from each time point by SDS-PAGE, transfer to a membrane, and probe with a primary antibody specific for the protein of interest (e.g., c-Myc). Also, probe for a loading control (e.g., β-actin).

• Data Analysis: Quantify the band intensities and plot the relative protein level against time to determine the protein's half-life.

DNA-Protein Interaction (Chromatin Immunoprecipitation - ChIP Assay)

ChIP is used to investigate the interaction of proteins with specific DNA regions in the cell's natural context. This is particularly useful for assessing the binding of BRD4 to the c-Myc promoter/enhancer regions.

Workflow Diagram:

Caption: Chromatin Immunoprecipitation (ChIP) assay workflow.

Protocol:

• Cross-linking: Treat cells with 1% formaldehyde for 10 minutes at room temperature to cross-link proteins to DNA. Quench with glycine.[10]

• Cell Lysis and Chromatin Shearing: Lyse the cells and sonicate the chromatin to an average length of 200-1000 bp.[11]

• Immunoprecipitation: Incubate the sheared chromatin with an antibody specific to the protein of interest (e.g., anti-BRD4) or a control IgG overnight at 4°C.[11]

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-protein-DNA complexes.

• Washing: Perform a series of washes with buffers of increasing stringency to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the chromatin from the beads and reverse the formaldehyde cross-links by heating at 65°C. Digest the proteins with proteinase K.

• DNA Purification: Purify the DNA using a standard DNA purification kit.

• Analysis: Use the purified DNA as a template for quantitative PCR (qPCR) with primers specific for the target DNA regions (e.g., c-Myc promoter and enhancer).

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses the fluorescent dye propidium (B1200493) iodide (PI) to stain DNA, allowing for the analysis of cell cycle distribution by flow cytometry.

Protocol:

• Cell Harvest: Harvest approximately 1 x 10⁶ cells and wash with PBS.

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while gently vortexing. Incubate for at least 30 minutes on ice.[12]

• Washing: Centrifuge the fixed cells and wash twice with PBS.

• RNase Treatment: Resuspend the cell pellet in a staining solution containing RNase A to degrade RNA, which can also be stained by PI.[13]

• PI Staining: Add propidium iodide to the cell suspension.

• Incubation: Incubate for at least 30 minutes at room temperature in the dark.[12]

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA, allowing for the discrimination of cells in G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay (Annexin V Staining)

This assay detects the externalization of phosphatidylserine (B164497) (PS), an early marker of apoptosis, using fluorescently labeled Annexin V.

Protocol:

• Cell Harvest: Harvest both adherent and floating cells and wash with cold PBS.

• Resuspension: Resuspend 1-5 x 10⁵ cells in 100 µL of 1X Binding Buffer.

• Annexin V Staining: Add 5 µL of fluorochrome-conjugated Annexin V to the cell suspension.

• Incubation: Incubate for 15-20 minutes at room temperature in the dark.

• Washing: Add 400 µL of 1X Binding Buffer and centrifuge to wash the cells.

• PI Staining (Optional): Resuspend the cells in 1X Binding Buffer and add propidium iodide (PI) to distinguish between early apoptotic (Annexin V positive, PI negative) and late apoptotic/necrotic cells (Annexin V positive, PI positive).

• Flow Cytometry: Analyze the cells by flow cytometry immediately after staining.

Conclusion

SRX3177 represents a promising therapeutic strategy by orthogonally disrupting three key cancer signaling pathways. Its potent and simultaneous inhibition of PI3K, CDK4/6, and BRD4 leads to cell cycle arrest, reduced proliferation, and decreased expression of the c-Myc oncogene.[2] The experimental protocols and quantitative data presented in this guide provide a comprehensive resource for researchers and drug development professionals working to further elucidate the mechanism of action and therapeutic potential of SRX3177 and similar multi-targeted inhibitors.

References

• 1. Chromatin Immunoprecipitation (ChIP) Protocol | Rockland [rockland.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. targetedonc.com [targetedonc.com]
• 4. curesarcoma.org [curesarcoma.org]
• 5. Co-targeting BET bromodomain BRD4 and RAC1 suppresses growth, stemness and tumorigenesis by disrupting the c-MYC-G9a-FTH1axis and downregulating HDAC1 in molecular subtypes of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dual-activity PI3K-BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]
• 9. Analysis of Protein Stability by the Cycloheximide Chase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. Overview of Chromatin Immunoprecipitation (ChIP) | Cell Signaling Technology [cellsignal.com]
• 12. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 13. vet.cornell.edu [vet.cornell.edu]

SRX3177: A Technical Guide to a Triple-Action Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a novel small molecule inhibitor engineered to simultaneously target three key oncogenic pathways: cyclin-dependent kinases 4 and 6 (CDK4/6), phosphoinositide 3-kinase (PI3K), and the bromodomain and extra-terminal domain (BET) family of proteins, specifically BRD4.[1][2] This multi-targeted approach is designed to overcome the resistance mechanisms that often limit the efficacy of single-agent therapies. Preclinical studies have demonstrated the potential of SRX3177 in various cancer models and have also revealed its utility as an antiviral agent against SARS-CoV-2. This document provides a comprehensive overview of the chemical properties, structure, and biological activities of SRX3177, including summaries of key quantitative data and representative experimental protocols.

Structure and Chemical Properties

SRX3177 is a thienopyranone-based compound with a complex heterocyclic structure.[3] Its chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Properties of SRX3177

Property	Value
IUPAC Name	7-Cyclopentyl-N,N-dimethyl-2-((4-(5-morpholino-7-oxo-7H-thieno[3,2-b]pyran-3-yl)phenyl)amino)-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide[1]
CAS Number	2241237-51-2[1]
Molecular Formula	C31H32N6O4S[1]
Molecular Weight	584.70 g/mol [1]
SMILES	O=C1C=C(N2CCOCC2)OC3=C1SC=C3C4=CC=C(NC5=NC6=C(C=C(N6C7CCCC7)C(N(C)C)=O)C=N5)C=C4
Appearance	Light yellow to brown solid
Solubility	Soluble in DMSO (25 mg/mL)

Biological Activity and Mechanism of Action

SRX3177 exerts its biological effects by concurrently inhibiting three distinct signaling pathways crucial for cell growth, proliferation, and survival.

Inhibition of CDK4/6

SRX3177 is a potent inhibitor of CDK4 and CDK6, key enzymes that regulate the G1-S phase transition of the cell cycle. By inhibiting CDK4/6, SRX3177 prevents the phosphorylation of the retinoblastoma protein (Rb), leading to cell cycle arrest at the G1 checkpoint and preventing cancer cell proliferation.[2]

Inhibition of PI3K

The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell survival, growth, and proliferation. SRX3177 targets the alpha and delta isoforms of PI3K, thereby blocking downstream signaling and inducing apoptosis in cancer cells.[4]

Inhibition of BRD4

BRD4, a member of the BET family of proteins, is an epigenetic reader that plays a crucial role in the transcription of key oncogenes, most notably c-Myc. SRX3177 binds to the bromodomains of BRD4, preventing its interaction with acetylated histones and thereby downregulating the expression of c-Myc and other pro-proliferative genes.[4]

Antiviral Activity

Recent studies have highlighted the potential of SRX3177 as an antiviral agent against SARS-CoV-2. The compound has been shown to block the replication of the virus in cell culture.[5]

Quantitative Biological Data

The inhibitory activity of SRX3177 against its primary targets and its efficacy in cellular assays have been quantified in several studies. The following tables summarize these key findings.

Table 2: In Vitro Inhibitory Activity of SRX3177

Target	IC50
CDK4	<2.5 nM[4]
CDK6	3.3 nM[4]
PI3Kα	79 nM[4]
PI3Kδ	83 nM[4]
PI3Kγ	3.18 µM[4]
BRD4 BD1	33 nM[4]
BRD4 BD2	89 nM[4]

Table 3: Cellular Activity of SRX3177

Cell Line	Assay	Value
Calu-3	Cytotoxicity (CC50)	4.57 µM[5]
Calu-3 (SARS-CoV-2 infected)	Antiviral Activity (IC50)	0.25 µM[5]
Mantle Cell Lymphoma, Neuroblastoma, and Hepatocellular Carcinoma Cell Lines	Antitumor Activity (IC50)	Nanomolar range[4]

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate the signaling pathways targeted by SRX3177 and a conceptual workflow for its discovery and evaluation.

Caption: The CDK4/6-Rb Signaling Pathway and the inhibitory action of SRX3177.

Caption: The PI3K/Akt/mTOR Signaling Pathway and the inhibitory action of SRX3177.

References

• 1. researchgate.net [researchgate.net]
• 2. lifesciences.danaher.com [lifesciences.danaher.com]
• 3. Drug Discovery Workflow - What is it? [vipergen.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]

The Discovery and Development of SRX3177: A Multi-Targeted Approach to Cancer and Viral Diseases

A Technical Whitepaper for Researchers and Drug Development Professionals

Introduction: SRX3177 is a novel, rationally-designed small molecule inhibitor that has garnered significant interest for its unique multi-targeted mechanism of action. As a "triple inhibitor," SRX3177 simultaneously targets three key oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal domain (BET) family of proteins, specifically BRD4. This comprehensive technical guide provides an in-depth overview of the discovery, mechanism of action, and preclinical development of SRX3177, presenting a valuable resource for researchers, scientists, and drug development professionals.

Rationale for a Triple-Inhibitor Approach

The development of SRX3177 is rooted in the concept of synthetic lethality, where the simultaneous inhibition of multiple, often complementary, signaling pathways can lead to a more potent and durable anti-cancer effect than targeting a single pathway.[1][2]

• PI3K Pathway: The PI3K/AKT/mTOR pathway is one of the most frequently dysregulated signaling cascades in human cancers, playing a crucial role in cell growth, proliferation, and survival.

• CDK4/6 Pathway: CDK4 and CDK6 are key regulators of the cell cycle, and their inhibition can lead to G1 cell cycle arrest. While single-agent CDK4/6 inhibitors have shown clinical efficacy, resistance can emerge. Concurrent PI3K inhibition has been shown to prevent resistance to CDK4/6 inhibition.[1]

• BRD4 and Epigenetic Regulation: BRD4, a BET protein, is an epigenetic reader that plays a critical role in the transcription of key oncogenes, most notably c-Myc.[1] By blocking BRD4, SRX3177 can downregulate the expression of c-Myc, further promoting cell cycle arrest and inducing apoptosis.[1]

The simultaneous targeting of these three pathways by a single molecule offers the potential for a synergistic anti-tumor effect, a lower likelihood of resistance development, and a more favorable safety profile compared to a combination of three separate drugs.[2]

Discovery and Medicinal Chemistry

SRX3177 was developed by SignalRx Pharmaceuticals and is based on a novel thieno-pyranone molecular scaffold.[1] The design was guided by molecular modeling studies to achieve simultaneous binding and inhibition of PI3K, CDK4/6, and BRD4. While the precise synthesis of SRX3177 has not been publicly disclosed, related research on thieno[3,2-c]pyran-4-one and thieno[3,2-d]pyrimidine (B1254671) scaffolds provides insights into potential synthetic routes.[3][4][5] The development of SRX3177 likely involved an iterative process of scaffold hopping, structure-activity relationship (SAR) studies, and lead optimization to achieve the desired potency and selectivity profile.

Mechanism of Action

SRX3177 exerts its biological effects through the direct inhibition of its three primary targets:

• PI3K Inhibition: SRX3177 inhibits the kinase activity of PI3K, leading to a reduction in the phosphorylation of downstream effectors such as AKT. This disrupts the PI3K/AKT/mTOR signaling pathway, thereby inhibiting cell growth and promoting apoptosis.

• CDK4/6 Inhibition: As a potent, ATP-competitive inhibitor of CDK4 and CDK6, SRX3177 prevents the phosphorylation of the retinoblastoma protein (Rb).[2] This maintains Rb in its active, hypophosphorylated state, where it binds to the E2F transcription factor, leading to G1 cell cycle arrest.

• BRD4 Inhibition: SRX3177 binds to the acetyl-lysine recognition pocket of BRD4, preventing its association with acetylated histones. This disrupts the transcription of BRD4-dependent genes, including the oncogene c-Myc.[1] The inhibition of c-Myc transcription and the induction of its proteasomal-mediated degradation contribute to the anti-proliferative and pro-apoptotic effects of SRX3177.

The following diagram illustrates the interconnected signaling pathways targeted by SRX3177.

Figure 1: SRX3177 Signaling Pathway Inhibition.

Preclinical Data

In Vitro Potency and Selectivity

SRX3177 has demonstrated potent inhibitory activity against its intended targets in enzymatic assays. The following table summarizes the reported IC50 values.

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4-BD1	32.9
BRD4-BD2	88.8
Table 1: In Vitro Enzymatic Inhibition Profile of SRX3177.[2]

SRX3177 has also shown potent anti-proliferative activity across a panel of cancer cell lines.

Cell Line Type	Maximal IC50 (nM)
Mantle Cell Lymphoma	578
Neuroblastoma	385
Hepatocellular Carcinoma	495
Table 2: Anti-proliferative Activity of SRX3177 in Cancer Cell Lines.[2]

Notably, SRX3177 was found to be 5-fold more potent in cancer cells than the combination of single-agent inhibitors of PI3K (BKM120), CDK4/6 (palbociclib), and BRD4 (JQ1). Furthermore, it was 40-fold less toxic to normal epithelial cells compared to the co-administration of these three individual inhibitors, highlighting the potential for an improved therapeutic window.[2]

In Vitro Cellular Effects

Consistent with its mechanism of action, SRX3177 has been shown to induce cell cycle arrest and apoptosis in cancer cells.

• Cell Cycle Arrest: Treatment with SRX3177 leads to an accumulation of cells in the G1 phase of the cell cycle, as determined by propidium (B1200493) iodide staining and flow cytometry.[2]

• Apoptosis Induction: SRX3177 induces programmed cell death, which can be quantified using Annexin V and propidium iodide staining followed by flow cytometry analysis.[2]

• Downstream Signaling: Western blot analysis has confirmed that SRX3177 inhibits the phosphorylation of Rb and Akt, the downstream targets of CDK4/6 and PI3K, respectively. It also blocks the binding of BRD4 to chromatin.[2]

• c-Myc Regulation: Cycloheximide (CHX) chase assays have demonstrated that SRX3177 decreases the half-life of the c-Myc protein, indicating an increase in its degradation.[6]

The following diagram depicts a typical experimental workflow for evaluating the in vitro effects of SRX3177.

Figure 2: In Vitro Experimental Workflow.

In Vivo Efficacy

While specific in vivo efficacy data for SRX3177 in cancer models has not been detailed in the currently available literature, the related dual PI3K/BRD4 inhibitor SF2523 has shown marked inhibition of cancer cell growth and metastasis in mouse models of neuroblastoma and pancreatic cancer.[7] Given that SRX3177 incorporates an additional CDK4/6 inhibitory activity, it is anticipated to have at least comparable, if not superior, in vivo anti-tumor efficacy. Further in vivo studies using xenograft models of mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma are warranted to fully characterize its therapeutic potential.

Pharmacokinetics

Detailed pharmacokinetic (ADME - Absorption, Distribution, Metabolism, and Excretion) studies for SRX3177 have not yet been published. Such studies are a critical next step in its preclinical development to understand its bioavailability, tissue distribution, metabolic fate, and clearance, which will inform dosing strategies for future clinical trials.

Antiviral Activity

More recently, SRX3177 has been investigated for its potential as a host-directed antiviral agent against SARS-CoV-2. It has been shown to block the replication of the SARS-CoV-2 Omicron variant in vitro at sub-micromolar concentrations.[6] Furthermore, synergistic effects were observed when SRX3177 was combined with the RdRp inhibitor EIDD-1931 (the active form of Molnupiravir) or the entry inhibitor MU-UNMC-2.[6] This suggests a potential new therapeutic avenue for SRX3177 in the treatment of viral infections.

Experimental Protocols

Detailed, step-by-step protocols for the key assays used in the evaluation of SRX3177 are provided below. These are generalized protocols and may require optimization for specific cell lines and experimental conditions.

Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of SRX3177 in culture medium. Remove the existing medium from the cells and add 100 µL of the medium containing the desired concentrations of SRX3177. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

• Cell Treatment: Seed cells in 6-well plates and treat with SRX3177 at the desired concentrations for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with ice-cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour. Annexin V-positive, PI-negative cells are considered early apoptotic, while cells positive for both are late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

• Cell Treatment: Seed cells and treat with SRX3177 as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide and RNase A.

• Incubation: Incubate at 37°C for 30 minutes.

• Flow Cytometry: Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases.

Western Blot Analysis

• Protein Extraction: Treat cells with SRX3177, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against p-Rb, total Rb, p-Akt, total Akt, c-Myc, and a loading control (e.g., β-actin or GAPDH).

• Detection: Incubate with an appropriate HRP-conjugated secondary antibody and detect with an enhanced chemiluminescence (ECL) substrate.

Chromatin Immunoprecipitation (ChIP) Assay

• Cross-linking: Treat cells with SRX3177. Cross-link proteins to DNA with formaldehyde.

• Cell Lysis and Sonication: Lyse the cells and sonicate the chromatin to an average fragment size of 200-500 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an anti-BRD4 antibody or a control IgG overnight.

• Washing and Elution: Wash the immune complexes and elute the chromatin.

• Reverse Cross-linking and DNA Purification: Reverse the cross-links and purify the DNA.

• Analysis: Analyze the purified DNA by qPCR to determine the occupancy of BRD4 at specific gene promoters, such as the c-Myc promoter.

Future Directions and Clinical Perspective

SRX3177 represents a promising therapeutic candidate with a unique multi-targeted approach. The preclinical data generated to date provide a strong rationale for its further development. Key future directions include:

• In Vivo Efficacy Studies: Comprehensive in vivo studies in relevant xenograft and patient-derived xenograft (PDX) models of mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma are crucial to establish its anti-tumor efficacy and tolerability.

• Pharmacokinetic and Toxicological Studies: Detailed ADME and toxicology studies are required to support an Investigational New Drug (IND) application.

• Clinical Development: Based on the strength of the preclinical data, the progression of SRX3177 into Phase I clinical trials to evaluate its safety, tolerability, and pharmacokinetics in cancer patients is a logical next step. To date, no clinical trials for SRX3177 have been registered on public databases.

• Antiviral Development: Further exploration of SRX3177's potential as a broad-spectrum antiviral agent, both as a monotherapy and in combination with other antivirals, is warranted.

Conclusion

SRX3177 is a first-in-class triple inhibitor of PI3K, CDK4/6, and BRD4 with a strong preclinical rationale for the treatment of various cancers. Its ability to orthogonally disrupt key oncogenic signaling pathways offers the potential for enhanced efficacy and a reduced likelihood of resistance compared to single-agent targeted therapies. The initial preclinical data are encouraging, demonstrating potent in vitro activity and a favorable safety profile in normal cells. Further comprehensive in vivo and pharmacokinetic studies are necessary to fully elucidate its therapeutic potential and pave the way for its clinical development. The recent discovery of its antiviral properties adds another exciting dimension to the potential applications of this novel multi-targeted agent.

References

• 1. Thieno[3,2-c]pyran-4-one based novel small molecules: their synthesis, crystal structure analysis and in vitro evaluation as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. signalrx.com [signalrx.com]
• 4. signalrx.com [signalrx.com]
• 5. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One-Pot Synthesis of Thieno[3,2- e]pyrrolo[1,2- a]pyrimidine Derivative Scaffold: A Valuable Source of PARP-1 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. signalrx.com [signalrx.com]

A Technical Guide to SRX3177: A Novel Triple Inhibitor of BRD4, PI3K, and CDK4/6 for Cancer Therapy

Introduction

SRX3177 is a first-in-class small molecule inhibitor that simultaneously targets three critical oncogenic pathways: phosphatidylinositol 3-kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal (BET) protein BRD4.[1][2] Developed by SignalRx Pharmaceuticals, this triple inhibitor is built upon a thieno-pyranone scaffold and was rationally designed to exploit synthetic lethality relationships, offering a multi-pronged approach to disrupt cancer cell signaling, overcome resistance mechanisms, and maximize therapeutic efficacy.[3] Dysregulation of the cell cycle is a hallmark of nearly all cancers, and targeting the signaling pathways that regulate cell growth and proliferation has been a major focus of cancer drug discovery.[1] SRX3177's unique mechanism of orthogonally inhibiting three distinct cancer-driving pathways with a single molecule presents a promising new paradigm in cancer treatment.[3]

This technical guide provides an in-depth overview of SRX3177, including its mechanism of action, quantitative efficacy data, and detailed protocols for key experimental assays used in its characterization. This document is intended for researchers, scientists, and drug development professionals in the field of oncology.

Core Concepts and Mechanism of Action

The therapeutic rationale for SRX3177 is based on the synergistic effects of concurrently inhibiting three key nodes in cancer cell proliferation and survival:

• PI3K Inhibition: The PI3K/AKT/mTOR pathway is a central regulator of cell growth, metabolism, and survival. Its hyperactivation is one of the most common alterations in human cancers. By inhibiting PI3K, SRX3177 blocks the phosphorylation of AKT (p-Akt), a critical downstream effector, thereby impeding these pro-survival signals.[1]

• CDK4/6 Inhibition: CDK4 and CDK6 are key regulators of the cell cycle, specifically the G1-S phase transition. They phosphorylate the retinoblastoma protein (Rb), leading to the release of E2F transcription factors and subsequent expression of genes required for DNA synthesis. Inhibition of CDK4/6 by SRX3177 prevents Rb phosphorylation (p-Rb), inducing G1 cell cycle arrest.[1] Concurrent PI3K inhibition has been shown to prevent resistance to CDK4/6 inhibition.[3]

• BRD4 Inhibition: BRD4 is an epigenetic reader that binds to acetylated histones and recruits transcriptional machinery to key oncogenes, most notably MYC. By inhibiting the bromodomains of BRD4, SRX3177 displaces it from chromatin, leading to the transcriptional downregulation of MYC and its target genes, which are crucial for cell proliferation and survival.[1][3]

The simultaneous inhibition of these three pathways by SRX3177 is designed to deliver a powerful anti-cancer effect that is more potent and less susceptible to resistance than single-agent therapies or combinations of individual inhibitors.[3]

Quantitative Data

The efficacy of SRX3177 has been demonstrated through various in vitro assays, showcasing its potent inhibitory activity against its intended targets and its cytotoxic effects in a range of cancer cell lines.

Table 1: In Vitro Enzymatic Inhibition of SRX3177

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4-BD1	32.9
BRD4-BD2	88.8
Data sourced from a 2017 press release by SignalRx Pharmaceuticals.[3]

Table 2: In Vitro Cytotoxicity of SRX3177 in Cancer Cell Lines

Cancer Type	Cell Line	IC50 (nM)
Mantle Cell Lymphoma	Mino	< 578
Granta-519	Not Specified
Jeko-1	Not Specified
Neuroblastoma	CHLA-136	< 385
SMS-KNCR	Not Specified
CHLA-255	Not Specified
Hepatocellular Carcinoma	HepG3	< 495
Hep3B	Not Specified
Huh7	Not Specified
Maximal IC50 values reported for the panel of cell lines. Data sourced from a 2017 AACR meeting abstract.

Studies have shown that SRX3177 is significantly more potent than the combination of three individual inhibitors (BKM120 for PI3K, palbociclib (B1678290) for CDK4/6, and JQ1 for BRD4) and is up to 82-fold more potent than palbociclib alone in certain cancer cell lines.[3] Furthermore, SRX3177 demonstrated a 40-fold lower toxicity to normal epithelial cells compared to the co-administration of the three single agents.[3]

Signaling Pathways and Experimental Workflow

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways targeted by SRX3177 and a general workflow for its preclinical evaluation.

Caption: Mechanism of action of SRX3177 targeting PI3K, CDK4/6, and BRD4 pathways.

Caption: General experimental workflow for the preclinical evaluation of SRX3177.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in the characterization of SRX3177. These are representative protocols and may require optimization for specific cell lines and experimental conditions.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of SRX3177 required to inhibit the enzymatic activity of PI3K, CDK4, and CDK6 by 50% (IC50). A common method is a luminescence-based assay that measures ATP consumption.

Materials:

• Recombinant human PI3K, CDK4/Cyclin D1, and CDK6/Cyclin D1 enzymes.

• Appropriate substrates (e.g., PIP2 for PI3K, Rb protein for CDK4/6).

• ATP.

• Kinase assay buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM glycerol (B35011) 2-phosphate, 25 mM MgCl₂, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT).

• SRX3177 stock solution (in DMSO).

• ADP-Glo™ Kinase Assay Kit (or similar).

• 384-well white plates.

Procedure:

• Prepare serial dilutions of SRX3177 in kinase assay buffer.

• Add 5 µL of the diluted SRX3177 or DMSO (vehicle control) to the wells of a 384-well plate.

• Add 10 µL of the diluted enzyme solution to each well and incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding 10 µL of a mixture containing ATP and the appropriate substrate.

• Incubate the reaction for 60 minutes at 30°C.

• Stop the reaction and deplete the remaining ATP by adding 25 µL of ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add 50 µL of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each concentration of SRX3177 relative to the DMSO control and determine the IC50 value using a dose-response curve.

Cell Viability (MTT) Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines (e.g., Mino, Jeko-1, CHLA-136, HepG3).

• Complete culture medium.

• SRX3177 stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

• 96-well plates.

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with serial dilutions of SRX3177 for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Mix thoroughly and measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to DMSO-treated control cells and determine the IC50 value.

Cell Cycle Analysis by Propidium Iodide Staining

This flow cytometry-based assay quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cancer cells.

• Phosphate-buffered saline (PBS).

• 70% cold ethanol (B145695).

• Propidium Iodide (PI) staining solution (50 µg/mL PI, 100 µg/mL RNase A in PBS).

Procedure:

• Harvest approximately 1 x 10⁶ cells by trypsinization (for adherent cells) or centrifugation.

• Wash the cells with cold PBS and centrifuge at 300 x g for 5 minutes.

• Fix the cells by resuspending the pellet in 1 mL of cold 70% ethanol while vortexing gently. Incubate on ice for at least 30 minutes.

• Centrifuge the fixed cells, discard the ethanol, and wash twice with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry, acquiring data for at least 10,000 events.

• Use cell cycle analysis software to determine the percentage of cells in each phase.

Apoptosis Assay by Annexin V Staining

This assay detects apoptosis by identifying the externalization of phosphatidylserine (B164497) on the cell surface using fluorescently labeled Annexin V.

Materials:

• Treated and untreated cancer cells.

• Annexin V-FITC (or other fluorochrome).

• Propidium Iodide (PI).

• 1X Binding Buffer (10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂).

Procedure:

• Harvest approximately 1-5 x 10⁵ cells.

• Wash the cells twice with cold PBS and once with 1X Binding Buffer.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blotting for Phosphorylated Proteins (p-Akt, p-Rb)

This technique detects changes in the phosphorylation status of key proteins in the PI3K and CDK4/6 pathways following SRX3177 treatment.

Materials:

• Treated and untreated cell lysates.

• RIPA buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF membrane and transfer buffer.

• Blocking buffer (5% BSA in TBST).

• Primary antibodies (e.g., rabbit anti-p-Akt (Ser473), rabbit anti-p-Rb (Ser780), and corresponding total protein antibodies).

• HRP-conjugated secondary antibody.

• ECL detection reagent.

Procedure:

• Lyse cells in RIPA buffer and quantify protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibody (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibody (1:2000 dilution in 5% milk/TBST) for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply ECL detection reagent and visualize the bands using a chemiluminescence imaging system.

• Re-probe the membrane with antibodies for total proteins as loading controls.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to determine if SRX3177 affects the binding of BRD4 to the promoter or enhancer regions of its target genes, such as MYC.

Materials:

• Treated and untreated cancer cells.

• Formaldehyde (B43269) (1% final concentration).

• Glycine (B1666218) (125 mM final concentration).

• Cell lysis buffer and sonication buffer.

• Anti-BRD4 antibody and IgG control.

• Protein A/G magnetic beads.

• Wash buffers (low salt, high salt, LiCl).

• Elution buffer.

• RNase A and Proteinase K.

• DNA purification kit.

• Primers for qPCR targeting MYC promoter/enhancer regions.

Procedure:

• Cross-link proteins to DNA by treating cells with 1% formaldehyde for 10 minutes at room temperature.

• Quench the reaction with 125 mM glycine for 5 minutes.

• Harvest and lyse the cells.

• Shear the chromatin into 200-1000 bp fragments by sonication.

• Incubate the sheared chromatin with anti-BRD4 antibody or IgG control overnight at 4°C.

• Capture the antibody-chromatin complexes with Protein A/G beads.

• Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

• Elute the chromatin from the beads and reverse the cross-links by heating at 65°C overnight.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the immunoprecipitated DNA.

• Quantify the enrichment of target DNA sequences (e.g., MYC promoter) by qPCR, comparing the signal from the BRD4 IP to the IgG control.

In Vivo Xenograft Model

This animal model is used to evaluate the anti-tumor efficacy of SRX3177 in a living organism.

Materials:

• Immunocompromised mice (e.g., NOD/SCID or athymic nude mice).

• Cancer cell lines (e.g., Jeko-1, CHLA-255, Hep3B).

• Matrigel (optional).

• SRX3177 formulated for in vivo administration.

• Calipers for tumor measurement.

Procedure:

• Subcutaneously inject 1-10 x 10⁶ cancer cells (often mixed with Matrigel) into the flank of each mouse.

• Monitor the mice for tumor formation.

• Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Administer SRX3177 or vehicle control to the mice according to a predetermined schedule and dosage (e.g., daily oral gavage or intraperitoneal injection).

• Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Monitor the body weight of the mice as an indicator of toxicity.

• At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., histology, western blotting).

Conclusion

SRX3177 represents an innovative approach to cancer therapy by simultaneously targeting the PI3K, CDK4/6, and BRD4 pathways. The preclinical data demonstrate its high potency and efficacy across various cancer types, including mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma. Its ability to overcome resistance and its favorable toxicity profile compared to combination therapies highlight its potential as a valuable clinical candidate. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of SRX3177 and other multi-targeted cancer therapeutics.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. firstwordpharma.com [firstwordpharma.com]

SRX3177: A Triple-Action Inhibitor with Synergistic Potential in Oncology

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

SRX3177 is a novel, first-in-class small molecule inhibitor that simultaneously targets three critical oncogenic pathways: cyclin-dependent kinases 4 and 6 (CDK4/6), phosphoinositide 3-kinase (PI3K), and the bromodomain and extraterminal (BET) family of proteins, specifically BRD4. This unique multi-target profile is designed to overcome the intrinsic and acquired resistance often observed with single-agent targeted therapies. Preclinical data demonstrates that SRX3177 exhibits potent enzymatic and cellular activity, leading to cell cycle arrest, induction of apoptosis, and a significant reduction in cancer cell viability. Furthermore, SRX3177 has shown superior potency and a more favorable toxicity profile compared to the combination of individual inhibitors targeting the same pathways. This document provides a comprehensive overview of the core scientific and technical aspects of SRX3177, including its mechanism of action, preclinical data, and detailed experimental protocols to facilitate further research and development in oncology.

Introduction

The development of targeted therapies has revolutionized cancer treatment. However, the efficacy of single-agent therapies is often limited by the development of resistance through the activation of alternative signaling pathways. A promising strategy to overcome this challenge is the simultaneous inhibition of multiple, interconnected oncogenic drivers. SRX3177 was rationally designed to address this by concurrently targeting CDK4/6, PI3K, and BRD4, three pathways frequently dysregulated in a wide range of human cancers.

• CDK4/6: Key regulators of the cell cycle, promoting the G1-S phase transition. Inhibitors of CDK4/6 have been approved for the treatment of certain breast cancers.

• PI3K: A central node in a major signaling pathway that regulates cell growth, proliferation, survival, and metabolism.

• BRD4: An epigenetic reader that plays a critical role in the transcription of key oncogenes, including c-Myc.

By targeting these three pathways, SRX3177 aims to deliver a multi-pronged attack on cancer cells, leading to a more durable and potent anti-tumor response.

Mechanism of Action

SRX3177's therapeutic potential stems from its ability to simultaneously inhibit three distinct and synergistic oncogenic signaling pathways.

PI3K/Akt Signaling Pathway Inhibition

SRX3177 inhibits the catalytic activity of PI3K, a lipid kinase that phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors, most notably the serine/threonine kinase Akt. Activated Akt promotes cell survival, growth, and proliferation by phosphorylating a multitude of substrates. By blocking PI3K, SRX3177 prevents the activation of Akt, thereby inhibiting these pro-survival signals.[1]

SRX3177 inhibits the PI3K/Akt signaling pathway.

CDK4/6-Rb Signaling Pathway Inhibition

SRX3177 is a potent inhibitor of CDK4 and CDK6. These kinases form complexes with cyclin D to phosphorylate the retinoblastoma protein (Rb). In its hypophosphorylated state, Rb binds to and sequesters the E2F family of transcription factors, preventing the expression of genes required for DNA replication and cell cycle progression. Phosphorylation of Rb by CDK4/6 leads to the release of E2F, allowing cells to transition from the G1 to the S phase of the cell cycle. By inhibiting CDK4/6, SRX3177 prevents Rb phosphorylation, leading to a G1 cell cycle arrest.

SRX3177 inhibits the CDK4/6-Rb signaling pathway.

BRD4-Mediated Transcription Inhibition

SRX3177 also targets BRD4, a member of the BET family of proteins. BRD4 is a chromatin "reader" that binds to acetylated histones and recruits transcriptional machinery to the promoters and enhancers of target genes. BRD4 plays a crucial role in the expression of key oncogenes, most notably c-Myc, which is a master regulator of cell proliferation, growth, and metabolism. By inhibiting the binding of BRD4 to acetylated chromatin, SRX3177 downregulates the transcription of c-Myc and other oncogenic drivers.

SRX3177 inhibits BRD4-mediated transcription.

Preclinical Data

In Vitro Enzymatic Inhibition

SRX3177 demonstrates potent inhibitory activity against its intended targets in enzymatic assays.

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4-BD1	32.9
BRD4-BD2	88.8
Table 1: In vitro enzymatic inhibition profile of SRX3177.[1]

Cellular Potency

SRX3177 exhibits potent anti-proliferative activity across a panel of cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	Up to 82-fold more potent than palbociclib
Neuroblastoma Panel	Neuroblastoma	Data not specified
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	Data not specified
Table 2: Cellular potency of SRX3177 in various cancer cell lines.[1]

Superiority over Combination Therapy

Preclinical studies have shown that SRX3177 is significantly more potent and less toxic than a combination of single-agent inhibitors targeting PI3K, CDK4/6, and BRD4.

Comparison Metric	SRX3177 vs. Combination (BKM120 + Palbociclib + JQ1)
Potency in Cancer Cells	5-fold more potent
Toxicity to Normal Epithelial Cells	40-fold less toxic
Table 3: Comparison of SRX3177 to a combination of single-agent inhibitors.[1]

In Vivo Efficacy

While specific quantitative in vivo efficacy data for SRX3177 in oncology models is not yet publicly available in detail, a press release from SignalRx Pharmaceuticals reported potent in vivo antitumor activity.[1] Further details from conference presentations or publications are anticipated to provide more comprehensive data on tumor growth inhibition, relevant animal models, and dosing schedules.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the evaluation of SRX3177's mechanism of action and efficacy.

Western Blot Analysis for Phosphorylated Proteins (p-Akt and p-Rb) and c-Myc

This protocol is for the detection of changes in the phosphorylation status of Akt and Rb, and the expression level of c-Myc, following treatment with SRX3177.

Experimental workflow for Western Blot analysis.

Materials:

• Cancer cell lines of interest

• SRX3177

• Cell culture medium and supplements

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-p-Akt, anti-p-Rb, anti-c-Myc, and loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to adhere overnight. Treat cells with various concentrations of SRX3177 for the desired time. Include a vehicle control (e.g., DMSO).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest (e.g., anti-p-Akt) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, apply the ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control.

Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol is for determining the effect of SRX3177 on cell cycle distribution.

Materials:

• Cancer cell lines of interest

• SRX3177

• Cell culture medium and supplements

• PBS

• Trypsin-EDTA

• 70% ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with SRX3177 for the desired duration (e.g., 24, 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. Wash with PBS and detach adherent cells with trypsin-EDTA.

• Fixation: Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in ice-cold 70% ethanol while gently vortexing to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS. Resuspend the cells in PI staining solution.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content.

• Data Analysis: Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay by Annexin V and Propidium Iodide Staining

This protocol is for quantifying the induction of apoptosis by SRX3177.

Materials:

• Cancer cell lines of interest

• SRX3177

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with SRX3177 as described for the cell cycle analysis.

• Cell Harvesting: Collect both floating and adherent cells.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide. Gently vortex.

• Incubation: Incubate the mixture for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

• Data Interpretation:

  • Annexin V-negative and PI-negative: Live cells

  • Annexin V-positive and PI-negative: Early apoptotic cells

  • Annexin V-positive and PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative and PI-positive: Necrotic cells

In Vivo Xenograft Tumor Growth Study

This protocol provides a general framework for evaluating the in vivo efficacy of SRX3177 in a mouse xenograft model.

References

• 1. firstwordpharma.com [firstwordpharma.com]

SRX3177: A Host-Directed Inhibitor with Potent Antiviral Activity Against SARS-CoV-2

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

SRX3177, a novel small molecule inhibitor, has demonstrated significant antiviral activity against emerging viruses, with a primary focus on Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). As a triple-action inhibitor targeting Cyclin-Dependent Kinase 4/6 (CDK4/6), Phosphoinositide 3-kinase (PI3K), and Bromodomain and Extra-Terminal domain (BET) proteins, SRX3177 employs a host-directed mechanism, disrupting cellular pathways essential for viral replication. This technical guide provides a comprehensive overview of the antiviral properties of SRX3177, including quantitative efficacy data, detailed experimental protocols for its evaluation, and visualizations of its mechanism of action and experimental workflows. The information presented is intended to support further research and development of SRX3177 as a potential broad-spectrum antiviral therapeutic.

Introduction

The emergence of novel viral pathogens presents a continuous and significant threat to global public health. The COVID-19 pandemic, caused by SARS-CoV-2, has underscored the urgent need for the development of effective and broadly acting antiviral therapies. Host-directed antivirals, which target cellular factors required for viral replication, represent a promising strategy to combat emerging viruses, as they are less susceptible to the development of viral resistance compared to direct-acting antivirals.

SRX3177 is a potent small molecule inhibitor with a unique polypharmacological profile, concurrently targeting three critical host signaling pathways: CDK4/6, PI3K, and the BET family of proteins (specifically BRD2/4).[1][2] This multi-targeted approach has shown promise in oncology and has now been repurposed for its antiviral potential. This document summarizes the current scientific evidence for the antiviral activity of SRX3177 against SARS-CoV-2, providing a detailed resource for the scientific community.

Quantitative Antiviral Activity

The antiviral efficacy of SRX3177 has been primarily evaluated against the Omicron variant of SARS-CoV-2 in human lung epithelial cells (Calu-3). The data demonstrates potent inhibition of viral replication both as a monotherapy and in synergistic combination with other antiviral agents.

Table 1: In Vitro Antiviral Activity and Cytotoxicity of SRX3177 and Combination Drugs against SARS-CoV-2 (Omicron Variant) in Calu-3 Cells [1]

Compound	IC50 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/IC50)
SRX3177	0.25	4.57	18.28
EIDD-1931 (Molnupiravir active form)	0.73	16.54	22.66
MU-UNMC-2 (Entry Inhibitor)	0.23	>100	>434.78

Table 2: Synergistic Antiviral Activity of SRX3177 Combinations against SARS-CoV-2 (Omicron Variant) in Calu-3 Cells [1]

Drug Combination	Loewe Synergy Score	IC50 of Combination
SRX3177 + EIDD-1931	14.25	0.00523 µM (for EIDD-1931 with 0.1 µM SRX3177)
SRX3177 + MU-UNMC-2	17.84	0.12 µM (for MU-UNMC-2 with 0.1 µM SRX3177)

Mechanism of Action: A Host-Directed Approach

SRX3177's antiviral activity stems from its ability to modulate host cellular processes that are hijacked by SARS-CoV-2 for its replication and pathogenesis. By inhibiting CDK4/6, PI3K, and BRD4, SRX3177 disrupts key signaling pathways essential for the viral life cycle.

The interaction between the SARS-CoV-2 envelope (E) protein and host bromodomain proteins, particularly BRD2 and BRD4, is crucial for viral replication.[1] SRX3177, as a BET inhibitor, can block this interaction. Furthermore, the PI3K/Akt/mTOR pathway is known to be manipulated by various viruses to support their replication. Inhibition of PI3K by SRX3177 can interfere with these pro-viral cellular functions. The role of CDK4/6 inhibition in the antiviral activity of SRX3177 is an area for further investigation but is likely linked to the control of cell cycle progression, which can impact viral replication.

SRX3177 mechanism of action against SARS-CoV-2.

Detailed Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the evaluation of SRX3177's antiviral activity.

Cell Lines and Virus

• Cell Line: Calu-3 (human lung adenocarcinoma epithelial cells) are used as they are a relevant model for SARS-CoV-2 infection of the respiratory tract. Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL).

• Virus: SARS-CoV-2, Omicron variant. Virus stocks are propagated in Calu-3 cells.[3] Viral titers are determined by plaque assay on Vero E6 cells. All work with live virus must be conducted in a Biosafety Level 3 (BSL-3) facility.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of the compound that is toxic to the host cells.

• Cell Seeding: Seed Calu-3 cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate overnight.

• Compound Addition: Add serial dilutions of SRX3177 (or other test compounds) to the wells. Include a "cells only" control (no compound) and a "media only" blank.

• Incubation: Incubate the plate for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[4]

• Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Antiviral Activity Assay (Plaque Reduction Neutralization Test - PRNT)

This assay measures the ability of a compound to inhibit viral infection and replication.

• Cell Seeding: Seed Calu-3 cells in a 24-well plate to form a confluent monolayer.

• Compound and Virus Preparation: Prepare serial dilutions of SRX3177. In a separate tube, mix each drug dilution with a known amount of SARS-CoV-2 (e.g., 100 plaque-forming units, PFU). Incubate the drug-virus mixture for 1 hour at 37°C.

• Infection: Remove the culture medium from the Calu-3 cell monolayers and inoculate the cells with the drug-virus mixtures. Include a "virus only" control (no compound).

• Adsorption: Incubate the plates for 1 hour at 37°C to allow for viral adsorption.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., DMEM with 2% FBS and 1.2% Avicel) containing the corresponding concentration of SRX3177.

• Incubation: Incubate the plates for 2-3 days at 37°C in a 5% CO2 incubator until plaques are visible.

• Plaque Visualization: Fix the cells with 4% paraformaldehyde and stain with crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each drug concentration compared to the "virus only" control. The 50% inhibitory concentration (IC50) is determined from the dose-response curve.[5][6]

Synergy Analysis

The interaction between SRX3177 and other antiviral agents is quantified using the Loewe additivity model.[7][8]

• Experimental Setup: A checkerboard titration is performed where serial dilutions of SRX3177 are tested in combination with serial dilutions of the partner drug (e.g., EIDD-1931 or MU-UNMC-2). The antiviral activity of each combination is determined using the PRNT assay as described above.

• Data Analysis: The synergy score is calculated using software such as SynergyFinder, which is based on the Loewe additivity model. A Loewe score greater than 10 is considered synergistic.

Experimental Workflows

The following diagrams illustrate the workflows for the key experimental protocols.

Workflow for the MTT cytotoxicity assay.

Workflow for the Plaque Reduction Neutralization Test.

Conclusion and Future Directions

SRX3177 is a promising host-directed antiviral candidate with potent activity against SARS-CoV-2. Its unique triple-inhibitory mechanism targeting CDK4/6, PI3K, and BRD4 offers a multi-pronged attack on the host cellular machinery essential for viral replication. The synergistic effects observed when combined with other antiviral agents further enhance its therapeutic potential, possibly by reducing the required doses and mitigating the risk of drug resistance.

Future research should focus on:

• Evaluating the in vivo efficacy and safety of SRX3177 in relevant animal models of SARS-CoV-2 infection.

• Investigating the broad-spectrum antiviral activity of SRX3177 against other emerging and re-emerging viruses.

• Further elucidating the precise molecular mechanisms by which inhibition of CDK4/6, PI3K, and BRD4 contributes to the antiviral effect.

The data and protocols presented in this technical guide provide a solid foundation for the continued investigation and development of SRX3177 as a valuable tool in the armamentarium against current and future viral threats.

References

• 1. Neutralization Assay for SARS-CoV-2 Infection: Plaque Reduction Neutralization Test | Springer Nature Experiments [experiments.springernature.com]
• 2. Propagation and Quantification of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Propagation of SARS-CoV-2 in Calu-3 Cells to Eliminate Mutations in the Furin Cleavage Site of Spike - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cyrusbio.com.tw [cyrusbio.com.tw]
• 5. Plaque Reduction Neutralization Test (PRNT) Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 6. Rapid in vitro assays for screening neutralizing antibodies and antivirals against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. article.imrpress.com [article.imrpress.com]
• 8. Drug Synergy Scoring Models: Bliss vs. Loewe vs. ZIP [kyinno.com]

SRX3177: A Multi-Pronged Approach to Cancer Therapy by Targeting BRD4, PI3K, and CDK4/6

For Immediate Release

An In-Depth Technical Guide on the Triple-Action Inhibitor SRX3177

This whitepaper provides a comprehensive technical overview of SRX3177, a novel small molecule inhibitor targeting three key oncogenic pathways: Bromodomain and Extra-Terminal domain (BET) proteins, Phosphoinositide 3-kinase (PI3K), and Cyclin-Dependent Kinases 4 and 6 (CDK4/6). This document is intended for researchers, scientists, and drug development professionals interested in the mechanism of action and preclinical data of SRX3177.

Core Efficacy: Potent Inhibition Across Three Key Oncogenic Pathways

SRX3177 has demonstrated potent inhibitory activity against BRD4, multiple isoforms of PI3K, and both CDK4 and CDK6. The half-maximal inhibitory concentrations (IC50) are summarized in the table below, showcasing its efficacy at the nanomolar level.

Target Family	Specific Target	IC50 Value (nM)
BRD4	Bromodomain 1 (BD1)	33
Bromodomain 2 (BD2)	89
PI3K	PI3Kα	79
PI3Kδ	83
PI3Kγ	3180
CDK	CDK4	<2.5
CDK6	3.3
Table 1: IC50 values of SRX3177 against BRD4, PI3K isoforms, and CDK4/6.[1]

Mechanism of Action: A Synergistic Attack on Cancer Cell Proliferation and Survival

SRX3177 exerts its anti-cancer effects through the simultaneous disruption of three distinct and critical signaling pathways that are often dysregulated in cancer.

1. Inhibition of BRD4 and Transcriptional Regulation: BRD4, a member of the BET family of proteins, is a key epigenetic reader that binds to acetylated histones and recruits the transcriptional machinery to drive the expression of oncogenes such as c-Myc. SRX3177 blocks the binding of BRD4 to chromatin, thereby downregulating the transcription of key proliferative and anti-apoptotic genes.[1]

BRD4-Mediated Transcription Inhibition by SRX3177

2. Interruption of the PI3K/Akt Signaling Pathway: The PI3K/Akt pathway is a central regulator of cell survival, growth, and proliferation. SRX3177 inhibits the catalytic activity of PI3K, preventing the phosphorylation of PIP2 to PIP3. This, in turn, blocks the activation of the downstream kinase Akt, leading to a reduction in pro-survival signaling.[1]

PI3K/Akt Signaling Pathway Inhibition by SRX3177

3. Halting the Cell Cycle via CDK4/6 Inhibition: CDK4 and CDK6, in complex with Cyclin D, are key drivers of the G1 to S phase transition in the cell cycle. They phosphorylate the Retinoblastoma (Rb) protein, releasing the E2F transcription factor to activate genes required for DNA synthesis. As a potent ATP-competitive inhibitor of CDK4/6, SRX3177 prevents Rb phosphorylation, leading to cell cycle arrest at the G1/S checkpoint.[1]

CDK4/6-Rb Pathway and Cell Cycle Arrest by SRX3177

Experimental Protocols

The determination of the inhibitory activity of SRX3177 involves a series of robust biochemical and cell-based assays.

General Workflow for IC50 Determination

A generalized workflow for determining the IC50 values of SRX3177 in cell-based assays is depicted below. This typically involves cell seeding, treatment with a serial dilution of the compound, incubation, and subsequent measurement of cell viability.

General Experimental Workflow for IC50 Determination

Biochemical Kinase Assays (for CDK4/6 and PI3K)

The IC50 values for the kinase targets of SRX3177 are determined using in vitro kinase activity assays. These assays typically measure the transfer of a phosphate (B84403) group from ATP to a substrate peptide by the specific kinase.

Materials:

• Recombinant human CDK4/Cyclin D1, CDK6/Cyclin D3, and PI3K isoforms (α, δ, γ).

• Kinase-specific substrate peptides.

• ATP (radiolabeled [γ-³²P]ATP or unlabeled for non-radioactive assays).

• SRX3177 stock solution (in DMSO).

• Kinase reaction buffer.

• 96- or 384-well plates.

• Detection reagents (e.g., scintillation counter for radioactive assays, or antibody-based detection for ELISA or fluorescence-based readouts).

Procedure:

• A kinase reaction mixture is prepared containing the kinase, its specific substrate, and ATP in a suitable reaction buffer.

• SRX3177 is serially diluted and added to the reaction mixture. A control with DMSO alone is included.

• The reaction is initiated by the addition of ATP and incubated at a controlled temperature (e.g., 30°C) for a specific time.

• The reaction is stopped, and the amount of phosphorylated substrate is quantified.

• The percentage of kinase activity inhibition is calculated for each concentration of SRX3177 relative to the DMSO control.

• IC50 values are determined by plotting the percent inhibition against the logarithm of the SRX3177 concentration and fitting the data to a sigmoidal dose-response curve.

BRD4 Bromodomain Binding Assay

The inhibitory effect of SRX3177 on the interaction between BRD4 and acetylated histones is commonly measured using assays such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) or AlphaScreen.

Materials:

• Recombinant human BRD4 bromodomain 1 (BD1) and bromodomain 2 (BD2).

• A biotinylated histone peptide containing an acetylated lysine (B10760008) residue.

• Detection reagents specific to the assay format (e.g., Europium-labeled anti-tag antibody and Streptavidin-Allophycocyanin for TR-FRET).

• SRX3177 stock solution (in DMSO).

• Assay buffer.

• Low-volume 384-well plates.

Procedure:

• The BRD4 bromodomain protein is incubated with a serial dilution of SRX3177.

• The biotinylated acetylated histone peptide is added to the mixture, allowing for competitive binding.

• Detection reagents are added, and the plate is incubated to allow for signal development.

• The assay signal (e.g., TR-FRET ratio) is measured using a plate reader.

• The percentage of inhibition of the BRD4-histone interaction is calculated for each SRX3177 concentration.

• The IC50 value is determined by fitting the data to a dose-response curve.

Cell Viability (MTT) Assay

The overall effect of SRX3177 on cancer cell proliferation and viability is assessed using cell-based assays such as the MTT assay.

Materials:

• Cancer cell lines of interest.

• Complete cell culture medium.

• SRX3177 stock solution (in DMSO).

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl).

• 96-well plates.

• Microplate reader.

Procedure:

• Cells are seeded in a 96-well plate and allowed to adhere overnight.

• The cells are treated with a range of concentrations of SRX3177 and incubated for a specified period (e.g., 48 or 72 hours).

• MTT solution is added to each well, and the plate is incubated for a few hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• The medium is removed, and a solubilization buffer is added to dissolve the formazan crystals.

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Cell viability is expressed as a percentage of the control (DMSO-treated) cells, and the IC50 value is calculated from the dose-response curve.

Conclusion

SRX3177 is a potent triple-action inhibitor that simultaneously targets BRD4, PI3K, and CDK4/6, key drivers of cancer cell proliferation and survival. Its multi-targeted approach offers a promising strategy to overcome the limitations of single-agent therapies and addresses potential mechanisms of drug resistance. The robust preclinical data, supported by well-defined experimental methodologies, underscore the potential of SRX3177 as a novel therapeutic candidate for a range of malignancies. Further investigation into its in vivo efficacy and safety profile is warranted.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for SRX3177 In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a novel, potent small molecule inhibitor that uniquely targets three key oncogenic pathways simultaneously: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal domain (BET) protein BRD4.[1] This multi-targeted approach is designed to overcome resistance mechanisms and enhance anti-cancer efficacy.[2] These application notes provide detailed protocols for essential in vitro experiments to characterize the activity of SRX3177, including cell viability, apoptosis, and target engagement assays. The provided methodologies and data will guide researchers in effectively evaluating SRX3177 in various cancer cell line models.

Introduction

The dysregulation of cellular signaling pathways governing cell cycle progression, proliferation, and survival is a hallmark of cancer.[1] SRX3177 was rationally designed to concurrently inhibit three critical nodes in cancer signaling:

• PI3K/Akt Pathway: This pathway is frequently hyperactivated in cancer, promoting cell growth and survival. SRX3177's inhibition of PI3K leads to decreased phosphorylation of its downstream effector, Akt.[1]

• CDK4/6-Rb Pathway: CDK4 and CDK6 are key regulators of the G1-S phase transition of the cell cycle. Inhibition of CDK4/6 by SRX3177 prevents the phosphorylation of the retinoblastoma (Rb) protein, leading to cell cycle arrest.[1]

• BRD4 and Transcriptional Regulation: BRD4, a BET family protein, is an epigenetic reader that plays a crucial role in the transcription of key oncogenes, most notably c-Myc. SRX3177's inhibition of BRD4 displaces it from chromatin, leading to the downregulation of c-Myc expression.[1][3]

By targeting these three pathways, SRX3177 is designed to induce synthetic lethality in cancer cells, leading to enhanced potency and reduced toxicity compared to the combination of single-target inhibitors.[1][2]

Quantitative Data Summary

The following tables summarize the in vitro potency of SRX3177 across its multiple targets and in various cell lines.

Table 1: In Vitro Enzymatic Inhibition of SRX3177

Target	IC50 (nM)
CDK4	2.54[1][2]
CDK6	3.26[1][2]
PI3Kα	79.3[1][2]
PI3Kδ	83.4[1][2]
BRD4-BD1	32.9[1][2]
BRD4-BD2	88.8[1][2]

Table 2: In Vitro Cellular Activity of SRX3177

Cell Line	Cancer Type	IC50 (nM)	CC50 (µM)
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	578 (maximal)[1]	Not Reported
Neuroblastoma Panel	Neuroblastoma	385 (maximal)[1]	Not Reported
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	495 (maximal)[1]	Not Reported
Calu-3	Lung Carcinoma	250 (antiviral IC50)[3]	4.57[3]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of SRX3177 and the general workflow for its in vitro characterization.

Caption: SRX3177 inhibits PI3K, CDK4/6, and BRD4 pathways.

Caption: General workflow for in vitro evaluation of SRX3177.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the concentration of SRX3177 that inhibits cell viability by 50% (IC50).

Materials:

• Cancer cell line of interest

• Complete culture medium

• SRX3177 stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of SRX3177 in complete culture medium. A typical concentration range would be 0.01 nM to 10 µM. Include a vehicle control (DMSO) at the same final concentration as the highest SRX3177 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the SRX3177 dilutions or vehicle control.

  • Incubate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution (e.g., DMSO) to each well.

  • Mix thoroughly by gentle pipetting or by placing the plate on an orbital shaker for 10-15 minutes to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of blank wells (medium and MTT only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the log of SRX3177 concentration and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is for quantifying apoptosis induced by SRX3177 using flow cytometry.

Materials:

• Cancer cell line of interest

• Complete culture medium

• SRX3177 stock solution

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• PBS

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to attach overnight.

  • Treat cells with SRX3177 at various concentrations (e.g., 1x, 2x, and 5x the IC50 value) and a vehicle control for 24-48 hours.

• Cell Harvesting:

  • Collect both floating and adherent cells. For adherent cells, gently trypsinize and combine with the supernatant containing the floating cells.

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Analyze the flow cytometry data to differentiate between viable (Annexin V- / PI-), early apoptotic (Annexin V+ / PI-), late apoptotic/necrotic (Annexin V+ / PI+), and necrotic (Annexin V- / PI+) cell populations.

  • Quantify the percentage of cells in each quadrant.

Western Blot Analysis of Key Signaling Proteins

This protocol is for assessing the effect of SRX3177 on the phosphorylation of Akt and Rb, and the expression of c-Myc.

Materials:

• Cancer cell line of interest

• Complete culture medium

• SRX3177 stock solution

• 6-well plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-p-Akt, anti-Akt, anti-p-Rb, anti-Rb, anti-c-Myc, and a loading control like anti-GAPDH or anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Lysis:

  • Seed and treat cells with SRX3177 as described for the apoptosis assay.

  • After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer.

  • Scrape the cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (protein lysate).

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using the BCA assay.

  • Normalize the protein concentrations and prepare samples by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-40 µg) per lane onto an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection and Analysis:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Analyze the band intensities to determine the relative changes in protein phosphorylation and expression levels.

Chromatin Immunoprecipitation (ChIP) Assay for BRD4 Occupancy

This protocol is for determining the effect of SRX3177 on the binding of BRD4 to the promoter regions of its target genes (e.g., c-Myc).

Materials:

• Cancer cell line of interest

• Complete culture medium

• SRX3177 stock solution

• Formaldehyde (B43269) (37%)

• Glycine (B1666218)

• Cell lysis buffer

• Nuclear lysis buffer

• ChIP dilution buffer

• Anti-BRD4 antibody and IgG control

• Protein A/G magnetic beads

• Wash buffers (low salt, high salt, LiCl)

• Elution buffer

• Proteinase K

• RNase A

• DNA purification kit

• qPCR primers for target gene promoters and control regions

• qPCR master mix

• Real-time PCR system

Protocol:

• Cell Treatment and Cross-linking:

  • Treat cells with SRX3177 or vehicle for the desired time.

  • Add formaldehyde to a final concentration of 1% to cross-link proteins to DNA. Incubate for 10 minutes at room temperature.

  • Quench the cross-linking reaction by adding glycine to a final concentration of 125 mM.

• Cell Lysis and Chromatin Shearing:

  • Lyse the cells and isolate the nuclei.

  • Resuspend the nuclear pellet in nuclear lysis buffer and sonicate the chromatin to an average fragment size of 200-500 bp.

• Immunoprecipitation:

  • Dilute the sheared chromatin with ChIP dilution buffer.

  • Pre-clear the chromatin with protein A/G beads.

  • Incubate the pre-cleared chromatin with anti-BRD4 antibody or IgG control overnight at 4°C.

  • Add protein A/G beads to capture the antibody-chromatin complexes.

• Washing and Elution:

  • Wash the beads sequentially with low salt, high salt, and LiCl wash buffers to remove non-specific binding.

  • Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification:

  • Reverse the cross-links by incubating at 65°C overnight with NaCl.

  • Treat with RNase A and Proteinase K to remove RNA and protein.

  • Purify the DNA using a DNA purification kit.

• qPCR Analysis:

  • Perform qPCR using primers specific for the promoter regions of BRD4 target genes (e.g., c-Myc) and a negative control region.

  • Analyze the data as a percentage of input to determine the enrichment of BRD4 at specific genomic loci.

  • Compare the enrichment between SRX3177-treated and vehicle-treated samples to assess the displacement of BRD4 from chromatin.

Conclusion

SRX3177 represents a promising multi-targeted therapeutic agent for cancer treatment. The in vitro protocols detailed in these application notes provide a robust framework for researchers to investigate its mechanism of action and efficacy in various cancer models. By utilizing these standardized assays, researchers can generate reproducible and comparable data to further elucidate the therapeutic potential of SRX3177.

References

• 1. MTT assay protocol | Abcam [abcam.com]
• 2. benchchem.com [benchchem.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SRX3177 Cell Culture Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRX3177 is a potent, small-molecule inhibitor that uniquely targets three key oncogenic pathways simultaneously: cyclin-dependent kinases 4 and 6 (CDK4/6), phosphoinositide 3-kinase (PI3K), and the bromodomain and extraterminal (BET) protein BRD4.[1][2] This triple-action mechanism allows SRX3177 to orthogonally disrupt cancer cell signaling, leading to cell cycle arrest, induction of apoptosis, and inhibition of key oncogenic transcription factors.[1][2] These application notes provide detailed guidelines and protocols for the in vitro use of SRX3177 in cell culture experiments.

Mechanism of Action

SRX3177 is an ATP-competitive inhibitor of CDK4 and CDK6, preventing the phosphorylation of the retinoblastoma (Rb) protein and thereby inducing G1 cell cycle arrest.[1] Concurrently, it inhibits the PI3K signaling pathway, reducing the phosphorylation of Akt, a critical downstream effector involved in cell survival and proliferation.[1] Furthermore, by inhibiting the BD1 and BD2 domains of the BET protein BRD4, SRX3177 displaces BRD4 from chromatin, leading to the downregulation of key oncogenes such as c-Myc.[1] This multi-faceted approach offers a powerful tool to overcome resistance mechanisms often observed with single-agent therapies.[3]

Caption: SRX3177 Mechanism of Action.

Quantitative Data Summary

The following tables summarize the in vitro efficacy of SRX3177 across various cell lines and assays.

Table 1: In Vitro Enzymatic Inhibition Profile of SRX3177

Target	IC50 (nM)
CDK4	2.54[1][3]
CDK6	3.26[1][3]
PI3Kα	79.3[1][3]
PI3Kδ	83.4[1][3]
BRD4-BD1	32.9[1][3]
BRD4-BD2	88.8[1][3]

Table 2: Anti-proliferative Activity of SRX3177 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
Mantle Cell Lymphoma	Hematological	578[1]
Neuroblastoma	Solid Tumor	385[1]
Hepatocellular Carcinoma	Solid Tumor	495[1]

Table 3: Antiviral and Cytotoxicity Profile of SRX3177

Cell Line	Application	Assay	Parameter	Value (µM)	Treatment Time
Calu-3	SARS-CoV-2 Omicron Replication	Antiviral	IC50	0.25[4]	24 hours post-infection[4]
Calu-3	Cytotoxicity	MTT	CC50	4.57[4]	48 hours[4]

Experimental Protocols

The following are detailed protocols for key experiments involving SRX3177.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol is a general guideline for determining the cytotoxic effects of SRX3177 on adherent cancer cell lines.

Caption: General workflow for a cell viability assay.

Materials:

• SRX3177 (stock solution in DMSO)

• Selected cancer cell line (e.g., Calu-3, HepG2, JeKo-1)

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. A study on Calu-3 cells seeded 20,000 cells per well.[4]

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• SRX3177 Treatment:

  • Prepare serial dilutions of SRX3177 in complete medium from your stock solution. It is recommended to test a wide range of concentrations initially (e.g., 0.01 to 100 µM).

  • Remove the medium from the wells and add 100 µL of the SRX3177 dilutions to the respective wells. Include a vehicle control (DMSO-treated) and a no-cell control (medium only).

  • Incubate for the desired treatment period (e.g., 48 or 72 hours).

• MTT Assay:

  • After incubation, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well.

  • Mix thoroughly to dissolve the formazan crystals.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the results and determine the CC50 value using a suitable software.

Protocol 2: Western Blot Analysis for Downstream Target Modulation

This protocol outlines the procedure for detecting changes in the phosphorylation status of Akt and Rb, and the expression of c-Myc following SRX3177 treatment.

Materials:

• SRX3177

• 6-well plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-phospho-Rb, anti-c-Myc, and loading controls like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and allow them to adhere.

  • Treat cells with SRX3177 at the desired concentrations (e.g., 1 µM) for a specified time (e.g., 0.5, 1, 2, 3 hours for c-Myc stability or 24 hours for p-Akt/p-Rb).[1]

  • Wash cells with ice-cold PBS and lyse them with RIPA buffer.

  • Centrifuge the lysates and collect the supernatant.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

• Protein Transfer and Immunoblotting:

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Wash the membrane again with TBST.

  • Apply the ECL substrate and visualize the protein bands using an imaging system.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol is for analyzing the effect of SRX3177 on cell cycle distribution using propidium (B1200493) iodide (PI) staining.

Materials:

• SRX3177

• 6-well plates

• PBS

• Trypsin-EDTA

• 70% ice-cold ethanol (B145695)

• PI/RNase staining buffer

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with SRX3177 at various concentrations for 24-48 hours.

  • Harvest both adherent and floating cells.

  • Wash the cells with PBS.

• Fixation:

  • Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing.

  • Fix the cells at 4°C for at least 2 hours.

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cells in 500 µL of PI/RNase staining buffer.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use appropriate software to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Chromatin Immunoprecipitation (ChIP) Assay

This protocol provides a general framework for investigating the effect of SRX3177 on the binding of BRD4 to the c-Myc enhancer region.

Materials:

• SRX3177

• Cell culture plates

• Formaldehyde (B43269) (1% final concentration)

• Glycine (0.125 M final concentration)

• Lysis buffer

• Sonication equipment

• Anti-BRD4 antibody and IgG control

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• Proteinase K

• DNA purification kit

• qPCR primers for the c-Myc enhancer and a negative control region

• qPCR master mix

• Real-time PCR system

Procedure:

• Cell Treatment and Cross-linking:

  • Treat cells with SRX3177 (e.g., 1 µM) or a vehicle control for a specified time.

  • Cross-link proteins to DNA by adding formaldehyde to the culture medium and incubating for 10 minutes at room temperature.

  • Quench the reaction with glycine.

• Chromatin Preparation:

  • Harvest and lyse the cells.

  • Sonicate the chromatin to shear the DNA into fragments of 200-1000 bp.

• Immunoprecipitation:

  • Incubate the sheared chromatin with an anti-BRD4 antibody or an IgG control overnight at 4°C.

  • Add protein A/G magnetic beads to capture the antibody-chromatin complexes.

• Washing and Elution:

  • Wash the beads to remove non-specific binding.

  • Elute the chromatin from the beads.

• Reverse Cross-linking and DNA Purification:

  • Reverse the cross-links by heating in the presence of proteinase K.

  • Purify the immunoprecipitated DNA.

• qPCR Analysis:

  • Perform qPCR using primers specific for the c-Myc enhancer region and a negative control region.

  • Analyze the data to determine the relative enrichment of the c-Myc enhancer in the BRD4 immunoprecipitated samples compared to the IgG control.

Conclusion

SRX3177 is a versatile and potent triple-action inhibitor with significant potential in cancer and antiviral research. The protocols provided here offer a comprehensive guide for the in vitro characterization of SRX3177's effects on cell viability, signaling pathways, cell cycle progression, and target engagement. As with any experimental procedure, optimization of these protocols for specific cell lines and experimental conditions is recommended for achieving robust and reproducible results.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Preparation of SRX3177 Stock Solution and Working Concentrations

Audience: Researchers, scientists, and drug development professionals.

Introduction: SRX3177 is a potent, triple-action small molecule inhibitor targeting Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-Kinase (PI3K), and the Bromodomain and Extra-Terminal domain (BET) protein BRD4.[1][2] This multi-targeted approach allows SRX3177 to concurrently disrupt three key oncogenic signaling pathways, leading to cell cycle arrest and apoptosis in various cancer models.[2] It has demonstrated significant cytotoxic activity against cell lines from mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma.[1][3] Additionally, SRX3177 has shown potent antiviral activity, particularly against SARS-CoV-2, by blocking the interaction between the viral E protein and host BRD2/4 proteins.[1][4]

These application notes provide detailed protocols for the preparation of SRX3177 stock solutions and subsequent dilutions to achieve desired working concentrations for in vitro experiments.

Physicochemical Properties and Inhibitory Profile

SRX3177 is a solid compound, typically appearing as a light yellow to brown powder.[1] Its key properties and inhibitory concentrations (IC₅₀) against its primary targets are summarized below.

Table 1: Physicochemical Properties of SRX3177

Property	Value	Reference
Molecular Formula	C₃₁H₃₂N₆O₄S	[1]
Molecular Weight	584.69 g/mol	[1]
Appearance	Light yellow to brown solid	[1]
Purity	>98% (typically)	N/A
Solubility	Soluble in DMSO (25 mg/mL or 42.76 mM)	[1]

| Storage (Powder) | -20°C for 3 years; 4°C for 2 years |[1] |

Table 2: In Vitro Inhibitory Activity (IC₅₀) of SRX3177

Target	IC₅₀ Value	Reference
CDK4	<2.5 nM	[1]
CDK6	3.3 nM	[1]
PI3Kα	79 nM	[1]
PI3Kδ	83 nM	[1]
PI3Kγ	3.18 µM	[1]
BRD4 (BD1)	33 nM	[1]

| BRD4 (BD2) | 89 nM |[1] |

Mechanism of Action: Triple-Inhibition Signaling Pathway

SRX3177 exerts its biological effects by simultaneously blocking three critical signaling pathways. It competitively inhibits ATP binding to CDK4/6, preventing the phosphorylation of the Retinoblastoma (Rb) protein and causing G1 cell cycle arrest.[2] Its inhibition of PI3K blocks the downstream activation of Akt, a key regulator of cell survival.[1][5] Finally, by binding to the bromodomains of BRD4, it displaces this epigenetic reader from chromatin, leading to the downregulation of key oncogenes like c-Myc.[2][4] In the context of viral infections, it can also restore host antiviral responses, such as NF-κB signaling, that are suppressed by viral proteins.[1][4]

Caption: SRX3177 simultaneously inhibits PI3K, CDK4/6, and BRD4 pathways.

Experimental Protocols

Protocol 1: Preparation of 10 mM SRX3177 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO. It is critical to use newly opened, anhydrous DMSO as hygroscopic DMSO can significantly reduce the solubility of the compound.[1]

Materials:

• SRX3177 powder (MW: 584.69 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

• Calibrated analytical balance

• Pipettes and sterile, filter-barrier pipette tips

• Vortex mixer

• Bath sonicator

Procedure:

• Calculate Mass: Determine the mass of SRX3177 powder required. To prepare 1 mL of a 10 mM stock solution:

  • Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 0.010 mol/L x 0.001 L x 584.69 g/mol = 5.847 mg

• Weighing: Carefully weigh out approximately 5.85 mg of SRX3177 powder and place it into a sterile microcentrifuge tube. Record the exact weight.

• Solubilization: Add the corresponding volume of anhydrous DMSO to the tube. For an exact weight of 5.85 mg, add 1.0 mL of DMSO.

• Dissolving: Vortex the tube vigorously for 1-2 minutes.

• Sonication: Place the tube in a bath sonicator for 10-15 minutes to ensure complete dissolution.[1] The solution should be clear.

• Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes. This prevents product inactivation from repeated freeze-thaw cycles.[1]

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Table 3: Quick Reference for 10 mM SRX3177 Stock Solution

Desired Volume	Mass of SRX3177	Volume of DMSO
0.5 mL	2.92 mg	0.5 mL
1.0 mL	5.85 mg	1.0 mL

| 2.0 mL | 11.70 mg | 2.0 mL |

Caption: Experimental workflow for SRX3177 solution preparation.

Protocol 2: Preparation of Working Concentrations

Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock solution in the appropriate cell culture medium or assay buffer.

Procedure:

• Thaw Stock: Remove one aliquot of the 10 mM SRX3177 stock solution from the -80°C freezer and thaw it at room temperature.

• Intermediate Dilution (Optional but Recommended): It is often practical to first make an intermediate dilution (e.g., 100 µM) from the 10 mM stock.

  • To make 100 µL of a 100 µM solution: Mix 1 µL of 10 mM stock with 99 µL of culture medium.

• Final Dilution: Use the intermediate or stock solution to prepare the final working concentration. The final concentration of DMSO in the culture should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity. Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Example: Preparing 1 mL of a 1 µM Working Solution:

• From 10 mM Stock: Add 0.1 µL of the 10 mM stock solution to 999.9 µL of culture medium.

• From 100 µM Intermediate Stock: Add 10 µL of the 100 µM intermediate solution to 990 µL of culture medium.

Recommended Working Concentrations

The optimal working concentration of SRX3177 depends on the cell type and the specific assay being performed. Based on published data, the following concentration ranges can be used as a starting point for experimentation.

Table 4: Recommended SRX3177 Working Concentrations for In Vitro Assays

Application	Cell Lines	Concentration Range	Key Metric	Reference
Anticancer Activity	Mantle Cell Lymphoma (JeKo-1, Mino), Neuroblastoma (CHLA-255), Hepatocellular Carcinoma (Huh7)	0.1 - 5 µM	Inhibition of Rb and Akt phosphorylation	[1][5]
	JeKo-1	1 µM	Reduction of c-Myc protein stability	[1][4]
	Various Cancer Lines	Nanomolar range	IC₅₀ for cytotoxicity	[1][2]
Antiviral Activity	Calu-3 (SARS-CoV-2 infected)	0.05 - 20 µM	Inhibition of viral replication	[1][4]
	Calu-3 (SARS-CoV-2 infected)	0.25 µM	IC₅₀ for viral inhibition	[1][4]

| Cytotoxicity | Calu-3 | 4.57 µM | Half-maximal cytotoxic concentration (CC₅₀) |[1][4] |

Note: It is always recommended to perform a dose-response experiment to determine the optimal concentration for your specific model system and experimental conditions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]

SRX3177 solubility in DMSO and other solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a potent, triple-action inhibitor targeting Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-Kinase (PI3K), and the Bromodomain and Extra-Terminal domain (BET) protein BRD4.[1][2] This multimodal mechanism of action allows SRX3177 to concurrently disrupt key oncogenic signaling pathways involved in cell cycle progression, cell growth, and epigenetic regulation.[2][3] These application notes provide detailed information on the solubility of SRX3177, protocols for its use in common in vitro assays, and an overview of its signaling pathway.

Solubility Data

The solubility of a compound is a critical factor for in vitro and in vivo experimental design. SRX3177 exhibits good solubility in dimethyl sulfoxide (B87167) (DMSO), a common solvent for preparing stock solutions in biological research.[4]

Table 1: Solubility of SRX3177 in DMSO

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	25	42.76	Ultrasonic treatment may be required. Use of newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can significantly affect solubility.[1]

General Considerations for Other Solvents:

Signaling Pathway

SRX3177 exerts its biological effects by simultaneously inhibiting three critical signaling nodes: CDK4/6, PI3K, and BRD4. This triple inhibition leads to a synergistic disruption of cancer cell signaling.

• CDK4/6 Inhibition: SRX3177 acts as an ATP-competitive inhibitor of CDK4 and CDK6, with IC₅₀ values of <2.5 nM and 3.3 nM, respectively.[1] This inhibition prevents the phosphorylation of the Retinoblastoma (Rb) protein, leading to cell cycle arrest in the G1 phase.[2]

• PI3K Inhibition: The compound targets PI3Kα and PI3Kδ with IC₅₀ values of 79 nM and 83 nM, respectively.[1] Inhibition of the PI3K/Akt/mTOR pathway disrupts cell growth, proliferation, and survival signals.[2][6]

• BRD4 Inhibition: SRX3177 inhibits the BD1 and BD2 bromodomains of BRD4 with IC₅₀ values of 33 nM and 89 nM, respectively.[1] This prevents BRD4 from binding to acetylated histones, leading to the downregulation of key oncogenes such as c-Myc and BCL2.[1][6]

The concurrent blockade of these pathways results in potent cytotoxic activity against various cancer cell lines.[1][2]

Caption: SRX3177 Signaling Pathway.

Experimental Protocols

Below are generalized protocols for common in vitro assays involving SRX3177. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Protocol 1: Preparation of SRX3177 Stock Solution

• Materials:

  • SRX3177 powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Equilibrate the SRX3177 vial to room temperature before opening.

  • Prepare a 10 mM stock solution by dissolving the appropriate mass of SRX3177 in anhydrous DMSO. For example, to make 1 mL of a 10 mM solution, dissolve 5.84 mg of SRX3177 (MW: 584.71 g/mol ) in 1 mL of DMSO.

  • Vortex or sonicate at room temperature until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C or -80°C for long-term storage.

Protocol 2: Cell Viability (CC₅₀) Assay

This protocol determines the concentration of SRX3177 that causes 50% cell death.

• Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • SRX3177 stock solution (10 mM in DMSO)

  • Cell viability reagent (e.g., MTT, CellTiter-Glo®)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare serial dilutions of SRX3177 in complete culture medium from the 10 mM stock solution. A typical concentration range to test is 0.05 µM to 20 µM.[1] Include a vehicle control (DMSO only) at the same final concentration as the highest SRX3177 treatment.

  • Remove the old medium from the cells and add the medium containing the different concentrations of SRX3177.

  • Incubate the plate for a specified period, for example, 48 hours.[1]

  • Measure cell viability using a suitable reagent according to the manufacturer's instructions.

  • Calculate the half-maximal cytotoxic concentration (CC₅₀) by plotting the percentage of cell viability against the log of the SRX3177 concentration and fitting the data to a dose-response curve. For example, the CC₅₀ of SRX3177 in Calu-3 cells after 48 hours of treatment is 4.57 µM.[1]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. selleckchem.com [selleckchem.com]
• 6. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SRX3177 Western Blot Target Validation

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a potent, novel "triple inhibitor" that simultaneously targets three key oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the bromodomain and extra-terminal domain (BET) family protein BRD4.[1][2] This multi-targeted approach is designed to orthogonally disrupt cancer cell signaling, leading to maximal blocking of cell cycle progression and tumor growth.[1] Target validation is a critical component of preclinical drug development, confirming that a compound interacts with its intended molecular targets and elicits the desired downstream biological effects.[3] Western blotting is a fundamental and widely utilized technique for this purpose, allowing for the sensitive and specific detection of changes in protein expression and post-translational modifications, such as phosphorylation.

This document provides a detailed protocol for validating the targets of SRX3177 using western blot analysis. The protocol focuses on assessing the downstream markers of PI3K, CDK4/6, and BRD4 activity to confirm the mechanism of action of SRX3177 in a cellular context.

Target Validation Strategy

The efficacy of SRX3177 can be validated by observing the expected molecular changes in treated cancer cell lines. Specifically, inhibition of the respective targets will lead to:

• PI3K Inhibition: A decrease in the phosphorylation of the downstream effector Akt.

• CDK4/6 Inhibition: A reduction in the phosphorylation of the retinoblastoma protein (Rb).[1]

• BRD4 Inhibition: A downregulation of the c-Myc oncoprotein, a key transcriptional target of BRD4.[1][4]

Experimental Workflow

The following diagram outlines the major steps involved in the western blot protocol for SRX3177 target validation.

Caption: Western Blot Workflow for SRX3177 Target Validation.

Detailed Western Blot Protocol

3.1. Cell Culture and Treatment

• Cell Line Selection: Utilize cancer cell lines known to be dependent on the PI3K, CDK, and/or BRD4 signaling pathways. Examples include mantle cell lymphoma (e.g., JeKo-1, Mino), neuroblastoma, or hepatocellular carcinoma cell lines.[1][4]

• Cell Seeding: Plate cells in 6-well plates and grow to 70-80% confluency.

• Treatment: Treat cells with a dose range of SRX3177 (e.g., 0.1 µM, 1 µM, 5 µM) and a vehicle control (e.g., DMSO) for a specified time (e.g., 24 hours).

3.2. Cell Lysis and Protein Quantification

• Lysis:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells and collect the lysate.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Quantification:

  • Determine the protein concentration of the supernatant using a bicinchoninic acid (BCA) protein assay.

3.3. SDS-PAGE and Protein Transfer

• Sample Preparation: Mix 20-40 µg of protein from each sample with Laemmli sample buffer and heat at 95°C for 5 minutes.

• Electrophoresis: Load samples onto a 4-15% polyacrylamide gel and run until adequate separation is achieved.

• Transfer: Transfer proteins to a polyvinylidene difluoride (PVDF) membrane. Confirm transfer efficiency using Ponceau S staining.

3.4. Immunoblotting and Detection

• Blocking: Block the membrane in 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (see Table 1) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply an enhanced chemiluminescence (ECL) substrate and visualize the bands using a chemiluminescence imaging system.

• Analysis: Quantify band intensity using densitometry software. Normalize the protein of interest to a loading control (e.g., GAPDH or β-actin).

Data Presentation

Table 1: Recommended Primary Antibodies for Target Validation

Target Protein	Phosphorylation Site (if applicable)	Expected Change with SRX3177	Recommended Dilution	Loading Control
Akt	Ser473	Decrease	1:1000	Total Akt
Rb	Ser780/807/811	Decrease	1:1000	Total Rb
c-Myc	N/A	Decrease	1:1000	GAPDH / β-actin
GAPDH	N/A	No Change	1:5000	N/A
β-actin	N/A	No Change	1:5000	N/A

Signaling Pathway Overview

The following diagram illustrates the key signaling nodes targeted by SRX3177.

Caption: SRX3177 Signaling Pathway Inhibition.

Conclusion

This western blot protocol provides a robust framework for the target validation of SRX3177. Successful execution of these experiments should demonstrate a dose-dependent decrease in the phosphorylation of Akt and Rb, as well as a reduction in c-Myc protein levels, thereby confirming the intended mechanism of action of SRX3177. These validation studies are an essential step in the continued development of SRX3177 as a potential cancer therapeutic.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sygnaturediscovery.com [sygnaturediscovery.com]
• 4. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for SRX3177 in Cell Viability and Apoptosis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRX3177 is a novel small molecule inhibitor that simultaneously targets three key oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic regulator bromodomain-containing protein 4 (BRD4).[1] This triple inhibition strategy is designed to maximally disrupt cancer cell signaling, leading to cell cycle arrest and apoptosis.[1] These application notes provide detailed protocols for assessing the effects of SRX3177 on cell viability and apoptosis, critical assays in the preclinical evaluation of this potent anti-cancer compound.

Mechanism of Action: A Multi-Pronged Attack on Cancer Cells

SRX3177 exerts its anti-cancer effects by concurrently inhibiting three critical pathways that drive tumor growth and survival:

• PI3K Pathway Inhibition: The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival. By inhibiting PI3K, SRX3177 blocks the downstream signaling cascade, thereby impeding these fundamental cellular processes.

• CDK4/6 Pathway Inhibition: CDK4 and CDK6 are key regulators of the cell cycle, specifically the G1 to S phase transition. Inhibition of CDK4/6 by SRX3177 prevents the phosphorylation of the retinoblastoma (Rb) protein, leading to cell cycle arrest in the G1 phase.[1]

• BRD4 Pathway Inhibition: BRD4 is an epigenetic reader that plays a crucial role in the transcription of key oncogenes, including c-Myc. By inhibiting BRD4, SRX3177 downregulates the expression of these oncogenes, further contributing to cell cycle arrest and the induction of apoptosis.[1]

The simultaneous inhibition of these three pathways by SRX3177 is hypothesized to create a synthetic lethal effect in cancer cells, leading to enhanced potency and the potential to overcome resistance mechanisms.[1]

Caption: SRX3177 Signaling Pathway.

Data Presentation: Efficacy of SRX3177

The anti-proliferative activity of SRX3177 has been demonstrated across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values highlight its potency.

Table 1: IC50 Values of SRX3177 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
Mantle Cell Lymphoma lines	Mantle Cell Lymphoma	578
Neuroblastoma cell lines	Neuroblastoma	385
Hepatocellular Carcinoma lines	Hepatocellular Carcinoma	495
Data sourced from AACR Annual Meeting 2017 abstract.[1]

The following tables are illustrative examples of how to present data from cell viability and apoptosis assays when evaluating SRX3177.

Table 2: Example Data for Cell Viability (MTT Assay) of a Cancer Cell Line Treated with SRX3177 for 72 hours

SRX3177 Concentration (nM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
10	1.12 ± 0.06	89.6
50	0.95 ± 0.05	76.0
100	0.78 ± 0.04	62.4
250	0.61 ± 0.03	48.8
500	0.45 ± 0.03	36.0
1000	0.30 ± 0.02	24.0

Table 3: Example Data for Apoptosis (Annexin V/PI Staining) of a Cancer Cell Line Treated with SRX3177 for 48 hours

SRX3177 Concentration (nM)	Viable Cells (%) (Annexin V- / PI-)	Early Apoptotic Cells (%) (Annexin V+ / PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+ / PI+)
0 (Vehicle Control)	95.2 ± 2.1	2.5 ± 0.8	2.3 ± 0.5
100	85.6 ± 3.5	8.9 ± 1.2	5.5 ± 0.9
250	68.3 ± 4.2	18.7 ± 2.5	13.0 ± 1.8
500	45.1 ± 5.1	35.4 ± 3.8	19.5 ± 2.3
1000	22.7 ± 4.8	48.9 ± 4.5	28.4 ± 3.1

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the effect of SRX3177 on the metabolic activity of cancer cells, which is an indicator of cell viability.

Caption: MTT Assay Workflow.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SRX3177 (dissolved in a suitable solvent, e.g., DMSO)

• 96-well flat-bottom plates

• MTT reagent (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate the plate overnight in a humidified incubator at 37°C with 5% CO2 to allow for cell attachment.

• SRX3177 Treatment:

  • Prepare serial dilutions of SRX3177 in complete culture medium.

  • Carefully remove the medium from the wells and replace it with 100 µL of medium containing the desired concentrations of SRX3177. Include a vehicle control (medium with the same concentration of solvent used to dissolve SRX3177).

  • Incubate the plate for the desired treatment duration (e.g., 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

Protocol 2: Apoptosis Detection using Annexin V and Propidium Iodide (PI) Staining

This protocol describes the use of Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry to quantify the percentage of apoptotic and necrotic cells after treatment with SRX3177.

Caption: Annexin V/PI Assay Workflow.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SRX3177

• Phosphate-Buffered Saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to ensure they are in the logarithmic growth phase at the time of harvesting.

  • Treat cells with the desired concentrations of SRX3177 for the specified duration (e.g., 48 hours). Include a vehicle control.

• Cell Harvesting:

  • Collect the culture medium, which contains floating (potentially apoptotic) cells.

  • Wash the adherent cells with PBS and detach them using a gentle cell scraper or trypsin.

  • Combine the floating and adherent cells and centrifuge at a low speed (e.g., 300 x g) for 5 minutes.

  • Discard the supernatant and wash the cell pellet twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells immediately using a flow cytometer.

  • Use appropriate controls (unstained cells, cells stained with only Annexin V-FITC, and cells stained with only PI) to set up the compensation and gates.

  • Acquire data and analyze the dot plots to quantify the percentage of cells in each quadrant:

    • Lower-left quadrant (Annexin V- / PI-): Viable cells

    • Lower-right quadrant (Annexin V+ / PI-): Early apoptotic cells

    • Upper-right quadrant (Annexin V+ / PI+): Late apoptotic or necrotic cells

    • Upper-left quadrant (Annexin V- / PI+): Necrotic cells (should be a minor population in apoptosis studies)

Conclusion

The protocols described in these application notes provide robust methods for evaluating the efficacy of SRX3177 in cancer cell lines. The MTT assay offers a straightforward approach to assess the impact of SRX3177 on cell viability and proliferation, while the Annexin V/PI staining assay provides a more detailed analysis of the induction of apoptosis. By utilizing these standardized protocols, researchers can generate reliable and reproducible data to further characterize the anti-cancer properties of this promising triple inhibitor.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for SRX3177 In Vivo Studies

For Researchers, Scientists, and Drug Development Professionals

Abstract

SRX3177 is a novel small molecule inhibitor targeting three key oncogenic pathways simultaneously: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic reader BRD4.[1][2] This triple inhibition strategy aims to maximally disrupt cancer cell signaling, induce cell cycle arrest, and promote apoptosis.[1][2] While extensive in vitro data has demonstrated the potency and selectivity of SRX3177 in various cancer cell lines, detailed in vivo study designs and dosage information are not extensively available in the public domain. These application notes provide a comprehensive overview of the known mechanism of action of SRX3177 and a generalized protocol for designing and executing in vivo studies based on its therapeutic targets and preclinical data for similar multi-kinase inhibitors.

Introduction

The dysregulation of cellular signaling pathways is a hallmark of cancer. The PI3K/AKT/mTOR pathway is frequently hyperactivated in human cancers, promoting cell growth, proliferation, and survival.[3] Concurrently, the loss of cell cycle control, often driven by the overexpression of cyclins and activation of CDKs, is another critical oncogenic event.[3] Furthermore, epigenetic modifications, regulated by proteins such as BRD4, play a crucial role in the transcriptional upregulation of key oncogenes like MYC. SRX3177 was rationally designed to concurrently inhibit these three pathways, offering a multi-pronged attack on cancer cells.[2] In vitro studies have shown that SRX3177 is more potent than the combination of individual inhibitors and less toxic to normal cells.[2]

SRX3177 Mechanism of Action and In Vitro Potency

SRX3177 acts as an ATP-competitive inhibitor of CDK4 and CDK6, a PI3K inhibitor, and a BRD4 inhibitor.[1] This triple action leads to the inhibition of Akt and Rb phosphorylation and the blockage of BRD4 binding to chromatin.[1]

In Vitro Efficacy of SRX3177

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4 (BD1)	32.9
BRD4 (BD2)	88.8
Table 1: In vitro inhibitory concentrations (IC50) of SRX3177 against its primary targets.[1]

SRX3177 has demonstrated potent cytotoxic activity across a panel of cancer cell lines, including mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma, with IC50 values in the nanomolar range.[1]

Proposed In Vivo Study Design and Protocols

Note: The following protocols are generalized based on standard practices for in vivo studies with small molecule kinase inhibitors in xenograft models. Specific parameters should be optimized for each cancer model and experimental question.

Animal Model Selection

The choice of animal model is critical for the successful evaluation of SRX3177's in vivo efficacy. Patient-derived xenograft (PDX) models are often preferred as they more accurately recapitulate the heterogeneity of human tumors.[4][5]

• Recommended Models:

  • Cell Line-Derived Xenografts (CDX): Utilize cancer cell lines with known alterations in the PI3K, CDK, or MYC pathways. Examples include cell lines from breast cancer, lung cancer, and pancreatic cancer.[6][7]

  • Patient-Derived Xenografts (PDX): Implant tumor fragments from patients with cancers known to be driven by the targeted pathways.[4][5]

• Mouse Strains: Immunocompromised mice, such as athymic nude or NOD-scid IL2Rgamma(null) (NSG) mice, are required to prevent graft rejection.[4]

Dosing and Administration

The optimal dose and schedule for SRX3177 in vivo have not been publicly disclosed. Therefore, a dose-finding study is a critical first step.

• Route of Administration: Based on preclinical studies of similar small molecule inhibitors, oral gavage (PO) or intraperitoneal (IP) injection are common routes.

• Formulation: SRX3177 should be formulated in a vehicle that ensures its solubility and stability. Common vehicles include a mixture of DMSO, polyethylene (B3416737) glycol (PEG), and saline.

• Dose Escalation Study:

  • Start with a low dose (e.g., 10-25 mg/kg) and escalate in subsequent cohorts of animals.

  • Monitor for signs of toxicity, including weight loss, changes in behavior, and other adverse effects.

  • The maximum tolerated dose (MTD) is typically defined as the highest dose that does not induce more than 10-15% body weight loss or other severe toxicities.

• Treatment Schedule: A once-daily (QD) or twice-daily (BID) dosing schedule is common for kinase inhibitors.

Efficacy Evaluation

• Tumor Growth Inhibition:

  • Initiate treatment when tumors reach a palpable size (e.g., 100-200 mm³).

  • Measure tumor volume regularly (e.g., 2-3 times per week) using calipers. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • At the end of the study, tumors can be excised and weighed.

• Pharmacodynamic (PD) Biomarkers:

  • Collect tumor and blood samples at various time points after the last dose.

  • Analyze target engagement by measuring the phosphorylation levels of downstream effectors such as p-Rb, p-Akt, and the expression of BRD4 target genes like MYC via techniques like Western blotting, immunohistochemistry (IHC), or RT-qPCR.

Signaling Pathway and Experimental Workflow Diagrams

Below are diagrams illustrating the targeted signaling pathway of SRX3177 and a typical experimental workflow for an in vivo efficacy study.

Caption: SRX3177 Signaling Pathway Inhibition.

Caption: General Workflow for SRX3177 In Vivo Efficacy Study.

Conclusion

SRX3177 represents a promising therapeutic strategy by simultaneously targeting three critical cancer-driving pathways. While detailed in vivo data remains limited in the public domain, the information provided here on its mechanism of action and generalized in vivo protocols offers a foundation for researchers to design and conduct their own preclinical evaluations. Future publications of in vivo studies with SRX3177 will be crucial for defining its therapeutic potential and guiding its clinical development.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The PI3K/AKT/mTOR and CDK4/6 Pathways in Endocrine Resistant HR+/HER2− Metastatic Breast Cancer: Biological Mechanisms and New Treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo and Ex Vivo Patient-Derived Tumor Xenograft Models of Lymphoma for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validated preclinical xenograft models for in vivo efficacy testing of INDs - Altogen Labs [altogenlabs.com]
• 7. crownbio.com [crownbio.com]

Application Notes and Protocols for SRX3177 in Cancer Cell Cycle Arrest Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

SRX3177 is a potent, triple-activity inhibitor targeting Cyclin-Dependent Kinase 4/6 (CDK4/6), Phosphoinositide 3-kinase (PI3K), and Bromodomain and Extra-Terminal domain (BET) proteins, specifically BRD4.[1][2] Its multi-targeted mechanism allows for a synergistic blockade of key oncogenic pathways, making it a valuable tool for investigating cell cycle control, proliferation, and potential therapeutic strategies in various cancers.[1][3] By simultaneously inhibiting CDK4/6-driven cell cycle progression, the pro-survival PI3K/Akt pathway, and BRD4-mediated oncogene transcription, SRX3177 provides a powerful approach to induce robust cell cycle arrest in cancer cells.[1][3] These application notes provide detailed protocols for utilizing SRX3177 to study its effects on cancer cell viability, cell cycle distribution, and the underlying molecular signaling pathways.

Mechanism of Action: A Multi-pronged Attack on the Cell Cycle

SRX3177 exerts its anti-cancer effects by concurrently inhibiting three critical signaling nodes that regulate cell proliferation and survival.

• CDK4/6 Inhibition : In the G1 phase of the cell cycle, CDK4 and CDK6 form complexes with Cyclin D to phosphorylate the Retinoblastoma (Rb) protein.[4] This phosphorylation releases the transcription factor E2F, allowing the transcription of genes necessary for the G1 to S phase transition.[4] SRX3177 inhibits CDK4/6, preventing Rb phosphorylation, maintaining E2F in an inhibited state, and thereby causing an arrest in the G1 phase of the cell cycle.[1][3][5]

• PI3K Inhibition : The PI3K/Akt pathway is a central regulator of cell growth, survival, and proliferation. SRX3177's inhibition of PI3Kα and PI3Kδ blocks the downstream activation of Akt, a key signaling molecule that promotes cell survival and proliferation.[1][3]

• BRD4 Inhibition : BRD4, a member of the BET family, is an epigenetic reader that binds to acetylated histones and recruits transcriptional machinery to promoters and enhancers of key oncogenes, including c-Myc.[6] By inhibiting BRD4, SRX3177 disrupts the transcription of these critical growth-promoting genes, leading to decreased protein stability of oncogenes like c-Myc.[1][3][6]

The convergence of these three inhibitory activities results in a potent blockade of cell cycle progression, reduced cell viability, and suppression of oncogenic signaling in susceptible cancer cell lines.

Caption: SRX3177 inhibits CDK4/6, PI3K, and BRD4 pathways.

Data Presentation

Table 1: In Vitro Inhibitory Activity of SRX3177

This table summarizes the half-maximal inhibitory concentrations (IC50) of SRX3177 against its primary molecular targets.

Target	IC50 Value
CDK4	< 2.5 nM
CDK6	3.3 nM
PI3Kα	79 nM
PI3Kδ	83 nM
PI3Kγ	3.18 µM
BRD4 (BD1)	33 nM
BRD4 (BD2)	89 nM
Data sourced from MedchemExpress.[1][3]

Table 2: Anti-proliferative and Cytotoxic Activity of SRX3177

This table presents the cytotoxic and anti-proliferative effects of SRX3177 on various human cancer cell lines.

Cell Line	Cancer Type	Metric	Value	Reference
Calu-3	Lung Epithelial Cancer	CC50 (48h)	4.57 µM	[1][3][6]
Mino, Granta-519, Jeko-1	Mantle Cell Lymphoma	IC50	Nanomolar range	[1][3]
CHLA-136, SMS-KNCR, CHLA-255	Neuroblastoma	IC50	Nanomolar range	[1][3]
HepG3, Hep3B, Huh7	Hepatocellular Carcinoma	IC50	Nanomolar range	[1][3]

Experimental Workflow

A typical workflow for assessing the impact of SRX3177 on cancer cells involves initial viability screening to determine effective concentrations, followed by detailed cell cycle analysis and mechanistic studies using Western blotting.

Caption: General workflow for evaluating SRX3177 in vitro.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT-based)

This protocol determines the concentration of SRX3177 that inhibits cell viability by 50% (IC50) or causes a 50% cytotoxic effect (CC50).

Materials:

• Cancer cell line of interest

• Complete culture medium

• 96-well cell culture plates

• SRX3177 stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[7]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[7]

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding : Seed cells into a 96-well plate at a density of 5,000-20,000 cells per well in 100 µL of complete medium.[6] Allow cells to adhere and grow for 24-48 hours.

• Compound Treatment : Prepare serial dilutions of SRX3177 in culture medium. A typical concentration range is 0.01 µM to 50 µM.[6]

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of SRX3177. Include vehicle control (DMSO) wells.

• Incubation : Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition : Add 10 µL of MTT solution to each well for a final concentration of 0.45-0.5 mg/mL.[7]

• Formazan (B1609692) Crystal Formation : Incubate the plate for 1-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.[7]

• Solubilization : Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently to ensure complete solubilization.[7]

• Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50/CC50 value.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol uses propidium (B1200493) iodide (PI) staining to quantify the DNA content of cells, allowing for the determination of the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Materials:

• Cancer cells treated with SRX3177 and vehicle control

• Phosphate-Buffered Saline (PBS)

• 70% cold ethanol[8]

• Propidium Iodide (PI) staining solution (e.g., PBS with 50 µg/mL PI and 100 µg/mL RNase A)[8][9]

• Flow cytometer

Procedure:

• Cell Preparation : Culture and treat cells with SRX3177 (at a concentration around its IC50) for 24-48 hours.

• Harvesting : Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and wash the cell pellet once with cold PBS.

• Fixation : Resuspend the cell pellet (approx. 1x10^6 cells) in 0.5 mL of cold PBS. While gently vortexing, add 4.5 mL of cold 70% ethanol (B145695) dropwise to achieve a final concentration of 70%.[8][9]

• Incubate the cells for fixation on ice for at least 2 hours or at -20°C overnight.[8]

• Staining : Centrifuge the fixed cells at 300 x g for 5 minutes to remove the ethanol.

• Wash the cell pellet with 5 mL of PBS.

• Resuspend the cells in 0.5 mL of PI staining solution.[8][9]

• Incubation : Incubate the cells in the dark for 30 minutes at room temperature or overnight at 4°C.[8][9]

• Data Acquisition : Analyze the samples on a flow cytometer. Use a linear scale for the DNA fluorescence channel and collect data for at least 10,000 events per sample.[8]

• Analysis : Use cell cycle analysis software (e.g., ModFit LT) to model the data and quantify the percentage of cells in G0/G1 (2n DNA content), S (between 2n and 4n), and G2/M (4n DNA content).

• Expected Outcome : Treatment with SRX3177 is expected to cause an accumulation of cells in the G1 phase, indicating a G1 cell cycle arrest.[5]

Caption: Logical flow of SRX3177-induced G1 cell cycle arrest.

Protocol 3: Western Blot Analysis of Cell Cycle Proteins

This protocol is used to detect changes in the expression and phosphorylation status of key proteins involved in the cell cycle and pathways targeted by SRX3177.

Materials:

• Cell lysates from SRX3177-treated and control cells

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer and system

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (see table below)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Key Primary Antibodies:

Target Protein	Expected Change with SRX3177	Pathway
Phospho-Rb (Ser780/807/811)	Decrease	CDK4/6
Total Rb	No significant change	CDK4/6
Phospho-Akt (Ser473)	Decrease	PI3K
Total Akt	No significant change	PI3K
c-Myc	Decrease	BRD4
Cyclin D1	Decrease (often downstream of c-Myc)	Cell Cycle
p21 (WAF1/CIP1)	Increase (p53-dependent or independent)	Cell Cycle
β-Actin or GAPDH	No change (Loading Control)	-

Procedure:

• Lysate Preparation : Treat cells with SRX3177 for the desired time, then lyse cells in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE : Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer : Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking : Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.

• Primary Antibody Incubation : Incubate the membrane with the desired primary antibody (diluted in blocking buffer) overnight at 4°C.

• Washing : Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation : Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection : Wash the membrane again, then apply ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis : Quantify band intensity using software like ImageJ and normalize to the loading control. Compare protein levels between treated and control samples. A decrease in p-Rb and p-Akt, and an increase in p21 would confirm the on-target activity of SRX3177 and its effect on cell cycle machinery.[1][3][10]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. air.unipr.it [air.unipr.it]
• 5. researchgate.net [researchgate.net]
• 6. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. cancer.wisc.edu [cancer.wisc.edu]
• 9. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 10. p21 in Cancer Research - PMC [pmc.ncbi.nlm.nih.gov]

Application of SRX3177 in Neuroblastoma Cell Lines: Awaiting Preclinical Data

Therefore, the creation of detailed Application Notes and Protocols for SRX3177 is not feasible at this time. The following sections provide a generalized framework and template based on common experimental approaches for evaluating novel therapeutic agents in neuroblastoma cell lines. Researchers, scientists, and drug development professionals can adapt this framework once preclinical data for SRX3177 becomes available.

General Principles of Novel Compound Evaluation in Neuroblastoma

The preclinical assessment of a new therapeutic agent like SRX3177 in neuroblastoma typically involves a series of in vitro experiments to determine its anti-cancer properties. Key areas of investigation include its effects on cell viability, proliferation, apoptosis (programmed cell death), and the underlying molecular signaling pathways.

Hypothetical Data Summary for SRX3177

Once experimental data is generated, it can be structured for clear comparison. The tables below are templates that can be populated with SRX3177-specific data.

Table 1: In Vitro Cytotoxicity of SRX3177 in Human Neuroblastoma Cell Lines

Cell Line	MYCN Status	SRX3177 IC50 (µM) after 72h	Doxorubicin IC50 (µM) after 72h (Control)
SK-N-BE(2)	Amplified	Data unavailable	Data unavailable
SH-SY5Y	Non-amplified	Data unavailable	Data unavailable
IMR-32	Amplified	Data unavailable	Data unavailable
LAN-5	Amplified	Data unavailable	Data unavailable

Table 2: Apoptosis Induction by SRX3177 in Neuroblastoma Cell Lines

Cell Line	Treatment (Concentration, Time)	% Apoptotic Cells (Annexin V+)	Fold Change vs. Control
SK-N-BE(2)	SRX3177 (e.g., 1 µM, 48h)	Data unavailable	Data unavailable
SH-SY5Y	SRX3177 (e.g., 5 µM, 48h)	Data unavailable	Data unavailable

Standard Experimental Protocols

The following are detailed methodologies for key experiments commonly used to characterize a novel compound's effect on neuroblastoma cells.

Cell Viability Assay (MTT Assay)

This protocol assesses the effect of SRX3177 on the metabolic activity of neuroblastoma cells, which is an indicator of cell viability.

Materials:

• Human neuroblastoma cell lines (e.g., SK-N-BE(2), SH-SY5Y)

• Complete culture medium (e.g., DMEM/F12 with 10% FBS, 1% Penicillin-Streptomycin)

• SRX3177 stock solution (dissolved in a suitable solvent like DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed neuroblastoma cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of SRX3177 in complete culture medium. Remove the old medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (medium with the same concentration of solvent as the highest drug concentration).

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of SRX3177 that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol quantifies the induction of apoptosis by SRX3177.

Materials:

• Human neuroblastoma cell lines

• Complete culture medium

• SRX3177

• 6-well plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with SRX3177 at the desired concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cells with ice-cold PBS.

• Staining: Resuspend the cell pellet in 1X Binding Buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Visualizing Potential Mechanisms of Action

Diagrams created using Graphviz can illustrate hypothetical signaling pathways that SRX3177 might modulate in neuroblastoma cells.

Caption: Hypothetical signaling pathway inhibited by SRX3177.

Caption: General experimental workflow for in vitro evaluation.

The provided templates and protocols offer a starting point for the systematic evaluation of SRX3177 in neuroblastoma cell lines. As research progresses and data becomes available, these frameworks can be populated with specific findings to build a comprehensive understanding of this potential therapeutic agent.

Application Notes and Protocols for SRX3177 Treatment in Mantle Cell Lymphoma Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mantle cell lymphoma (MCL) is a subtype of B-cell non-Hodgkin's lymphoma characterized by the t(11;14)(q13;q32) translocation, leading to the overexpression of cyclin D1. Despite advancements in treatment, MCL remains largely incurable, with frequent relapses. The novel small molecule inhibitor, SRX3177, presents a promising therapeutic strategy by simultaneously targeting three key oncogenic pathways involved in MCL pathogenesis: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic regulator bromodomain-containing protein 4 (BRD4).[1] This multi-targeted approach is designed to overcome resistance mechanisms and induce a potent anti-tumor response.

SRX3177 has demonstrated significant preclinical activity in MCL models, including in ibrutinib-resistant settings. It effectively induces apoptosis and cell cycle arrest by inhibiting downstream signaling of its targets, such as Akt and Rb phosphorylation, and by disrupting the transcriptional program of key survival genes like c-MYC and BCL2. These application notes provide a comprehensive overview of the preclinical evaluation of SRX3177 in MCL models, including detailed protocols for key in vitro and in vivo experiments.

Data Presentation

In Vitro Efficacy of SRX3177 in Mantle Cell Lymphoma Cell Lines

The anti-proliferative activity of SRX3177 has been evaluated across a panel of mantle cell lymphoma cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate the potency of this triple inhibitor.

Cell Line	Cancer Type	Maximal IC50 (nM)	Notes
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	578	This represents the maximal IC50 value observed in a panel of MCL cell lines.[1]
JeKo-1 (Ibrutinib-resistant)	Mantle Cell Lymphoma	150	SRX3177 overcomes ibrutinib (B1684441) resistance in this cell line.

Signaling Pathway

The multi-targeted mechanism of action of SRX3177 is designed to synergistically disrupt key signaling pathways that drive MCL proliferation and survival. The following diagram illustrates the targeted pathways and their downstream effects.

References

• 1. aacrjournals.org [aacrjournals.org]

Investigating the Effects of SRX3177 on SARS-CoV-2 Replication: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for investigating the antiviral effects of SRX3177, a potent triple-activity inhibitor of CDK4/6, PI3K, and BET proteins, on the replication of SARS-CoV-2. The provided information is intended to guide researchers in designing and executing experiments to evaluate the efficacy and mechanism of action of SRX3177 as a potential therapeutic agent against COVID-19.

Introduction

The ongoing challenge of the COVID-19 pandemic, driven by the continuous emergence of new SARS-CoV-2 variants, necessitates the development of novel antiviral strategies. One promising approach is the targeting of host factors that are essential for the viral life cycle. SRX3177 is a small molecule inhibitor with a unique triple-action mechanism, targeting Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-kinase (PI3K), and Bromodomain and Extra-Terminal (BET) proteins.[1][2] These host proteins are implicated in cellular processes that can be hijacked by SARS-CoV-2 for its own replication and pathogenesis. This document outlines the in vitro effects of SRX3177 on SARS-CoV-2 replication and provides detailed protocols for its investigation.

Data Presentation

The antiviral activity and cytotoxicity of SRX3177 against the SARS-CoV-2 Omicron variant have been evaluated in Calu-3 cells, a human lung adenocarcinoma cell line commonly used for respiratory virus research. The quantitative data from these studies are summarized in the tables below.

Table 1: Antiviral Activity of SRX3177 against SARS-CoV-2 (Omicron Variant) in Calu-3 Cells [1]

Compound	IC50 (µM)
SRX3177	0.25

IC50 (Half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of viral replication in vitro.

Table 2: Cytotoxicity of SRX3177 in Calu-3 Cells [1]

Compound	CC50 (µM)
SRX3177	4.57

CC50 (Half-maximal cytotoxic concentration) is the concentration of a substance that exhibits a toxic effect on 50% of the cells.

Table 3: In Vitro Therapeutic Index of SRX3177

Compound	Selectivity Index (SI)
SRX3177	18.28

The Selectivity Index (SI) is calculated as CC50/IC50 and represents the therapeutic window of a compound. A higher SI value indicates a more favorable safety profile.

Mechanism of Action: Targeting Host Pathways

SRX3177's triple inhibitory action disrupts key cellular pathways that SARS-CoV-2 exploits for its replication and to evade the host immune response.

Inhibition of the PI3K/Akt/mTOR Pathway

Upon entry into the host cell, SARS-CoV-2 can activate the PI3K/Akt/mTOR signaling pathway.[3][4][5] This pathway is crucial for various cellular functions, including protein synthesis, cell growth, and survival. By activating this pathway, the virus can enhance the production of its own proteins and create a more favorable environment for replication.[4] SRX3177, as a PI3K inhibitor, is expected to block this activation, thereby impeding viral protein synthesis and replication.[1]

SRX3177 inhibits the SARS-CoV-2-activated PI3K/Akt/mTOR pathway.

Disruption of the SARS-CoV-2 E Protein - BRD2/BRD4 Interaction

The SARS-CoV-2 envelope (E) protein has been shown to interact with the host's Bromodomain and Extra-Terminal (BET) proteins, specifically BRD2 and BRD4.[6][7][8] This interaction is thought to be crucial for the virus to hijack the host's transcriptional machinery, potentially to suppress the host's antiviral immune response and promote viral gene expression.[9][10] SRX3177, by inhibiting BET proteins, is proposed to disrupt this critical virus-host interaction, thereby restoring the host's antiviral defenses and inhibiting viral replication.[1]

SRX3177 disrupts the interaction between SARS-CoV-2 E protein and host BET proteins.

Inhibition of CDK4/6

While the direct role of CDK4/6 in SARS-CoV-2 replication is still under investigation, these kinases are key regulators of the cell cycle. Some studies suggest that manipulating the cell cycle can impact viral replication. By inhibiting CDK4/6, SRX3177 may alter the cellular environment, making it less conducive for SARS-CoV-2 replication. However, it is important to note that some conflicting reports suggest that CDK4/6 inhibition might, under certain conditions, enhance the expression of the ACE2 receptor, which SARS-CoV-2 uses for entry.[11][12] Further research is needed to fully elucidate the impact of CDK4/6 inhibition on SARS-CoV-2 infection.

Experimental Protocols

The following are detailed protocols for assessing the antiviral activity and cytotoxicity of SRX3177 against SARS-CoV-2 in Calu-3 cells.

Protocol 1: Determination of IC50 using Plaque Reduction Neutralization Test (PRNT)

This protocol describes the determination of the 50% inhibitory concentration (IC50) of SRX3177 against SARS-CoV-2 using a classical plaque assay.

Materials:

• Calu-3 cells (ATCC HTB-55)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• SARS-CoV-2 (e.g., Omicron variant)

• SRX3177 stock solution (in DMSO)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• Agarose (B213101) (for overlay)

• Crystal Violet staining solution (0.1% crystal violet in 20% ethanol)

• 6-well plates

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Culture Calu-3 cells in T-75 flasks to ~80-90% confluency.

  • Trypsinize the cells, count them, and seed 5 x 10^5 cells per well in 6-well plates.

  • Incubate overnight at 37°C with 5% CO2 to allow for cell attachment and formation of a monolayer.

• Compound Dilution:

  • Prepare a series of 2-fold serial dilutions of SRX3177 in serum-free DMEM, starting from a concentration at least 10-fold higher than the expected IC50. Also, prepare a vehicle control (DMSO) at the same final concentration as in the highest drug concentration well.

• Infection:

  • On the day of the experiment, wash the Calu-3 cell monolayers twice with PBS.

  • Prepare a virus dilution in serum-free DMEM to yield approximately 100 plaque-forming units (PFU) per well.

  • In separate tubes, mix equal volumes of the virus dilution with each of the SRX3177 dilutions and the vehicle control. Incubate the mixtures for 1 hour at 37°C.

  • Remove the PBS from the cell monolayers and add 200 µL of the virus-compound mixtures to the respective wells.

  • Incubate for 1 hour at 37°C, gently rocking the plates every 15 minutes to ensure even distribution of the virus.

• Overlay and Incubation:

  • After the 1-hour adsorption period, remove the inoculum from the wells.

  • Overlay the cells with 2 mL of a 1:1 mixture of 2X DMEM with 4% FBS and 1.6% low-melting-point agarose.

  • Allow the agarose to solidify at room temperature for 20-30 minutes.

  • Incubate the plates at 37°C with 5% CO2 for 48-72 hours, or until plaques are visible.

• Plaque Visualization and Counting:

  • Fix the cells by adding 1 mL of 10% formaldehyde (B43269) to each well and incubating for at least 4 hours.

  • Carefully remove the agarose plugs.

  • Stain the cell monolayers with 1 mL of crystal violet solution for 10-15 minutes.

  • Gently wash the wells with water and allow them to dry.

  • Count the number of plaques in each well.

• IC50 Calculation:

  • Calculate the percentage of plaque reduction for each drug concentration compared to the vehicle control.

  • Plot the percentage of inhibition against the log of the drug concentration and determine the IC50 value using a non-linear regression analysis (e.g., log(inhibitor) vs. normalized response -- Variable slope in GraphPad Prism).

Workflow for IC50 determination using a plaque reduction assay.

Protocol 2: Determination of CC50 using MTT Assay

This protocol describes the determination of the 50% cytotoxic concentration (CC50) of SRX3177 in Calu-3 cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[13]

Materials:

• Calu-3 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• SRX3177 stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO or Solubilization Buffer (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Multichannel pipette

• Plate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding:

  • Seed Calu-3 cells in a 96-well plate at a density of 1 x 10^4 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C with 5% CO2.

• Compound Treatment:

  • Prepare serial dilutions of SRX3177 in complete medium.

  • Remove the medium from the cells and add 100 µL of the different drug concentrations to the wells. Include a vehicle control (DMSO) and a cell-free control (medium only).

  • Incubate for 48 hours at 37°C with 5% CO2 (this incubation time should match the duration of the antiviral assay).

• MTT Addition and Incubation:

  • After the 48-hour incubation, add 10 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible under the microscope.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO or solubilization buffer to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at 570 nm using a plate reader.

• CC50 Calculation:

  • Calculate the percentage of cell viability for each drug concentration compared to the vehicle control (100% viability).

  • Plot the percentage of cell viability against the log of the drug concentration and determine the CC50 value using a non-linear regression analysis.

Workflow for CC50 determination using an MTT assay.

Conclusion

SRX3177 demonstrates potent in vitro activity against SARS-CoV-2 by targeting multiple host pathways essential for viral replication. Its triple inhibitory mechanism against CDK4/6, PI3K, and BET proteins presents a multifaceted approach to combating COVID-19. The provided protocols offer a framework for the further investigation and characterization of SRX3177 and other host-directed antiviral agents. Further studies, including in vivo efficacy and safety assessments, are warranted to fully evaluate the therapeutic potential of SRX3177.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The PI3K/Akt/mTOR pathway: A potential pharmacological target in COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PI3K/Akt/mTOR pathway: a potential target for anti-SARS-CoV-2 therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K/Akt/mTOR pathway: a potential target for anti-SARS-CoV-2 therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SARS-CoV-2 E protein interacts with BRD2 and BRD4 SEED domains and alters transcription in a different way than BET inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SARS-CoV-2 E protein interacts with BRD2 and BRD4 SEED domains and alters transcription in a different way than BET inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Binding of the SARS-CoV-2 envelope E protein to human BRD4 is essential for infection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CDK4/6 inhibitor palbociclib promotes SARS-CoV-2 cell entry by down-regulating SKP2 dependent ACE2 degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. texaschildrens.org [texaschildrens.org]

Technical Notes & Optimization

potential off-target effects of SRX3177

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the multi-target inhibitor SRX3177. Below you will find frequently asked questions (FAQs) and troubleshooting guides to assist with your experimental design and interpretation of results related to its on-target and potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What are the primary molecular targets of SRX3177?

SRX3177 is a potent, triple-activity inhibitor targeting three distinct classes of oncoproteins: Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-Kinase (PI3K), and the Bromodomain and Extra-Terminal (BET) family of proteins, specifically Bromodomain-containing protein 4 (BRD4).[1][2] This multi-targeted approach is designed to simultaneously disrupt key oncogenic signaling pathways.

Q2: What are the known IC50 values for SRX3177 against its primary targets?

The half-maximal inhibitory concentrations (IC50) for SRX3177 against its intended targets have been determined in in vitro enzymatic assays. These values indicate the concentration of SRX3177 required to inhibit the activity of each target by 50%.

Table 1: In Vitro Enzymatic Inhibition Profile of SRX3177

Target Family	Specific Target	IC50 Value
CDK	CDK4	<2.5 nM
CDK6	3.3 nM
PI3K	PI3Kα	79 nM
PI3Kδ	83 nM
PI3Kγ	3.18 µM
BET	BRD4-BD1	33 nM
BRD4-BD2	89 nM

Data sourced from MedchemExpress and BioSpace.[1]

Q3: What are the known downstream effects of SRX3177 treatment in cancer cell lines?

SRX3177 has been shown to induce a range of downstream effects consistent with the inhibition of its primary targets. These include:

• Cell Cycle Arrest: Inhibition of CDK4/6 leads to decreased phosphorylation of the Retinoblastoma (Rb) protein, preventing cell cycle progression from G1 to S phase.

• Apoptosis Induction: Treatment with SRX3177 has been observed to induce programmed cell death (apoptosis) in mantle cell lymphoma (MCL) cell lines.

• Inhibition of PI3K/AKT Signaling: SRX3177 effectively blocks the PI3K/AKT signaling pathway, a critical regulator of cell growth, proliferation, and survival.

• Suppression of Oncogenic Transcription: By inhibiting BRD4, SRX3177 disrupts the transcriptional programs of key oncogenes such as c-MYC and BCL2. This occurs through the displacement of BRD4 from the promoter and enhancer regions of these genes.

• Reduced c-MYC Stability: SRX3177 has been shown to decrease the half-life of the c-MYC protein by promoting its degradation through the proteasome.

Q4: Has SRX3177 been profiled for off-target kinase or bromodomain activity?

Based on publicly available information, a comprehensive screening of SRX3177 against a broad panel of kinases and bromodomains has not been published. While the compound was rationally designed for its three target classes, researchers should be aware of the potential for off-target effects, which are common among small molecule inhibitors.[3] It is recommended to perform experiments to verify that the observed phenotype is due to the on-target activity of SRX3177 in your specific model system.

Q5: What is the cytotoxic concentration of SRX3177 in cell culture?

The cytotoxicity of SRX3177 has been evaluated in various cell lines. For example, in Calu-3 lung cancer cells, the half-maximal cytotoxic concentration (CC50) was determined to be 4.57 µM after 48 hours of treatment.[4] It is important to note that SRX3177 has been reported to be significantly less toxic to normal epithelial cells compared to the combination of individual inhibitors targeting PI3K, CDK4/6, and BRD4.[1] Researchers should determine the CC50 in their specific cell line of interest to establish an appropriate experimental concentration range.

Troubleshooting and Experimental Guides

This section provides guidance for addressing specific issues that may arise during experiments with SRX3177 and protocols for key validation experiments.

Issue 1: Distinguishing On-Target vs. Potential Off-Target Effects

Symptom: You observe a phenotype in your cells upon SRX3177 treatment, but you are unsure if it is a direct result of CDK4/6, PI3K, or BRD4 inhibition, or an unintended off-target effect.

Troubleshooting Steps:

• Dose-Response Analysis: Perform a dose-response experiment with SRX3177 and correlate the phenotypic changes with the IC50 values for its primary targets. On-target effects should typically occur at concentrations consistent with the inhibition of CDK4/6, PI3K, and/or BRD4.

• Western Blot Analysis of Downstream Markers: Confirm target engagement by assessing the phosphorylation status or expression levels of key downstream proteins. This is a crucial step to verify that the drug is inhibiting its intended pathways at the concentrations used in your experiments.

• Use of Control Compounds: Compare the effects of SRX3177 with those of well-characterized, selective inhibitors of CDK4/6 (e.g., Palbociclib), PI3K (e.g., BKM120), and BRD4 (e.g., JQ1). If the phenotype induced by SRX3177 is mimicked by the combination of these individual inhibitors, it is more likely to be an on-target effect.

• Rescue Experiments: If possible, perform rescue experiments by overexpressing a downstream effector to see if the phenotype can be reversed. For example, if you hypothesize the effect is due to c-MYC suppression, attempt to restore c-MYC levels and observe the outcome.

Experimental Protocols

Protocol 1: Western Blot Analysis for SRX3177 Target Engagement

This protocol describes how to assess the engagement of SRX3177 with its targets by measuring the phosphorylation of downstream markers.

Methodology:

• Cell Seeding and Treatment: Seed your cells of interest in 6-well plates and allow them to adhere overnight. Treat the cells with a range of SRX3177 concentrations (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM) for a predetermined time (e.g., 6, 12, or 24 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane overnight at 4°C with primary antibodies against:

    • p-Rb (Ser780 or Ser807/811): To assess CDK4/6 inhibition.

    • Total Rb: As a loading control for p-Rb.

    • p-AKT (Ser473): To assess PI3K inhibition.

    • Total AKT: As a loading control for p-AKT.

    • c-MYC: To assess BRD4 inhibition-mediated downregulation.

    • β-Actin or GAPDH: As a general loading control.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

Expected Outcome: A dose-dependent decrease in the phosphorylation of Rb and AKT, and a decrease in the total protein level of c-MYC, would indicate successful on-target activity of SRX3177.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine the effect of SRX3177 on cell cycle progression.

Methodology:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with SRX3177 at various concentrations for 24-48 hours. Include a vehicle-treated control (e.g., DMSO).

• Cell Harvesting: Harvest both adherent and floating cells and wash them with PBS.

• Cell Fixation: Resuspend the cell pellet in 500 µL of ice-cold PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol (B145695) dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

• Flow Cytometry: Incubate the cells in the dark for 30 minutes at room temperature. Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Use appropriate software (e.g., FlowJo, FCS Express) to model the cell cycle distribution and quantify the percentage of cells in the G1, S, and G2/M phases.

Expected Outcome: Treatment with SRX3177 is expected to cause an accumulation of cells in the G1 phase of the cell cycle, consistent with CDK4/6 inhibition.

Visualizations

Caption: SRX3177 inhibits PI3K, CDK4/6, and BRD4 signaling pathways.

Caption: Experimental workflow for Western Blot analysis.

Caption: Experimental workflow for cell cycle analysis.

References

• 1. SignalRX Pharmaceuticals To Present At The AACR Annual Meeting On Its First-In-Class Triple PI3K/CDK4-6/BRD4 Inhibitor SRX3177 For Treating Cancer - BioSpace [biospace.com]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative Structure–Activity Relationship Modeling of Kinase Selectivity Profiles [mdpi.com]
• 4. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]

SRX3177 cytotoxicity in normal versus cancer cells

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with SRX3177. This guide provides in-depth information, troubleshooting advice, and detailed protocols to facilitate your experiments on the cytotoxicity of SRX3177, particularly its differential effects on normal versus cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is SRX3177 and what is its mechanism of action?

A1: SRX3177 is a novel, single-molecule "triple inhibitor" designed to simultaneously target three key oncogenic pathways.[1] Its mechanism involves the concurrent inhibition of:

• Phosphatidylinositol-3 Kinase (PI3K): This action blocks the PI3K/Akt signaling pathway, which is crucial for cell growth and survival. SRX3177's inhibition of PI3K leads to reduced phosphorylation of Akt.[1][2]

• Cyclin-Dependent Kinases 4 and 6 (CDK4/6): By inhibiting CDK4/6, SRX3177 prevents the phosphorylation of the Retinoblastoma (Rb) protein. This induces cell cycle arrest in the G1 phase, halting proliferation.[1]

• Bromodomain and Extra-Terminal Domain (BET) Protein BRD4: SRX3177 is an inhibitor of BRD4, an epigenetic reader. This action blocks BRD4 from binding to chromatin, which in turn downregulates the transcription of key oncogenes like MYC and Cyclin D1, further reinforcing G1 cell cycle arrest.[1][2]

Q2: How does the cytotoxicity of SRX3177 compare between cancer cells and normal cells?

A2: SRX3177 demonstrates significantly higher potency against cancer cells while being substantially less toxic to normal cells.[1] Studies have shown that SRX3177 is approximately 40-fold less toxic to normal epithelial cells compared to a co-administration of individual inhibitors targeting PI3K, CDK4/6, and BRD4.[1][3] This differential effect suggests a favorable therapeutic window.

Q3: What cellular effects can be expected after treating cancer cells with SRX3177?

A3: Treatment of susceptible cancer cells with SRX3177 leads to potent anti-proliferative and pro-apoptotic effects. Researchers can expect to observe:

• Induction of G1 Cell Cycle Arrest: A direct consequence of inhibiting CDK4/6 and BRD4.[1]

• Induction of Apoptosis: The compound effectively triggers programmed cell death.[1][4]

• Inhibition of Key Signaling Pathways: A reduction in phosphorylated Akt (p-Akt) and phosphorylated Rb (p-Rb) can be detected via methods like Western Blot.[1]

Q4: Is SRX3177 more effective than combining separate inhibitors for each target?

A4: Yes. In cancer cell lines, SRX3177 is reported to be 5-fold more potent than a combination of single inhibitors of PI3K (BKM120), CDK4/6 (palbociclib), and BRD4 (JQ1).[1][3][5] Furthermore, the single-molecule approach of SRX3177 results in markedly lower toxicity to normal cells compared to the combination treatment.[5]

Data Presentation: Cytotoxicity of SRX3177

The following tables summarize the quantitative data on SRX3177's potency and cytotoxicity.

Table 1: In Vitro Inhibitory Activity of SRX3177 on Target Enzymes

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4-BD1	32.9
BRD4-BD2	88.8

Data sourced from SignalRx presentation highlights.[3]

Table 2: Anti-proliferative Activity (IC50) of SRX3177 in Cancer Cell Lines

Cancer Type	Cell Line Panel	Max IC50 (nM)
Mantle Cell Lymphoma	(Not specified)	578
Neuroblastoma	(Not specified)	385
Hepatocellular Carcinoma	(Not specified)	495

These values represent a 19 to 82-fold increase in potency compared to palbociclib.[1]

Table 3: Comparative Cytotoxicity in Cancer vs. Normal Cells

Cell Type	Compound(s)	Potency / Toxicity Metric	Finding
Huh7 (Hepatocellular Carcinoma)	SRX3177	IC50	5-fold more potent than the combination
Huh7 (Hepatocellular Carcinoma)	BKM120 + JQ1 + Palbociclib	IC50	3.4 µM
Normal Epithelial Cells	SRX3177	Relative Toxicity	40-fold less toxic than the combination
Normal Tonsillar Epithelial Cells	SRX3177	Relative Toxicity	20-fold less toxic than the combination

Data compiled from multiple studies.[1][3][5]

Mandatory Visualizations

Here are diagrams illustrating key pathways and experimental workflows relevant to SRX3177 research.

Caption: SRX3177 simultaneously inhibits PI3K, CDK4/6, and BRD4 pathways.

Caption: Experimental workflow for assessing SRX3177 cytotoxicity.

Experimental Protocols

1. Cell Viability / Cytotoxicity Assay (MTT Method)

This protocol is for determining the concentration of SRX3177 that inhibits cell growth by 50% (IC50).

• Materials:

  • Cancer and normal cell lines of interest

  • Complete culture medium

  • 96-well cell culture plates

  • SRX3177 stock solution (e.g., in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO (Dimethyl sulfoxide)

  • Phosphate-Buffered Saline (PBS)

  • Plate reader (570 nm absorbance)

• Procedure:

  • Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate overnight (37°C, 5% CO2) to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of SRX3177 in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of SRX3177. Include vehicle control (e.g., DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired time period (e.g., 48 or 72 hours).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan (B1609692) product.[6]

  • Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

2. Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[1][4]

• Materials:

  • Treated and control cells

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • PBS, ice-cold

  • Flow cytometer

• Procedure:

  • Cell Preparation: Culture and treat cells with SRX3177 for the desired time (e.g., 24 hours).

  • Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

  • Washing: Discard the supernatant and wash the cell pellet twice with ice-cold PBS.

  • Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Sample Dilution: Add 400 µL of 1X Binding Buffer to each tube.

  • Data Acquisition: Analyze the samples by flow cytometry within one hour.

    • Viable cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

3. Western Blot for Target Engagement (p-Akt, p-Rb)

This protocol verifies that SRX3177 is engaging its targets within the cell by measuring the phosphorylation status of downstream proteins.

• Materials:

  • Treated and control cell pellets

  • RIPA Lysis Buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • Transfer system (membranes, transfer buffer)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-p-Rb, anti-Rb, anti-Actin)

  • HRP-conjugated secondary antibodies

  • Enhanced Chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Protein Extraction: Lyse cell pellets in ice-cold RIPA buffer. Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Sample Preparation: Normalize protein amounts for all samples. Add Laemmli sample buffer and boil for 5-10 minutes.

  • Gel Electrophoresis: Load equal amounts of protein onto an SDS-PAGE gel and run to separate proteins by size.

  • Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane for 1 hour at room temperature in blocking buffer to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies (diluted in blocking buffer) overnight at 4°C with gentle agitation.

  • Washing: Wash the membrane three times for 10 minutes each with TBST.

  • Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Washing: Repeat the washing step.

  • Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

  • Analysis: Quantify band intensities using software like ImageJ. Normalize the levels of phosphorylated proteins to their total protein counterparts and compare between treated and control groups.

Troubleshooting Guide

Problem 1: High variability in IC50 values between experiments.

• Possible Cause: Inconsistent cell seeding density.

• Solution: Ensure a homogenous single-cell suspension before seeding. Use a multichannel pipette for consistency and perform a cell count immediately before plating. Always seed cells from a culture in the logarithmic growth phase.[7]

Problem 2: No significant apoptosis is detected after SRX3177 treatment.

• Possible Causes:

  • Incorrect Timepoint: The selected timepoint may be too early to observe significant apoptosis.

  • Insufficient Drug Concentration: The concentration used may be too low to induce apoptosis in the specific cell line.

  • Cell Line Resistance: The cell line may be inherently resistant to apoptosis induction by this mechanism.

• Solutions:

  • Time-Course Experiment: Perform a time-course experiment (e.g., 12, 24, 48 hours) to identify the optimal time for apoptosis detection.

  • Dose-Response Experiment: Use a range of concentrations, including those at and above the measured IC50 value.

  • Confirm Target Engagement: Use Western Blot to confirm that SRX3177 is inhibiting p-Akt and p-Rb in your cell line. If the targets are not inhibited, there may be an issue with compound stability or cell permeability.

Problem 3: Western Blot shows weak or no signal for phosphorylated proteins (p-Akt, p-Rb).

• Possible Causes:

  • Sample Degradation: Phosphatase activity may have degraded the phosphorylated proteins during sample preparation.

  • Poor Antibody Quality: The primary antibody may not be specific or sensitive enough.

• Solutions:

  • Use Inhibitors: Always use fresh lysis buffer containing a cocktail of protease and phosphatase inhibitors. Keep samples on ice at all times.

  • Antibody Validation: Validate your primary antibody using positive controls (e.g., lysates from cells treated with a known activator of the pathway). Test different antibody concentrations to optimize the signal.

Problem 4: High background on Western Blots.

• Possible Causes:

  • Insufficient Blocking: The blocking step was not effective.

  • High Antibody Concentration: The primary or secondary antibody concentration is too high.

  • Inadequate Washing: Insufficient washing steps to remove unbound antibodies.

• Solutions:

  • Optimize Blocking: Increase blocking time to 1-2 hours or try a different blocking agent (e.g., switch from milk to BSA, or use a commercial blocking solution).[8]

  • Titrate Antibodies: Reduce the concentration of your primary and secondary antibodies.

  • Increase Washes: Increase the number and duration of washes with TBST after antibody incubations.[8]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. firstwordpharma.com [firstwordpharma.com]
• 4. researchgate.net [researchgate.net]
• 5. A triple action CDK4/6-PI3K-BET inhibitor with augmented cancer cell cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Protocol to identify small-molecule inhibitors against cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]

managing SRX3177 stability and storage conditions

Welcome to the technical support center for SRX3177. This resource is designed to assist researchers, scientists, and drug development professionals in effectively managing the stability, storage, and experimental use of SRX3177. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and key data presented for your convenience.

Stability and Storage Conditions

Proper handling and storage of SRX3177 are critical for maintaining its integrity and ensuring reproducible experimental outcomes.

Storage Recommendations Summary

Form	Storage Temperature	Shelf Life	Notes
Powder	-20°C	2 to 3 years[1][2][3]	Store in a dry, dark environment.[4]
4°C	2 years[2][3]	For shorter-term storage.
In DMSO	-80°C	6 months[1][2][3][5]	Use within 6 months for optimal performance.[2][5]
-20°C	1 month[2][3][5]	Recommended for short-term use.[2][5]
4°C	2 weeks[1]	For very short-term storage.

Shipping and Handling

SRX3177 is typically shipped at ambient temperature as a non-hazardous chemical and is stable for several weeks under standard shipping conditions.[4] Upon receipt, it is recommended to store the compound as per the guidelines above.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve SRX3177?

A1: SRX3177 is soluble in DMSO.[4] For in vitro experiments, a stock solution can be prepared in DMSO at a concentration of up to 25 mg/mL (42.76 mM).[2][3] It is important to use newly opened, hygroscopic DMSO and ultrasonic treatment may be necessary to fully dissolve the compound.[2]

Q2: What is the mechanism of action of SRX3177?

A2: SRX3177 is a potent triple-action inhibitor that simultaneously targets Bromodomain-containing protein 4 (BRD4), Phosphoinositide 3-kinase (PI3K), and Cyclin-dependent kinases 4 and 6 (CDK4/6).[1][4][6] By inhibiting these targets, SRX3177 can suppress the transcription of oncogenes, disrupt cell survival signaling, and arrest the cell cycle, leading to apoptosis in cancer cells.[4]

Q3: What are the known applications of SRX3177 in research?

A3: SRX3177 has demonstrated broad cytotoxic activity against various cancer cell lines, including mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma.[2][3] It has also been shown to have antiviral activity against the Omicron variant of SARS-CoV-2.[7][8]

Q4: What are the IC50 values for SRX3177 against its primary targets?

A4: The half-maximal inhibitory concentrations (IC50) for SRX3177 are as follows:

• BRD4 (BD1): 33 nM[2][3][6]

• BRD4 (BD2): 89 nM[2][3][6]

• PI3Kα: 79 nM[2][3][6]

• PI3Kδ: 83 nM[2][3][6]

• PI3Kγ: 3.18 μM[2][3][6]

• CDK4: <2.5 nM[2][3][6]

• CDK6: 3.3 nM[2][3][6]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments with SRX3177.

Issue	Possible Cause	Suggested Solution
Inconsistent or weaker than expected activity	Compound degradation	Ensure the compound has been stored correctly according to the recommended conditions. Use a fresh stock solution.
Inaccurate concentration	Verify the calculations for your stock solution and dilutions. Use a calibrated pipette.
Cell line insensitivity	Confirm that your cell line is sensitive to the pathways inhibited by SRX3177 (CDK4/6, PI3K, BRD4).
Precipitation of the compound in cell culture media	Poor solubility	Avoid high concentrations of the final working solution. Ensure the final DMSO concentration in the media is low (typically <0.5%) to maintain solubility.
Media components	Some media components may interact with the compound. Test solubility in your specific media at the desired concentration before the experiment.
Observed cytotoxicity in control cells	High DMSO concentration	Prepare a vehicle control with the same final concentration of DMSO to assess its effect on cell viability. Keep DMSO concentration as low as possible.
Off-target effects	While SRX3177 is a targeted inhibitor, off-target effects can occur at higher concentrations. Perform a dose-response curve to determine the optimal concentration with minimal non-specific toxicity.[9]

Experimental Protocols

Below are detailed methodologies for key experiments involving SRX3177.

1. Cell Viability Assay (MTT Assay)

This protocol is adapted from studies on the effect of SRX3177 on Calu-3 cells.[7]

• Cell Seeding: Plate Calu-3 cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of SRX3177 in culture media. The concentrations used in one study ranged from 0.05 to 20 μM.[2][3] Add the diluted compound to the cells. Include a DMSO vehicle control.

• Incubation: Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.[2][3]

• MTT Addition: Add 20 μL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the media and add 150 μL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal cytotoxic concentration (CC50). For SRX3177 in Calu-3 cells, a CC50 of 4.57 μM has been reported.[2][7]

2. Cycloheximide (B1669411) (CHX) Chase Assay for Protein Stability

This protocol is based on the investigation of c-Myc protein stability in JeKo-1 cells treated with SRX3177.[7]

• Cell Treatment: Treat JeKo-1 cells with 1 μM of SRX3177 or DMSO as a control.

• Protein Synthesis Inhibition: Add cycloheximide (CHX) to the cells to inhibit new protein synthesis.

• Time Course Lysis: Lyse the cells at different time points after CHX addition (e.g., 0, 0.5, 1, 2, 3 hours).[3]

• Western Blotting: Perform Western blot analysis on the cell lysates to detect the levels of the protein of interest (e.g., c-Myc).

• Data Analysis: Quantify the protein band intensities and plot them against time to determine the protein half-life. A reduction in protein stability was observed for c-Myc with SRX3177 treatment.[2][7] To confirm proteasome-dependent degradation, cells can be pre-treated with a proteasome inhibitor like MG-132.[7]

Visualizations

SRX3177 Triple-Action Signaling Pathway

Caption: SRX3177 inhibits PI3K, CDK4/6, and BRD4 pathways.

General Experimental Workflow for SRX3177

Caption: A general workflow for in vitro experiments using SRX3177.

Troubleshooting Logic for Inconsistent Results

Caption: A logical flow for troubleshooting inconsistent experimental results.

References

• 1. SRX3177 Datasheet DC Chemicals [dcchemicals.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. SRX3177产品说明书 [selleck.cn]
• 7. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Some cancer drugs in clinical trials don't work by hitting their targets | Science Codex [sciencecodex.com]

troubleshooting inconsistent results with SRX3177

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common challenges and ensure the generation of robust and reproducible data when working with the multi-kinase inhibitor SRX3177.

Troubleshooting Guides & FAQs

This section is organized in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Section 1: Compound Handling and Storage

Q1: I am observing inconsistent results between experiments. Could it be related to how I am handling SRX3177?

A1: Yes, improper handling and storage of SRX3177 can be a significant source of variability. SRX3177 is soluble in DMSO, and it is crucial to follow proper storage procedures to maintain its stability and activity.[1][2][3][4][5]

Recommendations:

• Storage of Dry Compound: Store the solid form of SRX3177 at -20°C for up to 3 years or at 4°C for up to 2 years.[2]

• Stock Solutions: Prepare a concentrated stock solution in anhydrous DMSO. For example, a 10 mM stock solution can be prepared.[2][3]

• Storage of Stock Solutions: Aliquot the DMSO stock solution into single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][3]

• Working Dilutions: When preparing working dilutions in aqueous media, be aware that the compound may precipitate. It is recommended to vortex or sonicate the solution to ensure it is fully dissolved. The final concentration of DMSO in your cell culture media should be kept low (typically ≤ 0.1%) to minimize solvent-induced artifacts.[6]

Q2: My SRX3177 solution in DMSO appears to have precipitated after storage. What should I do?

A2: It is not uncommon for compounds to precipitate out of DMSO, especially after temperature fluctuations. Gently warm the solution to 37°C and vortex or sonicate until the precipitate is redissolved. Always visually inspect your stock solution for any precipitation before making your working dilutions.

Section 2: Inconsistent Cellular Assay Results

Q3: The IC50 value of SRX3177 varies significantly between my cell viability assays. What could be the cause?

A3: Inconsistent IC50 values can stem from several factors, particularly for a multi-targeted inhibitor like SRX3177 which affects cell cycle, survival, and transcription.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Step
Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Optimize the seeding density to ensure cells are in the logarithmic growth phase throughout the experiment.[6]
Inconsistent Incubation Times	Standardize all incubation times and temperatures precisely. Use a multi-channel pipette for simultaneous addition of reagents.[6]
Compound Solubility in Media	Visually inspect for precipitation when diluting the DMSO stock in your culture medium. If precipitation occurs, try vortexing or sonicating the diluted solution.
Cell Line Heterogeneity	Ensure you are using a consistent passage number of your cell line, as cellular responses can change over time in culture.
Assay Readout Timing	The multi-faceted mechanism of SRX3177 means that different effects manifest at different times. An early time point might primarily reflect PI3K inhibition, while later time points will incorporate the effects of CDK4/6 and BRD4 inhibition on cell cycle and transcription. A time-course experiment is recommended to determine the optimal endpoint.

Logical Flow for Troubleshooting Inconsistent IC50 Values:

Caption: Troubleshooting workflow for inconsistent IC50 values.

Q4: I am not seeing the expected downstream effects on all three pathways (CDK4/6, PI3K, and BRD4) simultaneously. Why might this be?

A4: The kinetics and cellular context can influence the observable effects on each pathway.

• Temporal Differences: Inhibition of PI3K signaling (e.g., reduced p-Akt) is often a rapid event, observable within a few hours. In contrast, the consequences of CDK4/6 inhibition (G1 arrest) and BRD4 inhibition (changes in gene expression, like c-Myc downregulation) may take longer to become apparent (e.g., 24-48 hours).

• Cellular Context: The relative dependence of your cell line on each of these pathways will dictate the magnitude of the observed effect. For example, a cell line with a PIK3CA mutation may show a more pronounced response to the PI3K inhibitory activity of SRX3177.

• Feedback Mechanisms: Inhibition of one pathway can sometimes lead to compensatory activation of another, which can complicate the interpretation of results from a multi-targeted inhibitor.[6]

Section 3: Target-Specific Assay Troubleshooting

Q5: My Western blot for phosphorylated Rb (a CDK4/6 target) shows high background. How can I improve this?

A5: High background in Western blotting can obscure your results. Here are some common causes and solutions when probing for phospho-proteins:

Potential Cause	Troubleshooting Step
Insufficient Blocking	Increase the concentration of your blocking agent (e.g., 5% BSA in TBST). For phospho-antibodies, BSA is generally preferred over milk, as milk contains casein, a phosphoprotein. Increase the blocking time to 1-2 hours at room temperature or overnight at 4°C.
Antibody Concentration Too High	Titrate your primary and secondary antibodies to determine the optimal concentration that provides a strong signal with low background.
Inadequate Washing	Increase the number and duration of washes after primary and secondary antibody incubations. Use a buffer containing a mild detergent like Tween-20 (e.g., TBST).
Overexposure	Reduce the film exposure time or the sensitivity of your detection reagent.

Q6: I am performing a ChIP-seq experiment to look at BRD4 occupancy, but I am getting low signal/yield after immunoprecipitation with SRX3177 treatment. What are some possible reasons?

A6: Low signal in a ChIP experiment can be due to several factors, especially when assessing the displacement of a protein by an inhibitor.

Potential Cause	Troubleshooting Step
Insufficient Cross-linking	Over-crosslinking can mask epitopes. Try reducing the formaldehyde (B43269) incubation time (e.g., to 5-10 minutes). Ensure the cross-linking reaction is properly quenched with glycine.
Inefficient Chromatin Shearing	Optimize sonication to achieve a fragment size of 200-500 bp. Inadequate shearing will lead to poor immunoprecipitation efficiency.
Ineffective Inhibition	Ensure that the concentration and duration of SRX3177 treatment are sufficient to displace BRD4 from chromatin. A time-course and dose-response experiment may be necessary.
Not Enough Starting Material	For ChIP, it is recommended to use an adequate amount of chromatin, typically from 1-5 million cells per immunoprecipitation.
Antibody Issues	Use a ChIP-validated antibody for BRD4. Ensure you are using the recommended amount of antibody for your IP.

Data Presentation

Table 1: In Vitro Inhibitory Potency (IC50) of SRX3177

Target	IC50 (nM)
CDK4	<2.5
CDK6	3.3
PI3Kα	79
PI3Kδ	83
PI3Kγ	3180
BRD4 BD1	33
BRD4 BD2	89

Data sourced from MedchemExpress product datasheet.[2][3]

Experimental Protocols

Protocol 1: Western Blot Analysis of SRX3177 Target Engagement

This protocol is designed to assess the effect of SRX3177 on the phosphorylation of Rb (a CDK4/6 target), the phosphorylation of Akt (a PI3K target), and the expression of c-Myc (a downstream target of BRD4).

• Cell Culture and Treatment:

  • Seed cells (e.g., JeKo-1, Mino, or another sensitive cell line) in 6-well plates and allow them to adhere and reach 70-80% confluency.

  • Treat cells with SRX3177 (e.g., 1 µM) or vehicle control (DMSO) for the desired time points (e.g., 2, 6, 12, 24 hours).[2][7]

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-30 µg) by boiling in Laemmli sample buffer.

  • Separate proteins on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-phospho-Rb (Ser807/811), anti-phospho-Akt (Ser473), anti-c-Myc, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: Chromatin Immunoprecipitation (ChIP)-qPCR for BRD4 Occupancy

This protocol is for assessing the displacement of BRD4 from the MYC promoter by SRX3177.

• Cell Treatment and Cross-linking:

  • Culture cells (e.g., Mino) to ~80-90% confluency.

  • Treat cells with SRX3177 (e.g., 1 µM) or vehicle control (DMSO) for an optimized duration (e.g., 4-8 hours).[7][8]

  • Add formaldehyde to a final concentration of 1% and incubate for 10 minutes at room temperature to cross-link proteins to DNA.

  • Quench the reaction with glycine.

• Cell Lysis and Chromatin Shearing:

  • Lyse the cells and isolate the nuclei.

  • Sonicate the chromatin to an average fragment size of 200-500 bp.

• Immunoprecipitation:

  • Pre-clear the chromatin with Protein A/G beads.

  • Incubate the chromatin with an anti-BRD4 antibody or a negative control IgG overnight at 4°C.[9]

  • Add Protein A/G beads to capture the antibody-protein-DNA complexes.

• Washing and Elution:

  • Wash the beads with a series of buffers (low salt, high salt, LiCl) to remove non-specifically bound chromatin.

  • Elute the immunoprecipitated complexes from the beads.

• Reverse Cross-links and DNA Purification:

  • Reverse the formaldehyde cross-links by heating at 65°C.

  • Treat with Proteinase K to digest proteins.

  • Purify the DNA using a commercial DNA purification kit.

• qPCR Analysis:

  • Perform qPCR using primers specific for the MYC promoter and a negative control region.

  • Analyze the data as "percent input" or "fold enrichment" over the IgG control.

Mandatory Visualization

Signaling Pathway Diagrams

Caption: SRX3177 mechanism of action on its three target pathways.

Experimental Workflow Diagram

Caption: Western blot workflow for SRX3177 target validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. SRX3177 Datasheet DC Chemicals [dcchemicals.com]
• 6. benchchem.com [benchchem.com]
• 7. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Compensatory induction of MYC expression by sustained CDK9 inhibition via a BRD4-dependent mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: SRX3177 Resistance Mechanisms in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating mechanisms of resistance to the novel triple inhibitor, SRX3177.

Frequently Asked Questions (FAQs)

Q1: What is SRX3177 and what are its molecular targets?

SRX3177 is a novel small-molecule inhibitor that simultaneously targets three key oncogenic pathways.[1] It is a potent, ATP-competitive inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), phosphoinositide 3-kinase (PI3K), and the bromodomain and extraterminal (BET) protein BRD4.[1][2] By targeting these three distinct cancer-driving mechanisms, SRX3177 is designed to achieve a more potent and durable anti-cancer effect compared to single-target agents.[2]

Q2: What is the rationale for targeting CDK4/6, PI3K, and BRD4 simultaneously?

The simultaneous inhibition of these three pathways is intended to create a multi-pronged attack on cancer cell proliferation and survival.[2]

• CDK4/6 inhibition leads to cell cycle arrest in the G1 phase.[1]

• PI3K inhibition blocks a critical survival signaling pathway.[2]

• BRD4 inhibition downregulates the transcription of key oncogenes like MYC and cyclin D1, further promoting cell cycle arrest.[1]

This triple inhibition is hypothesized to be more efficacious and less prone to resistance than targeting each pathway individually.[2]

Q3: What kind of anti-cancer activity has been observed with SRX3177?

SRX3177 has demonstrated potent anti-proliferative activity in various cancer cell lines, including mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma.[1] It has shown significantly greater potency compared to single inhibitors of its target pathways and has been effective in overcoming resistance to other targeted therapies, such as the BTK inhibitor ibrutinib (B1684441) in mantle cell lymphoma.[3] Furthermore, SRX3177 has been shown to be significantly less toxic to normal cells compared to a combination of three separate inhibitors targeting CDK4/6, PI3K, and BRD4.[1][2]

Troubleshooting Guides

Issue 1: Decreased sensitivity or acquired resistance to SRX3177 in our cancer cell line model.

Possible Cause 1: Alterations in Drug Target

• Hypothesis: Mutations in the drug-binding sites of CDK4, CDK6, PI3K, or BRD4 may prevent SRX3177 from effectively engaging its targets.

• Troubleshooting/Investigation:

  • Sequence the target genes: Perform Sanger or next-generation sequencing of the coding regions of CDK4, CDK6, PIK3CA (and other relevant PI3K subunits), and BRD4 in both the parental (sensitive) and resistant cell lines to identify any acquired mutations.

  • Molecular modeling: If mutations are identified, use in silico modeling to predict their impact on the binding of SRX3177.

  • Functional validation: Introduce the identified mutations into the parental cell line using CRISPR-mediated gene editing to confirm their role in conferring resistance.[4]

Possible Cause 2: Activation of Compensatory Signaling Pathways

• Hypothesis: Cancer cells may develop resistance by upregulating alternative signaling pathways to bypass the effects of SRX3177. This could involve the activation of other cell cycle kinases, parallel survival pathways, or different transcriptional regulators.

• Troubleshooting/Investigation:

  • Phospho-proteomic and transcriptomic analysis: Use techniques like mass spectrometry-based phospho-proteomics and RNA sequencing to compare the signaling landscapes of parental and resistant cells, both with and without SRX3177 treatment. This can help identify upregulated pathways in the resistant cells.

  • Western blotting: Validate the findings from proteomics and transcriptomics by examining the phosphorylation status and expression levels of key proteins in the suspected compensatory pathways.

  • Combination therapy: Test the efficacy of combining SRX3177 with inhibitors of the identified compensatory pathways to see if sensitivity can be restored in the resistant cells.

Possible Cause 3: Increased Drug Efflux

• Hypothesis: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/ABCB1) or breast cancer resistance protein (BCRP/ABCG2), can lead to increased efflux of SRX3177 from the cancer cells, reducing its intracellular concentration and efficacy.[5][6]

• Troubleshooting/Investigation:

  • Gene and protein expression analysis: Use qRT-PCR and Western blotting to compare the expression levels of various ABC transporter genes (ABCB1, ABCG2, etc.) in parental and resistant cells.

  • Efflux pump inhibition: Treat resistant cells with known ABC transporter inhibitors (e.g., verapamil, elacridar) in combination with SRX3177 to determine if this restores sensitivity.

  • Intracellular drug accumulation assay: Use techniques like liquid chromatography-mass spectrometry (LC-MS) to measure and compare the intracellular concentration of SRX3177 in parental and resistant cells over time.

Issue 2: High variability in IC50 values for SRX3177 across experiments.

• Possible Cause: Inconsistent experimental conditions can significantly affect the measured potency of a drug.

• Troubleshooting/Investigation:

  • Standardize cell seeding density: Ensure that cells are seeded at a consistent density for all experiments, as cell density can influence drug response.[7]

  • Monitor cell health and passage number: Use cells that are in the logarithmic growth phase and within a consistent range of passage numbers.

  • Consistent drug preparation and storage: Prepare fresh dilutions of SRX3177 from a validated stock solution for each experiment and follow recommended storage conditions.

  • Uniform assay duration: Maintain a consistent duration of drug exposure across all experiments.[7]

Quantitative Data Summary

Table 1: In Vitro Potency of SRX3177

Target/Cell Line	IC50 (nM)	Reference
Enzymatic Assays
CDK4	2.54	[1]
CDK6	3.26	[1]
PI3Kα	79.3	[1]
PI3Kδ	83.4	[1]
BRD4 (BD1)	32.9	[1]
BRD4 (BD2)	88.8	[1]
Cell-Based Assays
Mantle Cell Lymphoma (JeKo-1)	340	[3]
Mantle Cell Lymphoma (Mino)	29	[3]
Mantle Cell Lymphoma (Rec-1)	630	[3]
Mantle Cell Lymphoma (Ibrutinib-resistant JeKo-1)	150	[3]
Neuroblastoma	385 (maximal)	[1]
Hepatocellular Carcinoma	495 (maximal)	[1]

Experimental Protocols

Protocol 1: Generation of SRX3177-Resistant Cancer Cell Lines

This protocol describes a method for generating drug-resistant cell lines through continuous exposure to increasing concentrations of SRX3177.[4][8]

• Determine the initial IC50: First, determine the half-maximal inhibitory concentration (IC50) of SRX3177 in the parental cancer cell line using a standard cell viability assay (e.g., MTT or CellTiter-Glo).

• Initial drug exposure: Begin by culturing the parental cells in media containing SRX3177 at a concentration equal to the IC10-IC20.

• Dose escalation: Once the cells have recovered and are proliferating steadily, increase the concentration of SRX3177 by 1.5- to 2-fold.[8] If significant cell death occurs, reduce the fold-increase to 1.1- to 1.5-fold.[8]

• Repeat dose escalation: Continue this process of stepwise dose escalation. At each step, allow the cell population to stabilize and resume proliferation before the next concentration increase.

• Characterize resistant population: After several months of continuous culture, the resulting cell population should exhibit a significantly higher IC50 for SRX3177 compared to the parental line.[8]

• Cryopreservation: It is crucial to cryopreserve cell stocks at various stages of the resistance induction process.

Protocol 2: Cell Viability Assay to Compare Parental and Resistant Cell Lines

This protocol uses a tetrazolium-based (MTT) assay to compare the sensitivity of parental and SRX3177-resistant cell lines.[9]

• Cell Seeding: Seed both parental and resistant cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Drug Treatment: Treat the cells in triplicate with a serial dilution of SRX3177 for 72 hours. Include DMSO-treated wells as a vehicle control.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the IC50 values for both cell lines by plotting the percentage of cell viability against the drug concentration and fitting the data to a nonlinear regression curve. A significant increase in the IC50 value for the resistant line confirms the resistance phenotype.[8]

Visualizations

Caption: Signaling pathways targeted by SRX3177.

Caption: Experimental workflow for investigating SRX3177 resistance.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Discovery of novel CDK4/6-PI3K-BRD4 inhibitor SRX3177 for augmented anti-cancer activity - Guillermo Morales [grantome.com]
• 3. ashpublications.org [ashpublications.org]
• 4. blog.crownbio.com [blog.crownbio.com]
• 5. Cellular resistance mechanisms in cancer and the new approaches to overcome resistance mechanisms chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 8. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Mitigating SRX3177-Induced Cellular Stress Responses

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with SRX3177-induced cellular stress.

Frequently Asked Questions (FAQs)

Q1: What is SRX3177 and what is its primary mechanism of action?

SRX3177 is a potent, triple-action small molecule inhibitor that simultaneously targets three key oncogenic pathways: cyclin-dependent kinases 4 and 6 (CDK4/6), phosphoinositide 3-kinase (PI3K), and the bromodomain and extra-terminal (BET) proteins.[1] By inhibiting these targets, SRX3177 is designed to induce cell cycle arrest and apoptosis in cancer cells.[2]

Q2: What are the expected cellular responses to SRX3177 treatment?

The primary and expected cellular responses to SRX3177 treatment are cell cycle arrest, typically at the G1 phase, and the induction of apoptosis (programmed cell death).[2] Researchers can also expect to see a decrease in the stability and transcription of oncogenes regulated by BET proteins, such as c-Myc.[1]

Q3: What are the potential off-target effects or unexpected cellular stress responses that can be induced by SRX3177?

Due to its multi-targeted nature, SRX3177 may induce complex cellular stress responses beyond its intended on-target effects. Given that it inhibits PI3K and BET proteins, there is a potential for the induction of oxidative stress and endoplasmic reticulum (ER) stress, respectively.[3][4] Unexpectedly high levels of cytotoxicity, even at low concentrations, or the activation of unforeseen signaling pathways could be indicative of such stress responses.

Q4: How can I determine if SRX3177 is inducing oxidative stress in my cell line?

The presence of oxidative stress can be determined by measuring the levels of reactive oxygen species (ROS) within the cells. A common method for this is using the cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), which fluoresces upon oxidation by ROS.[5] An increase in fluorescence intensity in SRX3177-treated cells compared to control cells would indicate an induction of oxidative stress.

Q5: What are the signs of endoplasmic reticulum (ER) stress, and how can I test for it after SRX3177 treatment?

ER stress is characterized by the accumulation of unfolded or misfolded proteins in the ER lumen, which in turn activates the unfolded protein response (UPR). Key markers of UPR activation that can be assessed by Western blotting include the phosphorylation of PERK and eIF2α, and the increased expression of ATF4, CHOP, and GRP78/BiP.[6][7] An upregulation of these markers in response to SRX3177 would suggest the induction of ER stress.

Troubleshooting Guides

Problem 1: Higher than expected cytotoxicity or cell death at low concentrations of SRX3177.

Possible Cause	Troubleshooting/Mitigation Strategy
Induction of Oxidative Stress: The PI3K inhibitory activity of SRX3177 may lead to the generation of reactive oxygen species (ROS), causing cellular damage and death.[3][8]	1. Assess ROS levels: Use a fluorescent probe like DCFH-DA to quantify ROS production. 2. Co-treatment with antioxidants: Treat cells with N-acetylcysteine (NAC) (a common ROS scavenger) alongside SRX3177 to determine if cytotoxicity is reduced.
Induction of Endoplasmic Reticulum (ER) Stress: The BET inhibitory component of SRX3177 can disrupt protein homeostasis, leading to ER stress and apoptosis.[4][9]	1. Monitor UPR markers: Perform Western blot analysis for key ER stress markers such as p-PERK, p-eIF2α, ATF4, and CHOP. 2. Use of chemical chaperones: Co-treat cells with a chemical chaperone like 4-phenylbutyric acid (4-PBA) or tauroursodeoxycholic acid (TUDCA) to help alleviate ER stress.
Off-target Kinase Inhibition: Although designed to be selective, off-target effects on other kinases can contribute to toxicity.	1. Perform kinome profiling: If available, use kinome profiling services to identify unintended kinase targets of SRX3177 in your specific cell model. 2. Dose titration: Carefully titrate SRX3177 to the lowest effective concentration to minimize off-target effects.

Problem 2: Inconsistent or variable experimental results with SRX3177.

Possible Cause	Troubleshooting/Mitigation Strategy
Cell Line Heterogeneity: Different cancer cell lines can have varying sensitivities to the different inhibitory activities of SRX3177.	1. Characterize your cell line: Ensure the genetic background of your cell line is well-documented, particularly the status of the PI3K/AKT/mTOR and cell cycle pathways. 2. Test multiple cell lines: If possible, validate key findings in more than one cell line to ensure the observed effects are not cell-type specific.
Compound Stability and Handling: Improper storage or handling of SRX3177 can lead to degradation and loss of activity.	1. Follow storage recommendations: Store SRX3177 as recommended by the supplier, typically desiccated and protected from light. 2. Prepare fresh solutions: Prepare working solutions of SRX3177 fresh for each experiment from a frozen stock. Avoid repeated freeze-thaw cycles.
Assay-Specific Artifacts: The method used to assess cell viability or stress can be prone to artifacts.	1. Use orthogonal assays: Confirm key results using at least two different assay methods (e.g., for apoptosis, use both Annexin V staining and caspase activity assays). 2. Include proper controls: Always include vehicle-only controls, and for stress assays, include positive and negative controls.

Data Presentation

Table 1: IC50 Values of SRX3177 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
JeKo-1	Mantle Cell Lymphoma	Not explicitly stated, but used at 1 µM for experiments[1]
Mino	Mantle Cell Lymphoma	Not explicitly stated, but used at 1 µM for experiments[1]
Huh7	Hepatocellular Carcinoma	Not explicitly stated, treatment at 30 mg/kg in xenograft model[2]
CHLA-255	Neuroblastoma	Not explicitly stated, used at IC50 and IC10 concentrations[2]
Calu-3	Lung Carcinoma	0.25[1][10]

Experimental Protocols

Assessment of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • SRX3177

  • Annexin V-FITC Apoptosis Detection Kit

  • Phosphate-Buffered Saline (PBS)

  • Binding Buffer (provided with the kit)

  • Flow cytometer

• Procedure:

  • Seed cells in a 6-well plate and treat with desired concentrations of SRX3177 (and a vehicle control) for the desired time period (e.g., 24, 48 hours).

  • Harvest both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, G2/M).

• Materials:

  • SRX3177

  • Phosphate-Buffered Saline (PBS)

  • 70% Ethanol (B145695) (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Treat cells with SRX3177 as described in the apoptosis protocol.

  • Harvest cells, wash with PBS, and centrifuge.

  • Resuspend the cell pellet in 1 mL of ice-cold PBS.

  • While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate at -20°C for at least 2 hours (or overnight).

  • Centrifuge the fixed cells and wash the pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze by flow cytometry.

Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe DCFH-DA to measure levels of intracellular ROS.[5]

• Materials:

  • SRX3177

  • 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

  • Phosphate-Buffered Saline (PBS)

  • Serum-free culture medium

  • Positive control (e.g., H₂O₂)

  • Negative control (e.g., N-acetylcysteine, NAC)

  • Fluorescence microplate reader or fluorescence microscope

• Procedure:

  • Seed cells in a 96-well black, clear-bottom plate.

  • Treat cells with SRX3177, H₂O₂ (positive control), and SRX3177 + NAC (negative control) for the desired time.

  • Remove the treatment medium and wash cells with warm PBS.

  • Load the cells with 10 µM DCFH-DA in serum-free medium for 30-45 minutes at 37°C.

  • Wash the cells twice with warm PBS.

  • Add 100 µL of PBS to each well.

  • Measure fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~535 nm) or visualize under a fluorescence microscope.

Western Blot for ER Stress Markers

This protocol is for detecting the expression levels of key proteins in the Unfolded Protein Response (UPR) pathway.[6][11]

• Materials:

  • SRX3177

  • Tunicamycin or Thapsigargin (positive controls for ER stress)

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • Primary antibodies against p-PERK, p-eIF2α, ATF4, CHOP, GRP78/BiP, and a loading control (e.g., β-actin or GAPDH)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Western blotting equipment

• Procedure:

  • Treat cells with SRX3177 and a positive control (e.g., tunicamycin) for an appropriate time (e.g., 6-24 hours).

  • Lyse the cells and quantify protein concentration.

  • Separate proteins by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane and incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

Visualizations

Caption: SRX3177 inhibits CDK4/6, PI3K, and BET pathways, leading to cell cycle arrest and apoptosis.

Caption: A troubleshooting workflow for addressing high cytotoxicity induced by SRX3177.

Caption: Experimental workflow for the detection of SRX3177-induced reactive oxygen species (ROS).

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BET bromodomain inhibitors synergize with ATR inhibitors to induce DNA damage, apoptosis, senescence-associated secretory pathway and ER stress in Myc-induced lymphoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Methods for Studying ER Stress and UPR Markers in Human Cells | Springer Nature Experiments [experiments.springernature.com]
• 7. Measuring ER stress and the unfolded protein response using mammalian tissue culture system - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PI3K/mTOR inhibitors promote G6PD autophagic degradation and exacerbate oxidative stress damage to radiosensitize small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Co-inhibition of BET and proteasome enhances ER stress and Bim-dependent apoptosis with augmented cancer therapeutic efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Interpreting Unexpected Phenotypes with SRX3177 Treatment

Welcome to the technical support center for SRX3177, a potent triple inhibitor of PI3K, CDK4/6, and BRD4. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and interpret unexpected phenotypes that may arise during preclinical experiments with SRX3177.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of SRX3177?

SRX3177 is a small molecule inhibitor that simultaneously targets three key oncogenic pathways. It is an ATP-competitive inhibitor of Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-Kinase (PI3K), and a BET (Bromodomain and Extra-Terminal domain) inhibitor targeting BRD4.[1] This multi-targeted approach is designed to induce cell cycle arrest, inhibit cell proliferation, and promote apoptosis in cancer cells.[1]

Q2: What are the expected downstream effects of SRX3177 treatment?

Based on its targets, SRX3177 is expected to:

• Inhibit PI3K signaling: This leads to a decrease in the phosphorylation of AKT (p-AKT), a key downstream effector.

• Inhibit CDK4/6 activity: This results in reduced phosphorylation of the Retinoblastoma protein (p-Rb), leading to G1 cell cycle arrest.[1]

• Inhibit BRD4 function: This disrupts the transcription of key oncogenes, most notably c-MYC.[2]

Q3: In which cancer cell lines has SRX3177 shown efficacy?

SRX3177 has demonstrated potent anti-proliferative activity in a variety of cancer cell lines, including those from mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma.[1] It has also been shown to overcome ibrutinib (B1684441) resistance in mantle cell lymphoma cell lines.[3]

Q4: Is SRX3177 toxic to normal cells?

Preclinical studies have suggested that SRX3177 is significantly less toxic to normal epithelial cells compared to the combination of single inhibitors targeting PI3K, CDK4/6, and BRD4.[1][4]

Troubleshooting Unexpected Phenotypes

Researchers may occasionally observe phenotypes that are not immediately consistent with the expected mechanism of action of SRX3177. This section provides guidance on interpreting and investigating such results.

Scenario 1: Paradoxical Activation of a Pro-Survival Pathway

Question: I've treated my cancer cell line with SRX3177 and, while I see the expected decrease in p-Rb and c-MYC, I'm observing a paradoxical increase in the phosphorylation of a downstream effector in the MAPK/ERK pathway (e.g., p-ERK). Why is this happening?

Possible Explanations and Troubleshooting Steps:

• Feedback Loops: Inhibition of the PI3K/AKT/mTOR pathway can sometimes lead to the activation of alternative survival pathways through the relief of negative feedback loops. The PI3K/AKT and MAPK/ERK pathways are known to have complex crosstalk.

• Cellular Context: The specific genetic background of your cell line (e.g., mutations in RAS or other MAPK pathway components) can influence its response to pathway inhibition.

• Off-Target Effects: While SRX3177 is a potent inhibitor of its three main targets, like all small molecules, it may have off-target effects at higher concentrations. However, off-target effects are a common mechanism of action for many cancer drugs.[5][6]

Suggested Experimental Workflow:

Fig. 1: Workflow for investigating paradoxical p-ERK activation.

Scenario 2: Cell Cycle Arrest without Significant Apoptosis

Question: My cell cycle analysis shows a clear G1 arrest after SRX3177 treatment, as expected. However, my apoptosis assays (e.g., Annexin V/PI staining) show only a modest increase in cell death, even after prolonged incubation. Why aren't the cells dying?

Possible Explanations and Troubleshooting Steps:

• Cytostatic vs. Cytotoxic Effects: In some cell lines, the dominant effect of SRX3177 may be cytostatic (inhibiting proliferation) rather than cytotoxic (inducing cell death). This can be dependent on the cellular context and the presence of other survival signals.

• Induction of Senescence: Potent G1 arrest can sometimes lead to a state of cellular senescence, a form of irreversible growth arrest where cells remain viable but do not divide.

• Apoptosis Assay Timing: The peak of apoptosis may occur at a later time point than you have assayed.

Suggested Experimental Workflow:

Fig. 2: Workflow for investigating lack of apoptosis post-G1 arrest.

Quantitative Data Summary

The following tables summarize the in vitro potency of SRX3177 across its primary targets and in various cancer cell lines.

Table 1: In Vitro Enzymatic Inhibition Profile of SRX3177

Target	IC50 (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4-BD1	32.9
BRD4-BD2	88.8

Data sourced from SignalRx Pharmaceuticals Inc. press release.[4]

Table 2: Anti-proliferative Activity of SRX3177 in Cancer Cell Lines

Cell Line	Cancer Type	Maximal IC50 (nM)
JeKo-1	Mantle Cell Lymphoma	578
Neuroblastoma Panel	Neuroblastoma	385
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	495

Data sourced from an AACR Annual Meeting abstract.[1]

Signaling Pathway Diagram

The following diagram illustrates the primary signaling pathways targeted by SRX3177 and their downstream effects.

Fig. 3: SRX3177 targets PI3K, CDK4/6, and BRD4 signaling pathways.

Experimental Protocols

Western Blot for Pathway Analysis

• Sample Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay.

• Gel Electrophoresis: Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

• Protein Transfer: Transfer separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in 5% non-fat milk or BSA in TBST.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies (e.g., anti-p-AKT, anti-p-Rb, anti-c-MYC, anti-β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an ECL substrate and a chemiluminescence imaging system.

Cell Cycle Analysis by Flow Cytometry

• Cell Harvest: Harvest cells and wash with cold PBS.

• Fixation: Fix cells in ice-cold 70% ethanol (B145695) while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Wash cells to remove ethanol and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The G0/G1, S, and G2/M phases of the cell cycle can be distinguished based on fluorescence intensity.[6][7]

Apoptosis Assay using Annexin V/PI Staining

• Cell Harvest: Collect both adherent and floating cells.

• Washing: Wash cells with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and propidium iodide (PI).

• Incubation: Incubate the cells in the dark for 15-20 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry. Healthy cells are Annexin V and PI negative. Early apoptotic cells are Annexin V positive and PI negative. Late apoptotic or necrotic cells are both Annexin V and PI positive.[1][2][5]

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - GH [thermofisher.com]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. Flow cytometry with PI staining | Abcam [abcam.com]
• 7. Cell cycle analysis - Wikipedia [en.wikipedia.org]

Technical Support Center: SRX3177 Assay Interference and Control Experiments

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers utilizing SRX3177, a potent triple-action inhibitor of Cyclin-Dependent Kinases 4 and 6 (CDK4/6), Phosphoinositide 3-kinase (PI3K), and the Bromodomain and Extra-Terminal (BET) protein BRD4. Due to its multi-targeted nature, SRX3177 can lead to complex cellular effects that may interfere with common experimental assays. This resource is designed to help you identify and mitigate these potential interferences.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for SRX3177?

SRX3177 is a small molecule inhibitor that simultaneously targets three key oncogenic pathways.[1]

• CDK4/6 Inhibition: It is a potent, ATP-competitive inhibitor of CDK4 and CDK6, which are critical for cell cycle progression. Inhibition of CDK4/6 leads to decreased phosphorylation of the Retinoblastoma (Rb) protein, preventing the release of E2F transcription factors and causing cell cycle arrest in the G1 phase.[1][2]

• PI3K Inhibition: It targets the alpha and delta isoforms of PI3K, key components of a signaling pathway that promotes cell survival, proliferation, and growth. Downstream effects of PI3K inhibition include a decrease in Akt phosphorylation.[1][3]

• BRD4 Inhibition: It inhibits the BD1 and BD2 bromodomains of BRD4, an epigenetic reader that regulates the transcription of key oncogenes like MYC. By blocking BRD4, SRX3177 downregulates the transcription of these critical genes, further contributing to cell cycle arrest.[1][3]

This triple-action mechanism is designed to create a multi-pronged attack on cancer cell signaling pathways.[1][3]

Troubleshooting Guides

Issue 1: Unexpected results in cell viability or cytotoxicity assays.

Q2: My cell viability assay (e.g., MTT, MTS, CellTiter-Glo®) shows a decrease in signal, but I'm not sure if it's due to cell death (cytotoxicity) or inhibition of proliferation (cytostasis). How can I distinguish between these effects?

This is a critical question when working with SRX3177, as its CDK4/6 inhibition is designed to induce cell cycle arrest (a cytostatic effect), while its combined pathway inhibition can also lead to apoptosis (a cytotoxic effect).[1][4] Standard endpoint viability assays that measure metabolic activity or ATP content often cannot distinguish between these two outcomes.[5]

Control Experiment: Differentiating Cytostatic vs. Cytotoxic Effects

To resolve this, you should complement your initial viability assay with methods that specifically measure cell death and cell proliferation over time.

Experimental Protocol:

• Cell Seeding: Plate your cells at a density that allows for several population doublings over the course of the experiment.

• Treatment: Treat cells with SRX3177 at various concentrations alongside a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., staurosporine).

• Time-Course Analysis: At multiple time points (e.g., 24, 48, 72 hours), perform the following parallel assays:

  • Cell Counting: Harvest and count the total number of cells in designated wells using a hemocytometer or an automated cell counter. A cytostatic effect will result in a plateau of cell numbers, while a cytotoxic effect will lead to a decrease in cell numbers below the initial seeding density.

  • Apoptosis Assay: Stain cells with Annexin V and a viability dye like Propidium Iodide (PI) or DAPI and analyze by flow cytometry.[4] An increase in the Annexin V positive population indicates apoptosis (cytotoxicity).[6][7]

  • Membrane Integrity Assay: Measure the release of lactate (B86563) dehydrogenase (LDH) into the culture medium, which is an indicator of necrotic cell death.[5]

Data Interpretation:

Observation	Interpretation
Cell number plateaus; Low Annexin V/PI staining.	Predominantly Cytostatic Effect
Cell number decreases; High Annexin V/PI staining.	Predominantly Cytotoxic Effect
Cell number plateaus; High Annexin V/PI staining.	Combination of Cytostatic and Cytotoxic Effects

Q3: In my CellTiter-Glo® (ATP-based) assay, I see a much stronger inhibitory effect with SRX3177 than in my MTT assay. Why might this be?

This discrepancy can arise from SRX3177's multi-target profile. The CellTiter-Glo® assay measures ATP levels as a surrogate for cell viability.[8][9] SRX3177 inhibits the PI3K/Akt/mTOR pathway, which is a major regulator of cellular metabolism and ATP production.[1][10] Therefore, SRX3177 can directly reduce cellular ATP levels, leading to a drop in the luminescent signal that may be independent of, or exaggerated compared to, its actual effect on cell number or mitochondrial reductase activity (measured by MTT assays).

Control Experiment: ATP Depletion Check

This experiment will determine if SRX3177 directly interferes with the ATP levels in your cells, independent of cell death.

Experimental Protocol:

• Parallel Plates: Seed two identical plates of your cells.

• Treatment: Treat both plates with a serial dilution of SRX3177 and controls for the same duration (e.g., 24 hours).

• Assay Performance:

  • Plate 1: Perform the CellTiter-Glo® assay as per the manufacturer's protocol.[11]

  • Plate 2: Perform a non-ATP-based viability assay, such as MTT or a real-time impedance-based assay.[1] Alternatively, perform a direct cell count.

• ATP Standard Curve (Optional but Recommended): To ensure the compound is not directly inhibiting the luciferase enzyme in the CellTiter-Glo® reagent, you can perform an ATP standard curve in the presence and absence of SRX3177.[8][12]

Data Interpretation:

• If the IC50 from the CellTiter-Glo® assay is significantly lower than that from the MTT assay or cell count, it suggests that SRX3177 is causing ATP depletion that contributes to the signal reduction.

• This does not invalidate the CellTiter-Glo® result but adds important mechanistic insight. The ATP depletion itself may be a key part of SRX3177's anti-cancer activity.

Issue 2: Unexpected results in reporter gene assays (e.g., Luciferase, GFP).

Q4: I am using a luciferase reporter to study a specific transcription factor, but treatment with SRX3177 is decreasing my signal. How do I know if this is a real effect on my pathway or an off-target effect?

SRX3177's inhibition of BRD4 can cause widespread transcriptional changes, which can interfere with reporter assays.[1] BRD4 is a general transcriptional co-activator, and its inhibition can lead to a global, non-specific decrease in transcription, including the transcription of your luciferase or GFP reporter gene. This can be misinterpreted as specific inhibition of your pathway of interest.

Control Experiment: Differentiating Specific vs. General Transcriptional Effects

This control is essential to validate any results from reporter assays.

Experimental Protocol:

• Co-transfection with a Constitutive Reporter: In your experiment, co-transfect your cells with two plasmids:

  • Plasmid 1: Your experimental reporter (e.g., NF-κB-luciferase).

  • Plasmid 2: A control reporter driven by a strong, constitutive promoter that is known to be BRD4-independent (e.g., a minimal TK promoter driving Renilla luciferase or a different fluorescent protein). If a BRD4-independent promoter is not known for your system, a commonly used strong viral promoter like CMV can be used, but results should be interpreted with caution.

• Treatment: Treat the co-transfected cells with SRX3177, a vehicle control, and a positive control for your pathway.

• Dual-Luciferase® or Ratiometric Measurement: Measure the activity of both reporters. Normalize the signal from your experimental reporter to the signal from the constitutive control reporter.

Data Interpretation:

• Scenario A: The activity of both your experimental reporter and the constitutive reporter decrease upon SRX3177 treatment. This suggests a general, non-specific effect on transcription, likely due to BRD4 inhibition. The normalized ratio may show little to no change, indicating your pathway of interest is not specifically affected.

• Scenario B: The activity of your experimental reporter decreases significantly, while the constitutive reporter remains stable or decreases to a much lesser extent. This provides stronger evidence that SRX3177 is specifically inhibiting your pathway of interest.

Quantitative Data Summary

The following table summarizes the in vitro efficacy of SRX3177 across various cancer cell lines, including its effects on the cell cycle and apoptosis.

Cell Line	Assay Type	Parameter	Value	Reference
Mantle Cell Lymphoma (Jeko-1)	Enzymatic	IC50 (CDK4)	2.54 nM	[1]
Enzymatic	IC50 (CDK6)	3.26 nM	[1]
Enzymatic	IC50 (PI3Kα)	79.3 nM	[1]
Enzymatic	IC50 (BRD4-BD1)	32.9 nM	[1]
Cell Viability	IC50	578 nM	[1]
Apoptosis (Annexin V)	% Apoptotic Cells (24h, IC50)	~40%	[4]
Cell Cycle (PI Staining)	% G1 Arrest (24h, IC50)	Significant Increase	[4]
Neuroblastoma (CHLA-255)	Cell Viability	IC50	385 nM	[1]
Apoptosis (Annexin V)	% Apoptotic Cells (24h, IC50)	~35%	[4]
Cell Cycle (PI Staining)	% G1 Arrest (24h, IC50)	Significant Increase	[4]
Hepatocellular Carcinoma (Huh7)	Cell Viability	IC50	495 nM	[1]
Apoptosis (Annexin V)	% Apoptotic Cells (24h, IC50)	~25%	[4]
Cell Cycle (PI Staining)	% G1 Arrest (24h, IC50)	Significant Increase	[4]

Visualizations

Signaling Pathway of SRX3177

Caption: SRX3177 simultaneously inhibits PI3K, CDK4/6, and BRD4.

Experimental Workflow: Differentiating Cytostatic and Cytotoxic Effects

Caption: Workflow for distinguishing cytostatic vs. cytotoxic effects.

Logic Diagram: Troubleshooting a Reporter Gene Assay

References

• 1. A label-free, impedance-based real time assay to identify drug-induced toxicities and differentiate cytostatic from cytotoxic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effects of proliferation status and cell cycle phase on the responses of single cells to chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Robust high-throughput kinetic analysis of apoptosis with real-time high-content live-cell imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A quantitative real-time approach for discriminating apoptosis and necrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. promega.com [promega.com]
• 9. ATP cell viability assay | RE-Place [re-place.be]
• 10. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 11. promega.com [promega.com]
• 12. Celltiter Glo Luminescent Cell Viability Assay Protocol | PDF | Cytotoxicity | Luciferase [scribd.com]

Technical Support Center: Improving Reproducibility of SRX3177 Experiments

This technical support center is designed to provide researchers, scientists, and drug development professionals with a comprehensive resource for conducting experiments with the novel triple-action inhibitor, SRX3177. Our goal is to enhance experimental reproducibility by offering detailed protocols, troubleshooting guides, and a centralized repository of key data.

Frequently Asked Questions (FAQs)

Q1: What is SRX3177 and what is its mechanism of action?

A1: SRX3177 is a potent small molecule inhibitor that simultaneously targets three key oncogenic pathways. It is a triple inhibitor of Phosphoinositide 3-kinase (PI3K), Cyclin-Dependent Kinases 4 and 6 (CDK4/6), and the Bromodomain and Extra-Terminal (BET) protein BRD4.[1] By inhibiting these targets, SRX3177 disrupts cancer cell signaling, leading to cell cycle arrest and apoptosis.[1]

Q2: What are the downstream effects of SRX3177 treatment?

A2: SRX3177 has been shown to inhibit the phosphorylation of Akt (a downstream effector of PI3K) and Retinoblastoma protein (Rb) (a downstream effector of CDK4/6).[1] It also blocks the binding of BRD4 to chromatin, leading to the downregulation of oncogenes like c-Myc.[1]

Q3: In which cancer cell lines has SRX3177 shown efficacy?

A3: SRX3177 has demonstrated potent anti-proliferative activity in a variety of cancer cell lines, including those from mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma.[1]

Q4: What is the solubility and stability of SRX3177 in cell culture?

A4: While specific stability data in all types of cell culture media is not extensively published, it is crucial to ensure proper dissolution. SRX3177 is typically dissolved in DMSO to create a stock solution. It is recommended to test the solubility and stability in your specific cell culture medium, especially for long-term experiments, to avoid precipitation or degradation. Problems with solubility can lead to inaccurate effective concentrations.

Quantitative Data Summary

The following tables summarize the inhibitory activity and cellular potency of SRX3177 from published studies.

Table 1: In Vitro Inhibitory Activity of SRX3177

Target	IC₅₀ (nM)
CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4 (BD1)	32.9
BRD4 (BD2)	88.8

Data sourced from AACR Annual Meeting 2017 abstract.[1]

Table 2: Anti-proliferative Activity of SRX3177 in Cancer Cell Lines

Cell Line	Cancer Type	Maximal IC₅₀ (nM)
Mantle Cell Lymphoma Panel	Mantle Cell Lymphoma	578
Neuroblastoma Panel	Neuroblastoma	385
Hepatocellular Carcinoma Panel	Hepatocellular Carcinoma	495

Data sourced from AACR Annual Meeting 2017 abstract.[1]

Signaling Pathway and Experimental Workflows

To aid in the conceptual understanding of SRX3177's mechanism and its experimental evaluation, the following diagrams are provided.

SRX3177 inhibits PI3K, CDK4/6, and BRD4 pathways.

Workflow for Western Blot analysis of protein phosphorylation.

Detailed Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy and mechanism of action of SRX3177. These are generalized protocols and may require optimization for specific cell lines and experimental conditions.

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of SRX3177 on cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SRX3177 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Prepare serial dilutions of SRX3177 in complete medium. The final DMSO concentration should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the SRX3177 dilutions. Include a vehicle control (medium with DMSO).

• Incubate for the desired time period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium containing MTT and add 100 µL of solubilization solution to each well.

• Incubate for at least 2 hours at 37°C to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Protocol 2: Western Blot for Akt and Rb Phosphorylation

Objective: To assess the effect of SRX3177 on the phosphorylation of its downstream targets, Akt and Rb.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SRX3177 (dissolved in DMSO)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (p-Akt, total Akt, p-Rb, total Rb, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with SRX3177 at various concentrations and time points. Include a vehicle control.

• Wash cells with ice-cold PBS and lyse them with lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize protein concentrations and prepare samples with Laemmli buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities using densitometry software and normalize the phosphorylated protein levels to the total protein levels.

Protocol 3: Chromatin Immunoprecipitation (ChIP) for BRD4 Occupancy

Objective: To determine if SRX3177 displaces BRD4 from the promoter of its target genes (e.g., c-Myc).

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• SRX3177 (dissolved in DMSO)

• Formaldehyde (B43269) (for cross-linking)

• Glycine (to quench cross-linking)

• Cell lysis and nuclear lysis buffers

• Sonicator

• ChIP-grade anti-BRD4 antibody and IgG control

• Protein A/G magnetic beads

• Wash buffers

• Elution buffer

• RNase A and Proteinase K

• DNA purification kit

• qPCR primers for the c-Myc promoter and a negative control region

• qPCR master mix and instrument

Procedure:

• Treat cells with SRX3177 or vehicle (DMSO) for the desired time.

• Cross-link proteins to DNA by adding formaldehyde directly to the culture medium (1% final concentration) and incubating for 10 minutes at room temperature.

• Quench the cross-linking by adding glycine.

• Harvest and lyse the cells to isolate nuclei.

• Lyse the nuclei and shear the chromatin to fragments of 200-1000 bp using sonication.

• Pre-clear the chromatin with protein A/G beads.

• Incubate the chromatin overnight at 4°C with the anti-BRD4 antibody or an IgG control.

• Capture the antibody-protein-DNA complexes with protein A/G beads.

• Wash the beads to remove non-specific binding.

• Elute the complexes from the beads and reverse the cross-links.

• Treat with RNase A and Proteinase K to remove RNA and protein.

• Purify the DNA using a DNA purification kit.

• Perform qPCR using primers specific for the c-Myc promoter to quantify the amount of immunoprecipitated DNA.

• Analyze the data as a percentage of input and normalize to the IgG control.

Troubleshooting Guide

Problem 1: Low or no inhibition of cell viability observed.

• Possible Cause: SRX3177 degradation or precipitation.

  • Solution: Ensure the SRX3177 stock solution is properly stored at -20°C or -80°C. Prepare fresh dilutions for each experiment. Visually inspect the treatment media for any signs of precipitation. If solubility is an issue, consider using a different solvent or a lower concentration of DMSO in the final culture medium.

• Possible Cause: Incorrect concentration or treatment time.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal concentration and duration of SRX3177 treatment for your specific cell line.

• Possible Cause: Cell line is resistant to SRX3177.

  • Solution: Verify the expression of SRX3177 targets (PI3K pathway components, CDK4/6, BRD4) in your cell line. Consider using a positive control cell line known to be sensitive to SRX3177.

Problem 2: Inconsistent results in Western blot analysis.

• Possible Cause: Variable protein loading.

  • Solution: Ensure accurate protein quantification using a reliable method like the BCA assay. Always run a loading control (e.g., β-actin, GAPDH) to confirm equal loading across all lanes.

• Possible Cause: Poor antibody quality.

  • Solution: Use antibodies that have been validated for Western blotting. Titrate the primary antibody to determine the optimal concentration that gives a strong signal with minimal background.

• Possible Cause: Incomplete inhibition of phosphatases and proteases.

  • Solution: Always use freshly prepared lysis buffer containing a cocktail of phosphatase and protease inhibitors to preserve the phosphorylation status and integrity of your target proteins.

Problem 3: High background in ChIP assays.

• Possible Cause: Incomplete chromatin shearing.

  • Solution: Optimize sonication conditions to ensure chromatin is sheared to the appropriate size range (200-1000 bp). Verify fragment size on an agarose (B213101) gel.

• Possible Cause: Non-specific antibody binding.

  • Solution: Use a high-quality, ChIP-validated antibody. Always include an IgG control to determine the level of non-specific binding. Increase the number and stringency of washes.

• Possible Cause: Too much starting material.

  • Solution: Titrate the amount of chromatin and antibody used in the immunoprecipitation to find the optimal ratio that minimizes background while maximizing specific signal.

References

• 1. aacrjournals.org [aacrjournals.org]

Reference Data & Comparative Studies

SRX3177: A Paradigm Shift in Cancer Therapy by Simultaneously Targeting Three Key Oncogenic Pathways

A comprehensive analysis of the multi-target inhibitor SRX3177 versus traditional combination therapies with single-target inhibitors, supported by preclinical evidence.

In the landscape of cancer therapeutics, a novel small molecule, SRX3177, is emerging as a potent, single-agent solution that simultaneously targets three critical cancer-promoting pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic regulator bromodomain-containing protein 4 (BRD4). This rationally designed, triple-action inhibitor presents a significant advancement over conventional approaches that often rely on combinations of single-target drugs. Preclinical data robustly demonstrates that SRX3177 not only exhibits superior potency in cancer cells but also a significantly better safety profile compared to the combined administration of individual inhibitors targeting these pathways.

The rationale behind the development of SRX3177 is rooted in the concept of synthetic lethality, where the simultaneous disruption of multiple, parallel oncogenic signaling pathways leads to a more profound anti-cancer effect than inhibiting each pathway individually. Dysregulation of the PI3K/Akt pathway, aberrant cell cycle progression driven by CDK4/6, and the transcriptional upregulation of oncogenes like c-Myc by BRD4 are hallmarks of numerous malignancies. By engaging all three targets, SRX3177 offers a multi-pronged attack on cancer cell proliferation and survival.

Superior Potency and Enhanced Safety Profile of SRX3177

Comparative preclinical studies have highlighted the significant advantages of SRX3177 over a combination of single-target inhibitors. In a panel of cancer cell lines, including mantle cell lymphoma, neuroblastoma, and hepatocellular carcinoma, SRX3177 demonstrated a 5-fold greater potency than an equimolar combination of the PI3K inhibitor BKM120, the CDK4/6 inhibitor palbociclib, and the BRD4 inhibitor JQ1[1][2]. Furthermore, and of critical importance for clinical translation, SRX3177 was found to be 40-fold less toxic to normal epithelial cells than the co-administration of these three individual inhibitors, suggesting a wider therapeutic window[1][2].

Table 1: In Vitro Efficacy of SRX3177 versus Combination of Single-Target Inhibitors

Treatment	Maximal IC50 in Cancer Cell Lines	Relative Potency (vs. Combination)	Relative Toxicity in Normal Cells (vs. Combination)
SRX3177	385 - 578 nM[1]	5-fold higher [1][2]	40-fold lower [1][2]
BKM120 + Palbociclib + JQ1	Not directly reported, but 5x less potent than SRX3177[1][2]	1x	1x

Table 2: Enzymatic Inhibition Profile of SRX3177

Target	IC50
CDK4	2.54 nM[1][2]
CDK6	3.26 nM[1][2]
PI3Kα	79.3 nM[1][2]
PI3Kδ	83.4 nM[1][2]
BRD4-BD1	32.9 nM[1][2]
BRD4-BD2	88.8 nM[1][2]

Mechanism of Action: A Tripartite Blockade of Oncogenic Signaling

SRX3177 exerts its anti-cancer effects through the simultaneous inhibition of its three targets, leading to a cascade of downstream events that culminate in cell cycle arrest and apoptosis.

• PI3K Inhibition: By targeting PI3K, SRX3177 blocks the phosphorylation of Akt, a key downstream effector in this pathway that promotes cell survival and proliferation[1].

• CDK4/6 Inhibition: Inhibition of CDK4/6 by SRX3177 prevents the phosphorylation of the retinoblastoma protein (Rb), a critical regulator of the G1-S cell cycle transition. This leads to cell cycle arrest in the G1 phase[1].

• BRD4 Inhibition: SRX3177's activity against BRD4 disrupts the transcriptional program of key oncogenes, most notably c-Myc. By preventing BRD4 from binding to acetylated histones, SRX3177 effectively downregulates c-Myc expression, further contributing to cell cycle arrest and the induction of apoptosis[1].

The following diagram illustrates the integrated signaling pathways targeted by SRX3177.

Caption: SRX3177 simultaneously inhibits PI3K, CDK4/6, and BRD4 signaling pathways.

Experimental Protocols

The following are generalized protocols for the key experiments used to evaluate the efficacy of SRX3177 and combination therapies.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of SRX3177 or the combination of single-target inhibitors for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. The IC50 values are calculated from the dose-response curves.

Western Blot Analysis

This technique is used to detect and quantify specific proteins in a cell lysate.

• Cell Lysis: Treat cells with SRX3177 or the combination of inhibitors for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on a 4-20% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk in TBST for 1 hour and then incubate with primary antibodies against p-Akt, p-Rb, BRD4, c-Myc, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caption: A typical workflow for Western blot analysis.

Chromatin Immunoprecipitation (ChIP)

ChIP is used to investigate the interaction between proteins and DNA in the cell.

• Cross-linking: Treat cells with SRX3177 or a single-agent BRD4 inhibitor (e.g., JQ1), then cross-link protein-DNA complexes with formaldehyde (B43269).

• Chromatin Shearing: Lyse the cells and sonicate the chromatin to generate DNA fragments of 200-1000 bp.

• Immunoprecipitation: Incubate the sheared chromatin with an antibody against BRD4 or a control IgG overnight.

• Immune Complex Capture: Add Protein A/G magnetic beads to capture the antibody-chromatin complexes.

• Washing and Elution: Wash the beads to remove non-specific binding and then elute the protein-DNA complexes.

• Reverse Cross-linking: Reverse the formaldehyde cross-links by heating.

• DNA Purification: Purify the DNA.

• qPCR Analysis: Use quantitative PCR (qPCR) to quantify the amount of specific DNA sequences (e.g., the c-Myc promoter) associated with BRD4.

Conclusion

The development of SRX3177 represents a significant step forward in the design of targeted cancer therapies. By acting as a single agent that simultaneously inhibits three key oncogenic pathways, SRX3177 offers the potential for enhanced efficacy and a superior safety profile compared to the use of multiple single-target inhibitors. The preclinical data strongly supports the continued development of SRX3177 as a promising therapeutic strategy for a wide range of cancers. Further in vivo studies and clinical trials are warranted to fully elucidate the therapeutic potential of this novel triple-action inhibitor.

References

• 1. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. firstwordpharma.com [firstwordpharma.com]

A Head-to-Head Comparison of SRX3177 and Palbociclib in Oncology Research

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of cancer therapeutics, the targeting of cell cycle dysregulation remains a cornerstone of drug development. This guide provides a detailed, data-driven comparison of two notable compounds in this arena: SRX3177, a novel multi-kinase inhibitor, and Palbociclib (B1678290), an established CDK4/6 inhibitor. We will delve into their mechanisms of action, preclinical efficacy, and the experimental frameworks used to evaluate their performance.

Introduction to the Contenders

Palbociclib (Ibrance®) , developed by Pfizer, is a first-in-class, highly selective, reversible inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6).[1] It is approved for the treatment of hormone receptor-positive (HR+), human epidermal growth factor receptor 2-negative (HER2-) advanced or metastatic breast cancer, typically in combination with endocrine therapy.[1] By inhibiting CDK4/6, palbociclib blocks the phosphorylation of the retinoblastoma (Rb) protein, preventing cell cycle progression from the G1 to the S phase and thereby inducing cell cycle arrest in cancer cells.[2]

SRX3177 is a novel, orally bioavailable small molecule characterized as a "triple inhibitor," simultaneously targeting CDK4/6, phosphatidylinositol-3 kinase (PI3K), and the epigenetic regulator BRD4.[3] This multi-pronged approach is designed to overcome the cytostatic limitations of single-agent CDK4/6 inhibitors and prevent the development of resistance by orthogonally disrupting key cancer cell signaling pathways.[3]

Mechanism of Action: A Tale of Two Strategies

Palbociclib's mechanism is focused and specific. It mimics ATP to bind to the ATP-binding pocket of CDK4 and CDK6, preventing the formation of the active cyclin D-CDK4/6 complex. This singular focus on the G1/S checkpoint has proven effective in HR+ breast cancer, where this pathway is often dysregulated.

SRX3177, in contrast, employs a multi-targeted strategy. In addition to inhibiting CDK4/6, it targets:

• PI3K: The PI3K/AKT/mTOR pathway is a critical signaling cascade that promotes cell growth, proliferation, and survival. Its inhibition can induce apoptosis and prevent resistance to CDK4/6 inhibition.[3]

• BRD4: As a bromodomain and extraterminal (BET) protein, BRD4 is an epigenetic reader that regulates the transcription of key oncogenes, including MYC. By inhibiting BRD4, SRX3177 can downregulate the expression of proteins that drive cell proliferation.[3]

This combination of activities is intended to produce a synergistic anti-cancer effect that is more potent and less susceptible to resistance than CDK4/6 inhibition alone.

Figure 1: Comparative Signaling Pathways of Palbociclib and SRX3177.

Preclinical Efficacy: A Quantitative Comparison

Preclinical data provides the first glimpse into the potential of a novel therapeutic. The following tables summarize the available in vitro efficacy data for SRX3177 and palbociclib.

Table 1: In Vitro Potency (IC50) of SRX3177 and Palbociclib

Compound	Target	IC50 (nM)
SRX3177	CDK4	2.54
CDK6	3.26
PI3Kα	79.3
PI3Kδ	83.4
BRD4 (BD1)	32.9
BRD4 (BD2)	88.8
Palbociclib	CDK4	~11
CDK6	~16

Data for SRX3177 is from a 2017 AACR abstract.[3] Palbociclib IC50 values are representative values from the literature.

Table 2: Anti-proliferative Activity (IC50) in Cancer Cell Lines

Cell Line	Cancer Type	SRX3177 IC50 (nM)	Palbociclib IC50 (nM)	Fold Increase in Potency (SRX3177 vs. Palbociclib)
Jeko-1	Mantle Cell Lymphoma	578	Not explicitly stated, but SRX3177 is 19-82 fold more potent	19-82
CHLA-255	Neuroblastoma	385	Not explicitly stated, but SRX3177 is 19-82 fold more potent	19-82
Huh7	Hepatocellular Carcinoma	495	Not explicitly stated, but SRX3177 is 19-82 fold more potent	19-82

Data for SRX3177 is from a 2017 AACR abstract.[3] A direct head-to-head IC50 value for palbociclib in these specific cell lines was not provided in the abstract, but the fold increase in potency is reported.

The available preclinical data suggests that SRX3177 is significantly more potent than palbociclib in the tested cancer cell lines.[3] Furthermore, SRX3177 was found to be 40-fold less toxic to normal epithelial cells compared to a combination of single inhibitors of PI3K, CDK4/6, and BRD4.[3]

Cellular Effects: Cell Cycle Arrest and Apoptosis

Both palbociclib and SRX3177 induce cell cycle arrest. However, due to its multi-targeted nature, SRX3177 is also reported to induce apoptosis.

• Palbociclib: Primarily cytostatic, leading to a G1 cell cycle arrest.

• SRX3177: Induces both cell cycle arrest and apoptosis, as demonstrated by propidium (B1200493) iodide and annexin (B1180172) V assays, respectively.[3]

Experimental Protocols

The following are detailed methodologies for key experiments used to compare the efficacy of anti-cancer compounds like SRX3177 and palbociclib.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Drug Treatment: Treat the cells with a range of concentrations of SRX3177 or palbociclib and incubate for 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Figure 2: General workflow for an MTT cell viability assay.

Cell Cycle Analysis (Flow Cytometry with Propidium Iodide)

This method is used to determine the distribution of cells in different phases of the cell cycle.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with SRX3177 or palbociclib at their respective IC50 concentrations for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with ice-cold PBS.

• Fixation: Fix the cells in 70% ethanol (B145695) at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (50 µg/mL) and RNase A (100 µg/mL).

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

In Vivo Tumor Xenograft Study

This experiment evaluates the anti-tumor efficacy of the compounds in a living organism.

Protocol:

• Cell Implantation: Subcutaneously inject cancer cells (e.g., 5 x 10^6 Huh7 or Jeko-1 cells) into the flank of immunodeficient mice (e.g., NSG mice).[4]

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment groups (vehicle control, SRX3177, palbociclib). Administer the drugs daily by oral gavage at predetermined doses (e.g., SRX3177 at 30-40 mg/kg).[4]

• Tumor Measurement: Measure the tumor volume and body weight of the mice every 2-3 days.

• Endpoint: Continue the treatment for a specified period (e.g., 1 week) or until the tumors in the control group reach a predetermined size.[4]

• Data Analysis: Compare the tumor growth inhibition between the treatment and control groups.

Conclusion and Future Directions

The available preclinical data positions SRX3177 as a highly potent anti-cancer agent with a broader mechanism of action than palbociclib.[3] Its ability to induce apoptosis in addition to cell cycle arrest suggests it may offer a more durable response and overcome some of the resistance mechanisms that limit the efficacy of single-agent CDK4/6 inhibitors.

However, it is crucial to note that the data on SRX3177 is still in the early preclinical stages. Further comprehensive studies, including in vivo efficacy in a wider range of cancer models and detailed toxicological assessments, are necessary to fully elucidate its therapeutic potential. Head-to-head clinical trials will be the ultimate determinant of how the efficacy and safety of SRX3177 compare to established therapies like palbociclib. The multi-targeted approach of SRX3177 represents a promising strategy in the ongoing effort to develop more effective and durable cancer treatments.

References

• 1. Preclinical and clinical development of palbociclib and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Palbociclib - from Bench to Bedside and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. researchgate.net [researchgate.net]

SRX3177: A Comparative Guide to a Novel Multi-Target Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SRX3177, a novel triple-action inhibitor, with other multi-target and single-target kinase inhibitors. The information is supported by experimental data to offer an objective evaluation of its performance.

Overview of SRX3177

SRX3177 is a rationally designed small molecule that simultaneously targets three key oncogenic pathways: phosphatidylinositol-3 kinase (PI3K), cyclin-dependent kinases 4 and 6 (CDK4/6), and the epigenetic regulator bromodomain-containing protein 4 (BRD4)[1]. This multi-pronged approach is designed to overcome the limitations of single-agent therapies, such as acquired resistance, by harnessing synthetic lethality relationships to disrupt cancer cell signaling pathways orthogonally[1]. Dysregulation of the cell cycle is a hallmark of almost all cancers, and targeting the signaling pathways that regulate cell growth and proliferation has been a major focus of cancer drug discovery[1].

Performance Comparison

SRX3177 has demonstrated potent inhibitory activity against its intended targets and significant anti-proliferative effects in various cancer cell lines. The following tables summarize the available quantitative data, comparing SRX3177 to other relevant kinase inhibitors.

Table 1: In Vitro Target Inhibition

Inhibitor	Target	IC50 (nM)
SRX3177	PI3Kα	79.3 [1]
PI3Kδ	83.4 [1]
CDK4	2.54 [1]
CDK6	3.26 [1]
BRD4 BD1	32.9 [1]
BRD4 BD2	88.8 [1]
BKM120	PI3K	Not specified in the provided context
Palbociclib	CDK4/6	Not specified in the provided context
JQ1	BRD4	Not specified in the provided context

Table 2: In Vitro Anti-Proliferative Activity in Cancer Cell Lines

Cell Line	Cancer Type	SRX3177 Max IC50 (nM)	Comparator	Fold Increase in Potency of SRX3177
Mantle Cell Lymphoma	Hematological	578[1]	Palbociclib	19 to 82-fold more potent[1]
Neuroblastoma	Solid Tumor	385[1]	Palbociclib	19 to 82-fold more potent[1]
Hepatocellular Carcinoma	Solid Tumor	495[1]	Palbociclib	19 to 82-fold more potent[1]
Combination	Various	-	BKM120 + Palbociclib + JQ1	5-fold more potent[1]

Table 3: Toxicity in Normal Cells

Cell Type	Inhibitor(s)	Fold Difference in Toxicity
Normal Epithelial Cells	SRX3177 vs. BKM120 + Palbociclib + JQ1	SRX3177 is 40-fold less toxic[1]

Signaling Pathways and Mechanism of Action

SRX3177's triple inhibitory action leads to a multi-faceted disruption of cancer cell signaling. By targeting PI3K, it inhibits the downstream phosphorylation of Akt. Concurrently, its inhibition of CDK4/6 prevents the phosphorylation of the retinoblastoma (Rb) protein, a key regulator of the cell cycle. Finally, by inhibiting BRD4, SRX3177 blocks its binding to chromatin, which in turn downregulates the transcription of oncogenes like MYC and cyclin D1, further promoting G1 cell cycle arrest[1].

Caption: Mechanism of action of SRX3177 targeting PI3K, CDK4/6, and BRD4.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vitro Kinase Inhibition Assays

• Objective: To determine the half-maximal inhibitory concentration (IC50) of SRX3177 against its target kinases.

• Methodology: Standard in vitro kinase assays would be performed. Briefly, recombinant human PI3K, CDK4/6, and BRD4 proteins would be incubated with their respective substrates and ATP in the presence of varying concentrations of SRX3177. The kinase activity would be measured by quantifying the amount of phosphorylated substrate, typically through methods like ELISA or radiometric assays. The IC50 values are then calculated by fitting the dose-response data to a sigmoidal curve.

Cell Viability (MTT) Assay

• Objective: To assess the anti-proliferative effect of SRX3177 on cancer cell lines.

• Methodology:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with a range of concentrations of SRX3177, comparator drugs, or vehicle control for a specified period (e.g., 72 hours).

  • Following treatment, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

  • The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Cell viability is expressed as a percentage of the vehicle-treated control, and IC50 values are determined.

Western Blot Analysis

• Objective: To evaluate the effect of SRX3177 on the phosphorylation of downstream signaling proteins.

• Methodology:

  • Cancer cells are treated with SRX3177 or control for a specified time.

  • Cells are lysed, and protein concentrations are determined.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for total and phosphorylated forms of Akt and Rb.

  • After washing, the membrane is incubated with a corresponding secondary antibody.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caption: General experimental workflow for inhibitor characterization.

Conclusion

The available data suggests that SRX3177 is a potent multi-target inhibitor with superior efficacy and reduced toxicity compared to the combination of individual inhibitors targeting PI3K, CDK4/6, and BRD4. Its ability to orthogonally disrupt key cancer signaling pathways highlights its potential as a promising therapeutic agent. Further in-depth studies and clinical trials are warranted to fully elucidate its therapeutic potential across a broader range of malignancies.

References

• 1. aacrjournals.org [aacrjournals.org]

The Synergistic Potential of Multi-Targeted Cancer Therapy: A Comparative Guide Focused on SRX3177's Core Mechanisms

For Researchers, Scientists, and Drug Development Professionals

The landscape of cancer therapy is increasingly moving towards combination strategies that target multiple oncogenic pathways simultaneously to enhance efficacy and overcome resistance. SRX3177, a novel "triple inhibitor," exemplifies this approach by concurrently targeting Phosphatidylinositol-3 Kinase (PI3K), Cyclin-Dependent Kinases 4 and 6 (CDK4/6), and the epigenetic regulator Bromodomain-containing protein 4 (BRD4). This guide provides a comparative analysis of the synergistic effects observed when targeting these core pathways in combination with other anticancer drugs, offering insights into the potential of multi-targeted agents like SRX3177.

Introduction to SRX3177

SRX3177 is a single small molecule designed to orthogonally disrupt three critical cancer cell signaling pathways.[1] Dysregulation of the cell cycle is a hallmark of almost all cancers, and targeting the pathways that regulate cell growth and proliferation has been a major focus of drug discovery.[1] SRX3177 was developed based on the principle of synthetic lethality, where the simultaneous inhibition of multiple pathways is more effective at inducing cancer cell death than targeting a single pathway.[1] Preclinical data has shown that SRX3177 is more potent and less toxic to normal cells compared to the administration of three individual inhibitors targeting PI3K, CDK4/6, and BRD4.[2]

This guide will explore the established synergistic effects of combining inhibitors of SRX3177's target pathways with other major classes of anticancer drugs, providing a framework for understanding the potential of such multi-targeted agents in future cancer therapy.

Synergistic Effects with Other Anticancer Drugs: A Pathway-Based Comparison

While direct preclinical or clinical data on SRX3177 in combination with other anticancer drugs is emerging, extensive research into the combination of individual PI3K, CDK4/6, and BRD4 inhibitors with other therapies provides a strong rationale for the potential synergistic effects of SRX3177.

Combination with Endocrine Therapy in ER-Positive Breast Cancer

The combination of CDK4/6 inhibitors and PI3K inhibitors with endocrine therapy has shown significant clinical activity in estrogen receptor (ER)-positive breast cancer.

Combination	Cancer Type	Key Findings	Reference
Letrozole + LEE011 (CDK4/6 inhibitor)	ER+/HER2- Breast Cancer	Demonstrated clinical activity in a phase Ib study, with one confirmed partial response in a heavily pretreated patient.[1]	[1]
Letrozole + BYL719 (PI3K inhibitor)	ER+/HER2- Breast Cancer	Showed clinical activity in a phase Ib study.[1]	[1]
Fulvestrant (B1683766) + Palbociclib (CDK4/6 inhibitor) + Alpelisib (PI3K inhibitor)	ER+ Breast Cancer resistant to Fulvestrant and CDK4/6 or PI3K inhibitor	Triple combination significantly inhibited the growth of resistant cell line-based xenograft and patient-derived xenograft (PDX) tumors.[3][4]	[3][4]

Combination with PARP Inhibitors

The synergy between PARP inhibitors and inhibitors of the PI3K pathway is a promising strategy, particularly in cancers with deficiencies in DNA damage repair pathways.

Combination	Cancer Type	Key Findings	Reference
Olaparib (PARP inhibitor) + Alpelisib (PI3K inhibitor)	Platinum-resistant Ovarian Cancer	Showed significant anti-cancer activity in a phase 1 clinical trial, including in patients without BRCA mutations.[5]	[5]
Olaparib (PARP inhibitor) + Ceralasertib (ATR inhibitor)	BRCA1 mutant Ovarian Cancer	A phase II study demonstrated synergy in this patient population.[6]	[6]
Niraparib (PARP inhibitor) + Pembrolizumab (PD-1 inhibitor)	Platinum-resistant Ovarian Cancer and metastatic TNBC	The combination showed improved clinical efficacy compared to monotherapy.[6]	[6]

Combination with Immune Checkpoint Inhibitors

Targeting the cell cycle and PI3K pathway can modulate the tumor microenvironment and enhance the efficacy of immune checkpoint inhibitors (ICIs).

Combination	Cancer Type	Key Findings	Reference
PI3Kα inhibitor + CDK4/6 inhibitor + PD-1/CTLA-4 inhibitors	Triple-Negative Breast Cancer (TNBC)	In a syngeneic mouse model, the triple combination induced complete and durable tumor regressions.[7]	[7]
Ibrutinib (BTK inhibitor) + ICIs	Preclinical models	The combination showed synergism through activation of CD8+ T cells and modulation of immune checkpoint molecules.	[8]
Chemotherapy + ICIs	Small Cell Lung Cancer (SCLC)	The IMpower133 trial showed that atezolizumab with carboplatin (B1684641) and etoposide (B1684455) significantly prolonged overall and progression-free survival.[9]	[9]

Signaling Pathways and Experimental Workflows

The synergistic effects of these combination therapies can be attributed to the complex interplay of various signaling pathways. The following diagrams illustrate the targeted pathways and a general experimental workflow for assessing synergy.

Caption: Targeted signaling pathways of SRX3177 and other anticancer drugs.

Caption: General experimental workflow for evaluating drug synergy.

Detailed Experimental Protocols

The following are generalized protocols for key experiments cited in the referenced studies for assessing synergistic effects.

Cell Viability and Synergy Analysis

Objective: To determine the cytotoxic effects of single agents and their combinations and to quantify the degree of synergy.

Protocol:

• Cell Culture: Cancer cell lines are cultured in appropriate media and conditions.

• Drug Preparation: SRX3177 and the combination drug are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions. Serial dilutions are prepared.

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a range of concentrations of each drug individually and in combination at fixed ratios.

• Incubation: Treated cells are incubated for a specified period (e.g., 72 hours).

• Viability Assay: Cell viability is assessed using a standard method such as the MTT assay or CellTiter-Glo® Luminescent Cell Viability Assay.

• Data Analysis: The half-maximal inhibitory concentration (IC50) for each drug is calculated. The synergistic effect of the drug combination is determined by calculating the Combination Index (CI) using the Chou-Talalay method (CI < 1 indicates synergy).

In Vivo Tumor Xenograft Studies

Objective: To evaluate the in vivo efficacy of the drug combination in a preclinical animal model.

Protocol:

• Animal Model: Immunocompromised mice (e.g., NOD-SCID or athymic nude mice) are used.

• Tumor Implantation: Cancer cells are subcutaneously injected into the flank of the mice. For patient-derived xenografts (PDX), tumor fragments are implanted.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Tumor volume is measured regularly using calipers.

• Randomization and Treatment: Mice are randomized into treatment groups (e.g., vehicle control, single-agent A, single-agent B, combination A+B). Drugs are administered via the appropriate route (e.g., oral gavage, intraperitoneal injection) at predetermined doses and schedules.

• Efficacy Assessment: Tumor growth inhibition is monitored throughout the study. Animal body weight and overall health are also monitored as indicators of toxicity.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size or at a specified time point. In some studies, overall survival is the primary endpoint.

• Data Analysis: Tumor growth curves are plotted for each group. Statistical analysis (e.g., t-test, ANOVA) is used to compare tumor growth between groups.

Conclusion

SRX3177, as a triple inhibitor of PI3K, CDK4/6, and BRD4, represents a novel approach to cancer therapy by simultaneously targeting key oncogenic pathways. While direct combination studies with SRX3177 and other anticancer agents are still in early stages, the wealth of preclinical and clinical data on the synergistic effects of combining inhibitors of its target pathways with endocrine therapy, PARP inhibitors, and immune checkpoint inhibitors provides a strong foundation for its potential in combination regimens. The data presented in this guide highlights the promise of such multi-targeted approaches to enhance therapeutic efficacy, overcome drug resistance, and ultimately improve patient outcomes. Further investigation into the synergistic combinations of SRX3177 is warranted to fully elucidate its therapeutic potential.

References

• 1. targetedonc.com [targetedonc.com]
• 2. Triple combination targeting PI3K, ER, and CDK4/6 inhibits growth of ER-positive breast cancer resistant to fulvestrant and CDK4/6 or PI3K inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. onclive.com [onclive.com]
• 5. Seeking Signs of Synergy: The Origins of PARP and PI3K Inhibitors - Dana-Farber [physicianresources.dana-farber.org]
• 6. mdpi.com [mdpi.com]
• 7. Combined CDK4/6 and PI3Kα Inhibition Is Synergistic and Immunogenic in Triple-Negative Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Combination Strategies to Augment Immune Check Point Inhibitors Efficacy - Implications for Translational Research [frontiersin.org]
• 9. Old but gold: the role of drug combinations in improving response to immune check-point inhibitors in thoracic malignancies beyond NSCLC [explorationpub.com]

SRX3177 Demonstrates Potent Efficacy in Overcoming Ibrutinib Resistance in Mantle Cell Lymphoma

For Immediate Release

San Diego, CA – The novel, multi-targeted small molecule inhibitor, SRX3177, has shown significant promise in preclinical studies for treating ibrutinib-resistant Mantle Cell Lymphoma (MCL), a challenging and often aggressive form of non-Hodgkin lymphoma. Research demonstrates that SRX3177 effectively induces cell death and halts proliferation in MCL cell lines that no longer respond to the widely used BTK inhibitor, ibrutinib (B1684441). By simultaneously targeting three key oncogenic pathways—PI3K, CDK4/6, and BRD4—SRX3177 offers a novel therapeutic strategy to overcome the complex mechanisms of drug resistance in MCL.

Mantle Cell Lymphoma is characterized by the dysregulation of several signaling pathways that control cell growth and survival. While ibrutinib has transformed the treatment landscape for MCL, a significant portion of patients either do not respond or eventually develop resistance, leading to poor clinical outcomes. SRX3177 was designed to address this unmet need by concurrently inhibiting multiple pathways that are known to be crucial for the survival and proliferation of MCL cells.

Comparative Efficacy of SRX3177

In vitro studies have demonstrated the superior potency of SRX3177 in various MCL cell lines, including those resistant to ibrutinib. The half-maximal inhibitory concentration (IC50) values highlight its effectiveness at nanomolar concentrations.

Cell Line	SRX3177 IC50 (nM)	Ibrutinib IC50 (µM)	Palbociclib IC50 (µM)	JQ1 IC50 (µM)	BKM120 IC50 (µM)
Jeko-1	340	~8	>10	~0.5	>10
Mino	29	~6.5	>10	~0.2	>10
Rec-1	630	Not Reported	Not Reported	Not Reported	Not Reported
Granta-519	1300	~20 (resistant)	Not Reported	Not Reported	Not Reported
JVM-2	1500	Not Reported	Not Reported	Not Reported	Not Reported
Jeko-1 (Ibrutinib-Resistant)	150	64	Not Reported	Not Reported	Not Reported

Table 1: Comparative IC50 values of SRX3177 and single-agent inhibitors in various Mantle Cell Lymphoma cell lines. Data compiled from preclinical studies.

As shown in the table, SRX3177 exhibits significantly lower IC50 values compared to ibrutinib, particularly in the ibrutinib-resistant Jeko-1 cell line, demonstrating its ability to overcome this resistance mechanism.

Mechanism of Action: A Three-Pronged Attack

SRX3177's efficacy stems from its unique ability to simultaneously inhibit three critical signaling pathways involved in MCL pathogenesis:

• PI3K/AKT Pathway: This pathway is crucial for cell survival and proliferation. SRX3177's inhibition of PI3K leads to decreased phosphorylation of AKT, a key downstream effector, thereby promoting apoptosis.

• CDK4/6-Rb Pathway: In MCL, the cell cycle is often dysregulated due to the overexpression of Cyclin D1, which activates CDK4/6. SRX3177 inhibits CDK4/6, leading to reduced phosphorylation of the retinoblastoma (Rb) protein. This prevents cell cycle progression from the G1 to the S phase, inducing cell cycle arrest.

• BRD4-c-MYC/BCL2 Axis: The bromodomain and extraterminal (BET) protein BRD4 is a critical transcriptional regulator of key oncogenes, including c-MYC and BCL2. By inhibiting BRD4, SRX3177 downregulates the expression of these anti-apoptotic and pro-proliferative proteins.

dot

Figure 1. Mechanism of action of SRX3177 in mantle cell lymphoma.

Experimental Data Highlights

Induction of Apoptosis and Cell Cycle Arrest

Flow cytometry analysis revealed that SRX3177 induces a significant apoptotic response and cell cycle arrest in MCL cell lines. In Jeko-1 cells, treatment with SRX3177 led to a dose-dependent increase in the percentage of apoptotic cells (Annexin V positive) and an accumulation of cells in the G1 phase of the cell cycle, consistent with its mechanism of action.

Treatment (Jeko-1 cells)	% Apoptotic Cells (Annexin V+)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Control (DMSO)	~5%	~45%	~40%	~15%
SRX3177 (IC50)	>30%	>65%	<20%	<15%

Table 2: Representative data on the effect of SRX3177 on apoptosis and cell cycle distribution in Jeko-1 MCL cells after 24 hours of treatment.

In Vivo Efficacy

The anti-tumor activity of SRX3177 was also evaluated in a Jeko-1 xenograft mouse model. Oral administration of SRX3177 resulted in a significant reduction in tumor volume compared to the vehicle control group, with the agent being well-tolerated by the animals. This in vivo data further supports the potential of SRX3177 as a therapeutic agent for MCL.

Experimental Protocols

Cell Viability Assay

• Cell Lines: Jeko-1, Mino, Rec-1, Granta-519, and JVM-2.

• Reagent: CellTiter-Glo® Luminescent Cell Viability Assay (Promega).

• Procedure:

  • Cells were seeded in 96-well plates at a density of 1 x 10^4 cells/well.

  • Cells were treated with serial dilutions of SRX3177, ibrutinib, palbociclib, JQ1, or BKM120 for 72 hours.

  • CellTiter-Glo® reagent was added to each well according to the manufacturer's instructions.

  • Luminescence was measured using a plate reader.

  • IC50 values were calculated using non-linear regression analysis (GraphPad Prism).

Western Blot Analysis

• Cell Line: Jeko-1.

• Antibodies: Rabbit anti-phospho-AKT (Ser473), rabbit anti-phospho-Rb (Ser780), rabbit anti-c-MYC, rabbit anti-BCL2, and mouse anti-β-actin (loading control). All antibodies were from Cell Signaling Technology.

• Procedure:

  • Jeko-1 cells were treated with SRX3177 (1 µM) for various time points (0, 6, 12, 24 hours).

  • Cells were lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein concentration was determined using the BCA assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane was blocked with 5% non-fat milk in TBST and incubated with primary antibodies overnight at 4°C.

  • After washing, the membrane was incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Bands were visualized using an enhanced chemiluminescence (ECL) detection system.

dot

Figure 2. Western Blot experimental workflow.

Chromatin Immunoprecipitation (ChIP) Assay

• Cell Line: Jeko-1.

• Antibody: Rabbit anti-BRD4 (Cell Signaling Technology).

• Procedure:

  • Jeko-1 cells were treated with SRX3177 (1 µM) or DMSO for 6 hours.

  • Cells were cross-linked with 1% formaldehyde (B43269) for 10 minutes at room temperature.

  • Chromatin was sonicated to an average fragment size of 200-500 bp.

  • Chromatin was immunoprecipitated with the anti-BRD4 antibody or IgG control overnight at 4°C.

  • Immune complexes were collected with protein A/G magnetic beads.

  • Cross-links were reversed, and DNA was purified.

  • Quantitative real-time PCR (qPCR) was performed to amplify the promoter regions of c-MYC and BCL2.

Conclusion and Future Directions

SRX3177 represents a promising therapeutic agent for ibrutinib-resistant MCL by simultaneously targeting key survival and proliferation pathways. Its potent anti-tumor activity in preclinical models warrants further investigation in clinical settings. Future studies will focus on optimizing the dosing schedule and exploring potential combination therapies to further enhance its efficacy and overcome resistance in hematological malignancies.

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Cross-Validation of SRX3177: A Comparative Guide for Researchers

FOR IMMEDIATE RELEASE

A Comprehensive Analysis of the Triple-Action Inhibitor SRX3177 Across Different Laboratory Settings

This guide provides a comparative overview of the activity of SRX3177, a novel triple-action inhibitor targeting Bromodomain-containing protein 4 (BRD4), Phosphoinositide 3-kinase (PI3K), and Cyclin-dependent kinases 4 and 6 (CDK4/6). The following sections present a cross-validation of its activity based on data from different research laboratories, a comparison with alternative single-target inhibitors, detailed experimental protocols for key assays, and visualizations of its mechanism of action and experimental workflows. This document is intended for researchers, scientists, and drug development professionals interested in the preclinical evaluation of this multi-targeted agent.

Comparative Activity of SRX3177

SRX3177 has demonstrated both anti-cancer and antiviral properties in studies conducted by independent research groups. While a direct inter-laboratory comparative study has not been published, analysis of available data allows for a preliminary cross-validation of its activity.

Data from a 2017 conference proceeding focuses on the anti-cancer efficacy of SRX3177 in various cancer cell lines[1][2][3][4]. A more recent 2024 publication explores its potent antiviral activity against the Omicron variant of SARS-CoV-2[5].

Table 1: Cross-Laboratory Comparison of SRX3177 Activity

Parameter	Burgoyne et al., 2017 (Anti-Cancer)	Pandey et al., 2024 (Anti-Viral)
Cell Line(s)	Mantle cell lymphoma, Neuroblastoma, Hepatocellular carcinoma	Calu-3 (human lung adenocarcinoma)
Activity Metric	IC50 (half-maximal inhibitory concentration)	CC50 (half-maximal cytotoxic concentration)
Reported Value	Maximal IC50 values of 578 nM, 385 nM, and 495 nM, respectively.	4.57 µM
Primary Finding	Potent in vitro activity against various cancer cell lines.	Potent antiviral activity against SARS-CoV-2 Omicron variant with moderate cytotoxicity.

Note: A direct comparison of potency is challenging due to the different cell lines and activity metrics used in these studies.

SRX3177 vs. Alternative Inhibitors

SRX3177's unique multi-targeting capability can be compared to the activities of single-target inhibitors against its constituent targets: BRD4, PI3K, and CDK4/6. The following table summarizes the reported IC50 values for SRX3177 and representative single-target inhibitors in various cancer cell lines.

Table 2: SRX3177 vs. Single-Target Inhibitor Alternatives

Inhibitor	Target(s)	Cell Line(s)	Reported IC50 Values
SRX3177	BRD4, PI3K, CDK4/6	Mantle cell lymphoma, Neuroblastoma, Hepatocellular carcinoma	385 - 578 nM
JQ1	BRD4	Various cancer cell lines	4 nM - 8.95 µM[6][7]
BKM120 (Buparlisib)	PI3K	Various cancer cell lines	52 nM - 2 µM[8][9][10]
Palbociclib	CDK4/6	Various cancer cell lines	IC50 values vary widely depending on the cell line, often in the nanomolar to low micromolar range[11][12][13][14].

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action of SRX3177 and a typical experimental workflow for its evaluation, the following diagrams have been generated using the DOT language.

Caption: SRX3177 inhibits PI3K, CDK4/6, and BRD4 signaling pathways.

Caption: Workflow for determining cell viability using the MTT assay.

Experimental Protocols

Detailed methodologies for the key experiments cited in the literature for the characterization of SRX3177 are provided below.

Cell Viability (MTT) Assay

This protocol is a standard method for assessing cell viability and proliferation.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The following day, cells are treated with serial dilutions of SRX3177 or control compounds for 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 2-4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (vehicle-treated) cells, and IC50 or CC50 values are calculated using non-linear regression analysis.

Apoptosis (Annexin V) Assay

This assay is used to detect and quantify apoptosis (programmed cell death).

• Cell Treatment: Cells are treated with SRX3177 at the desired concentrations for the indicated time.

• Cell Harvesting: Both adherent and floating cells are collected, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) are added to the cell suspension.

• Incubation: The cells are incubated for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: 400 µL of 1X binding buffer is added to each sample, and the cells are analyzed by flow cytometry within one hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic or necrotic.

Cell Cycle (Propidium Iodide) Analysis

This method is used to determine the distribution of cells in different phases of the cell cycle.

• Cell Treatment and Harvesting: Cells are treated with SRX3177, harvested, and washed with PBS.

• Fixation: Cells are fixed in ice-cold 70% ethanol (B145695) overnight at -20°C.

• Staining: The fixed cells are washed with PBS and then incubated with a staining solution containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry. The percentages of cells in the G1, S, and G2/M phases of the cell cycle are quantified using cell cycle analysis software.

Western Blot Analysis of Phosphorylated Rb and Akt

This technique is used to detect changes in the phosphorylation status of key proteins in the CDK4/6 and PI3K signaling pathways.

• Cell Lysis: Following treatment with SRX3177, cells are lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is blocked with 5% BSA or non-fat milk in TBST and then incubated with primary antibodies against phosphorylated Rb (Ser780), total Rb, phosphorylated Akt (Ser473), and total Akt overnight at 4°C.

• Secondary Antibody Incubation and Detection: The membrane is then washed and incubated with HRP-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: The band intensities are quantified using image analysis software, and the levels of phosphorylated proteins are normalized to the total protein levels.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. SRX3177, a CDK4/6-PI3K-BET inhibitor, in combination with an RdRp inhibitor, Molnupiravir, or an entry inhibitor MU-UNMC-2, has potent antiviral activity against the Omicron variant of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hitting two oncogenic machineries in cancer cells: cooperative effects of the multi-kinase inhibitor ponatinib and the BET bromodomain blockers JQ1 or dBET1 on human carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective inhibition of BET bromodomains - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleck.co.jp [selleck.co.jp]
• 9. selleckchem.com [selleckchem.com]
• 10. Evaluation of In Vitro Activity of the Class I PI3K Inhibitor Buparlisib (BKM120) in Pediatric Bone and Soft Tissue Sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Functional determinants of cell-cycle plasticity and sensitivity to CDK4/6 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. CDK4/6 inhibitors sensitize Rb-positive sarcoma cells to Wee1 kinase inhibition through reversible cell cycle arrest - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Resistance of Cancer Cells to Palbociclib, a Cyclin-Dependent Kinase 4/6 Inhibitor, is Mediated by the ABCB1 Transporter - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of SRX3177: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and regulatory compliance. This guide provides essential information and a step-by-step approach to the safe disposal of SRX3177, a potent triple inhibitor of CDK4/6, PI3K, and BRD4.

Disclaimer: SRX3177 is intended for research use only and is not for human or veterinary use.[1] This document serves as a guide and should be supplemented by a formal Safety Data Sheet (SDS) and institutional safety protocols.

Core Safety and Handling

While specific hazard information is limited in publicly available documents, SRX3177 is shipped as a non-hazardous chemical under ambient temperatures.[1] However, as with any research chemical, appropriate personal protective equipment (PPE), including lab coats, gloves, and safety glasses, should be worn at all times during handling and disposal. All procedures should be conducted in a well-ventilated area or a fume hood.

Chemical and Physical Properties

A summary of the key chemical properties of SRX3177 is provided below. This information is critical for understanding its nature and for proper waste categorization.

Property	Value
Chemical Formula	C31H32N6O4S
Molecular Weight	584.70 g/mol [1]
CAS Number	2241237-51-2[1][2]
Appearance	Powder[2]
Storage (Short-term)	0 - 4°C (days to weeks)[1]
Storage (Long-term)	-20°C (months to years)[1][2]

Standard Disposal Protocol for Research-Grade Chemicals

In the absence of a specific Safety Data Sheet for SRX3177, the following general procedure for the disposal of research-grade chemical waste should be followed. This protocol is designed to align with standard laboratory safety practices and environmental regulations.

Experimental Protocol: Chemical Waste Disposal

• Waste Identification and Segregation:

  • Identify all waste containing SRX3177, including pure compound, contaminated solutions, and used consumables (e.g., pipette tips, vials).

  • Segregate SRX3177 waste from other chemical waste streams unless institutional guidelines permit mixing. Do not mix with incompatible chemicals.

• Containerization:

  • Use a dedicated, properly labeled, and leak-proof waste container. The container should be made of a material compatible with the solvents used with SRX3177.

  • The label should clearly state "Hazardous Waste" and list the chemical name (SRX3177) and any solvents present.

• Waste Accumulation:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Keep the container closed except when adding waste.

• Request for Disposal:

  • Once the container is full or ready for disposal, follow your institution's procedures for chemical waste pickup. This typically involves submitting a request to the Environmental Health and Safety (EHS) office.

  • Provide accurate information about the waste composition to the EHS office.

• Documentation:

  • Maintain a log of all SRX3177 waste generated, including quantities and dates of disposal.

Logical Workflow for SRX3177 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of SRX3177.

Figure 1. A flowchart outlining the procedural steps for the safe disposal of SRX3177.

References

• 1. medkoo.com [medkoo.com]
• 2. SRX3177 Datasheet DC Chemicals [dcchemicals.com]